isoG Nucleoside-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Isoguanine Nucleoside

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isoguanine (B23775) (isoG) nucleoside, a fascinating isomer of guanosine (B1672433) with unique properties that make it a valuable tool in molecular biology, synthetic biology, and drug development. We will delve into its structure, base-pairing capabilities, and the experimental protocols necessary for its use.

Introduction to the Isoguanine Nucleoside

Isoguanosine (B3425122) (isoG), also known as 2-hydroxyadenosine or crotonoside, is a naturally occurring purine (B94841) nucleoside that is an isomer of guanosine.[1][2] The key structural difference lies in the transposition of the C2 carbonyl and C6 amino groups on the purine ring.[3] This seemingly minor alteration leads to significant differences in its chemical and biological properties compared to the canonical nucleosides.[3]

While it has been isolated from various species, isoguanosine does not naturally occur in DNA or RNA.[4] Instead, its presence in biological systems is often linked to oxidative damage of adenine (B156593) residues in DNA. In the realm of synthetic biology, the isoG nucleoside is of particular interest because of its ability to form a stable, non-canonical base pair with isocytosine (B10225) (isoC). This isoG-isoC pair, which is connected by three hydrogen bonds, mimics the geometry of the natural guanine-cytosine (G-C) pair and has been explored as a "third base pair" to expand the genetic alphabet.

The base-pairing properties of isoG are complicated by its existence in different tautomeric forms (keto and enol), which can lead to mispairing with thymine (B56734) (T). The equilibrium between these tautomers can be influenced by the surrounding microenvironment, such as the solvent or its position within a DNA duplex.

Chemical Structure and Base Pairing

The fundamental structure of the isoguanine nucleoside consists of the isoguanine base attached to a ribose or deoxyribose sugar moiety via a β-N9-glycosidic bond. The diagrams below illustrate the chemical structure of 2'-deoxyisoguanosine (B9890) and its characteristic hydrogen bonding pattern with 2'-deoxyisocytosine.

Figure 1: Chemical structure of 2'-deoxyisoguanosine.

Figure 2: Hydrogen bonding between isoguanine and isocytosine.

Quantitative Data: Thermal Stability of Duplexes

The incorporation of isoG and its pairing partner, 5-methyl-isocytosine (isoCMe), can influence the thermal stability of nucleic acid duplexes. The melting temperature (Tm) is a key parameter for assessing this stability. Below is a summary of Tm data from studies on DNA duplexes containing isoG:isoCMe pairs and mismatches.

Entry	Duplex Sequence (5' to 3') with Non-Canonical Pair	Complementary Strand with Non-Canonical Pair	Tm (°C)	ΔTm (°C) per modification
1	AGG GTC GGC ATC C	GGA TGC CGC TAC CCT	58.7	-
2	AGG GTC Gd-isoG C ATC C	GGA TGC Gd-isoCMe C TAC CCT	59.8	+1.1
3	AGG GTC Gh-isoCMe C ATC C	GGA TGC Gd-isoG C TAC CCT	57.2	-1.5
4	AGG GTC Gd-isoCMe C ATC C	GGA TGC Gh-isoG C TAC CCT	55.3	-3.4
5	AGG GTC Gh-isoCMe C ATC C	GGA TGC Gh-isoG C TAC CCT	53.7	-5.0

Table 1: Thermal melting temperatures (Tm) of DNA duplexes containing deoxyribose (d) and hexitol (B1215160) (h) versions of isoG and isoCMe. Experiments were conducted at 260 nm in a buffer containing 0.1 M NaCl, 20 mM KH2PO4 (pH 7.5), and 0.1 mM EDTA, with a 4 μM concentration for each strand.

Experimental Protocols

The utilization of isoG in research and development necessitates specialized protocols for its synthesis and incorporation into nucleic acids.

The incorporation of isoG into synthetic oligonucleotides is achieved using phosphoramidite (B1245037) chemistry on an automated DNA synthesizer. This requires a protected isoG phosphoramidite monomer.

Protocol for Phosphoramidite Synthesis of isoG:

A common challenge in synthesizing isoG phosphoramidites is the protection of the exocyclic amine and the oxygen at the 2-position to prevent side reactions during oligonucleotide synthesis. A detailed protocol for preparing a suitable deoxyisoguanosine derivative for automated synthesis has been developed.

General Solid-Phase Synthesis Cycle:

• Deprotection (Detritylation): The first nucleoside, attached to a solid support (e.g., controlled pore glass), has its 5'-dimethoxytrityl (DMT) group removed using a mild acid (e.g., trichloroacetic acid in dichloromethane).

• Coupling: The protected isoG phosphoramidite is activated (e.g., with tetrazole) and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated (capped) to prevent the formation of deletion mutants in subsequent cycles.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an oxidizing agent like iodine in the presence of water.

• Iteration: These four steps are repeated for each subsequent nucleotide in the desired sequence.

• Cleavage and Deprotection: After the final cycle, the oligonucleotide is cleaved from the solid support, and all remaining protecting groups on the bases and phosphates are removed using a strong base, such as aqueous ammonia (B1221849) or a methylamine/ammonia mixture.

The isoG nucleoside, in its triphosphate form (isoGTP), can be incorporated into DNA by various DNA polymerases. This is a cornerstone of its use in PCR-based applications for expanding the genetic alphabet.

Protocol for PCR with the isoG:isoC Pair:

This protocol is adapted from studies demonstrating the successful amplification of DNA containing the isoG:isoC pair.

• Reaction Mixture Setup (per 50 µL reaction):

  • Template DNA containing isoG and/or isoC (as low as 15 copies).

  • Forward and Reverse Primers (10-20 pmol each).

  • dNTPs (dATP, dCTP, dGTP, dTTP) at a final concentration of 200 µM each.

  • d-isoCTP and d-isoGTP at a final concentration of 50-200 µM each.

  • DNA Polymerase (e.g., Taq polymerase or a proofreading polymerase like Pfu).

  • PCR Buffer (as recommended by the polymerase manufacturer).

  • MgCl2 (typically 1.5-2.5 mM, requires optimization).

• Thermal Cycling Conditions:

  • Initial Denaturation: 95°C for 1-2 minutes.

  • Cycling (30-40 cycles):

    • Denaturation: 95°C for 10-30 seconds.

    • Annealing: 55-65°C for 10-30 seconds (optimize based on primer Tm).

    • Extension: 65-72°C for 30-60 seconds (depending on amplicon length).

  • Final Extension: 72°C for 5-10 minutes.

• Analysis: The PCR product can be analyzed by gel electrophoresis, molecular beacon analysis, or sequencing to confirm the fidelity of unnatural base pair incorporation. It has been shown that with 40 cycles of amplification, sequence conservation of the unnatural base pair is maintained.

To determine the melting temperature (Tm) of oligonucleotides containing isoG, UV-Vis spectrophotometry is commonly employed.

General Protocol:

• Sample Preparation: Anneal complementary oligonucleotide strands by mixing them in equimolar amounts in a buffer solution (e.g., 0.1 M NaCl, 20 mM KH2PO4, 0.1 mM EDTA, pH 7.5). Heat the solution to 95°C for 5 minutes and then allow it to cool slowly to room temperature.

• Measurement: Place the sample in a temperature-controlled UV-Vis spectrophotometer.

• Data Acquisition: Monitor the absorbance at 260 nm as the temperature is increased at a constant rate (e.g., 0.5-1.0°C per minute) from a starting temperature (e.g., 20°C) to a final temperature (e.g., 90°C).

• Data Analysis: The melting temperature (Tm) is the temperature at which 50% of the duplex DNA has dissociated into single strands. This is determined from the midpoint of the transition in the absorbance versus temperature curve.

Applications in Research and Drug Development

The unique properties of the isoG nucleoside have opened up several avenues for research and development:

• Expanded Genetic Alphabet: The isoG:isoC pair is a leading candidate for a functional third base pair, which could be used to encode for non-canonical amino acids, create novel aptamers, or build orthogonal biological systems.

• Diagnostics: The specificity of the isoG:isoC interaction can be leveraged to develop highly specific diagnostic tools. For example, PCR primers containing isoG can be designed to only amplify targets that have a complementary isoC incorporated, reducing false positives.

• Drug Development: As a nucleoside analog, isoguanosine and its derivatives can be explored as potential antiviral or anticancer agents. These molecules could interfere with nucleic acid metabolism or polymerase function in pathogenic organisms or cancer cells.

• Nanotechnology: The self-assembly properties of isoguanine, similar to guanine, allow for the formation of higher-order structures like tetramers and hydrogels, which have potential applications in materials science and drug delivery.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. alfachemic.com [alfachemic.com]
• 4. Synthesis of 8-oxoguanosine phosphoramidite and its incorporation into Oligoribonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Nucleoside: A Technical Guide to the Discovery and Natural Sources of Isoguanosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoguanosine (B3425122) (isoG), a structural isomer of guanosine, has intrigued scientists since its initial synthesis in the late 19th century.[1] While not a component of the canonical genetic code, its presence in a diverse range of natural sources, from plants to mammals, and its involvement in various biological activities, underscore its significance.[1][2][3] This technical guide provides a comprehensive overview of the discovery and natural occurrences of isoguanosine, detailing its isolation and characterization methodologies. It is intended to serve as a foundational resource for researchers exploring the therapeutic and biological potential of this unique nucleoside.

Discovery and Historical Milestones

The story of isoguanosine begins not with its isolation from a natural source, but with its chemical synthesis. The key historical developments are outlined below:

• 1897: The purine (B94841) base, isoguanine, was first synthesized by the renowned chemist Emil Fischer.[1]

• 1932: The first discovery of isoguanosine in a natural source was made by Cherbuliez and Bernhard, who isolated the compound, which they named crotonoside, from the seeds of the croton plant (Croton tiglium).

• 1940: Isoguanine was identified in the wings of the butterfly Prioneris thestylis by Purrmann.

• 1951: Davoll and his team elucidated the structure of isoguanosine as 9-β-D-ribofuranosylisoguanine.

• 1981: The first isolation of isoguanosine from an animal was reported by Fuhrman and colleagues, who found it in the digestive glands of the marine nudibranch mollusk, Diaulula sandiegensis.

• 2019: In a significant advancement, Weimann et al. identified and quantified isoguanosine in mammals for the first time, detecting it in mouse liver RNA, as well as in human urine and cerebrospinal fluid. This discovery challenged the long-held view of isoguanosine as a non-natural nucleobase in mammals and opened new avenues for investigating its physiological roles.

Natural Sources of Isoguanosine

Isoguanosine and its base, isoguanine, have been identified in a variety of organisms, highlighting a widespread, albeit often in low abundance, distribution in nature.

Table 1: Documented Natural Sources of Isoguanosine and Isoguanine

Kingdom	Phylum/Division	Class/Order	Species	Common Name	Compound Identified	Reference(s)
Plantae	Magnoliophyta	Euphorbiaceae	Croton tiglium	Croton Plant	Isoguanosine (Crotonoside)
Animalia	Arthropoda	Insecta	Prioneris thestylis	Butterfly	Isoguanine
Animalia	Mollusca	Gastropoda	Diaulula sandiegensis	Marine Nudibranch	Isoguanosine
Animalia	Chordata	Mammalia	Mus musculus	Mouse	Isoguanosine
Animalia	Chordata	Mammalia	Homo sapiens	Human	Isoguanosine
Fungi	Ascomycota	Eurotiomycetes	Paecilomyces variotii	Endophytic Fungus	2'-deoxyguanosine (related nucleoside)

Quantitative Analysis of Isoguanosine in Mammalian Samples

The recent quantification of isoguanosine in mammalian tissues and fluids has provided crucial data for understanding its potential biological significance. The levels are notably comparable to or even exceed those of well-known oxidative stress markers like 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG) and 8-oxo-7,8-dihydroguanosine (8-oxoG), suggesting that its presence may not solely be a result of oxidative damage.

Table 2: Quantitative Levels of Isoguanosine in Human and Mouse Samples

Species	Sample Type	Analyte	Concentration/Level	Method	Reference(s)
Mus musculus	Liver RNA	Isoguanosine	Levels are identical to or exceed those of 8-oxodG and 8-oxoG	Isotope dilution liquid chromatography–tandem mass spectrometry
Homo sapiens	Urine	Isoguanosine	Urinary concentrations are identical to or exceed those of 8-oxodG and 8-oxoG	Isotope dilution liquid chromatography–tandem mass spectrometry
Homo sapiens	Cerebrospinal Fluid	Isoguanosine	Identified and quantified	Isotope dilution liquid chromatography–tandem mass spectrometry
Mus musculus	Liver DNA	2'-deoxyisoguanosine	Not detected	Isotope dilution liquid chromatography–tandem mass spectrometry

Experimental Protocols

The isolation and identification of isoguanosine from natural sources require sensitive and specific analytical techniques. Below are generalized methodologies based on cited literature.

Isolation of Isoguanosine from Plant Material (e.g., Croton tiglium)

This protocol is a composite based on the methods described for isolating crotonoside.

• Extraction:

  • Air-dried and powdered plant material (e.g., seeds) is subjected to solvent extraction. A common method involves sequential extraction with solvents of increasing polarity, such as hexane, chloroform, and methanol (B129727), to remove lipids and other interfering substances. Isoguanosine, being polar, will be concentrated in the methanol extract.

• Purification:

  • The crude methanol extract is subjected to column chromatography. A variety of stationary phases can be used, including silica (B1680970) gel, Sephadex, or reversed-phase C18 columns.

  • Elution is performed with a gradient of solvents, for example, a water-methanol or chloroform-methanol gradient.

  • Fractions are collected and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) for the presence of the target compound.

• Crystallization:

  • Fractions enriched with isoguanosine are pooled, and the solvent is evaporated under reduced pressure. The resulting solid can be recrystallized from a suitable solvent system (e.g., water or ethanol-water mixtures) to obtain pure crystals.

Identification and Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the state-of-the-art method for the sensitive and specific detection of isoguanosine in biological matrices.

• Sample Preparation:

  • Urine/Cerebrospinal Fluid: Samples are typically centrifuged to remove particulate matter. An internal standard (e.g., ¹⁵N₅-labeled isoguanosine) is added for accurate quantification.

  • RNA/DNA Isolation: Nucleic acids are extracted from tissues using standard protocols (e.g., TRIzol reagent for RNA).

  • Enzymatic Hydrolysis: The isolated nucleic acids are enzymatically digested to their constituent nucleosides using a cocktail of enzymes such as nuclease P1 and alkaline phosphatase.

• Chromatographic Separation:

  • The prepared sample is injected into an ultra-performance liquid chromatography (UPLC) system.

  • Separation is achieved on a reversed-phase column (e.g., C18) using a gradient elution, typically with a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic acid or ammonium (B1175870) acetate) and an organic component (e.g., methanol or acetonitrile). This step is crucial to separate isoguanosine from its isomer, guanosine, and other potentially interfering compounds.

• Mass Spectrometric Detection:

  • The eluent from the UPLC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both isoguanosine and the internal standard are monitored. This highly selective detection method ensures accurate identification and quantification.

Signaling Pathways and Biological Context

While the full scope of isoguanosine's biological functions is still under investigation, some signaling pathways have been implicated.

Antitumor Activity and Apoptosis

Isoguanosine has demonstrated antitumor properties. Studies suggest that its mechanism of action in inhibiting oral cancer cells may involve the induction of apoptosis through a caspase-dependent signaling pathway. This is thought to occur via the dephosphorylation of the Epidermal Growth Factor Receptor (EGFR).

Caption: Putative antitumor signaling pathway of isoguanosine.

Experimental and Logical Workflows

General Workflow for Isoguanosine Discovery in a Natural Source

The following diagram illustrates a typical workflow for the discovery and characterization of isoguanosine from a novel natural source.

Caption: A generalized experimental workflow for the discovery of isoguanosine.

Conclusion and Future Directions

The journey of isoguanosine from a synthetic curiosity to a recognized, naturally occurring biomolecule in mammals is a testament to the continuous evolution of analytical science. While its natural sources are diverse, the quantities are generally low, which has historically hampered extensive research. However, with the advent of highly sensitive analytical techniques, the door is now open to explore its metabolic pathways, physiological and pathological roles, and full therapeutic potential. Future research should focus on elucidating the enzymatic machinery responsible for its synthesis and degradation in mammals, understanding its role in nucleic acid metabolism and signaling, and exploring its potential as a biomarker for disease. The enigmatic nature of isoguanosine is slowly unraveling, promising exciting new discoveries in the fields of biochemistry and drug development.

References

• 1. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Identification and quantification of isoguanosine in humans and mice - PubMed [pubmed.ncbi.nlm.nih.gov]

physicochemical properties of isoG nucleoside-1

An In-depth Technical Guide on the Physicochemical Properties of Isoguanosine (B3425122) (isoG)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoguanosine (isoG), a naturally occurring isomer of guanosine, presents unique physicochemical properties that distinguish it from canonical nucleosides and underpin its potential in diverse applications, including materials science, genetics, and cancer therapy.[1][2][3] This technical guide provides a comprehensive overview of the core physicochemical characteristics of isoguanosine. It details its structural features, solubility, dissociation constants, and spectroscopic properties. Furthermore, this document outlines the detailed experimental protocols for the synthesis and characterization of isoG, offering a valuable resource for researchers in medicinal chemistry and drug development.

Core Physicochemical Properties

Isoguanosine's distinct properties arise from a minor structural change compared to guanosine: the transposition of the C2 carbonyl and C6 amino groups.[1][3] This alteration significantly impacts its hydrogen bonding patterns, tautomeric equilibria, and self-assembly behavior.

General and Structural Properties

Isoguanosine, also known as crotonoside (B1669630) or 2-hydroxyadenosine, is a purine (B94841) ribonucleoside. Its structure and fundamental properties are summarized below. The single-crystal structure of isoG has been successfully resolved using microcrystal electron diffraction (MicroED), revealing the existence of four distinct conformers in the solid state. This structural diversity is crucial for its chemical and physical behavior.

Property	Value	Reference
Systematic Name	6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-2H-purin-2-one	-
Common Names	Isoguanosine (isoG), Crotonoside, 2-Hydroxyadenosine
CAS Registry Number	1818-71-9
Molecular Formula	C10H13N5O5
Molecular Mass	283.24 g/mol

Quantitative Physicochemical Data

The key quantitative physicochemical properties of isoguanosine and its related forms are presented in the table below. These values are critical for understanding its behavior in biological and chemical systems.

Parameter	Isoguanosine (isoG)	2'-deoxyisoguanosine (dIsoGuo)	Isoguanine (Base)	Reference
Melting Point (°C)	243-245 (decomp.)	-	> 360
Aqueous Solubility	Poorly soluble (<1 mg/mL)	-	0.0625 mg/mL
pKa₁ (Cationic to Neutral)	3.4 - 4.51	3.45 - 4.0	-
pKa₂ (Neutral to Anionic)	8.99 - 9.8	9.80 - 9.9	-

Spectroscopic Characteristics

Spectroscopic analysis is fundamental to identifying and characterizing isoguanosine. Its UV absorbance is highly dependent on pH and its tautomeric state. In solution, isoG exists as a mixture of keto and enol forms; the N1H keto form absorbs at around 310 nm, while the O2H enol form absorbs near 270 nm. The enol tautomer is generally favored in less polar solvents.

Condition	λmax (nm)	Reference
Isoguanosine (pH 7.4)	293, 247, 206
Isoguanosine (pH 1.4)	283, 235, 206
2'-deoxyisoguanosine (pH 7.4)	292, 247, 206
2'-deoxyisoguanosine (pH 1.4)	284, 235, 205

Methodologies and Protocols

This section provides detailed methodologies for the synthesis and characterization of isoguanosine, compiled from established research.

Synthesis of Isoguanosine

A simple and effective method for the large-scale synthesis of high-purity isoguanosine involves the diazotization of a purine precursor.

Protocol: Synthesis via Diazotization of 2,6-Diaminopurine (B158960) Riboside

• Dissolution: Dissolve 2,6-diaminopurine riboside in water.

• Reaction Initiation: Add sodium nitrite (B80452) (NaNO₂) and acetic acid to the solution at room temperature.

• Reaction Monitoring: Allow the reaction to proceed for approximately 40 minutes. The reaction converts the 6-amino group of the precursor into a hydroxyl group via a diazonium salt intermediate.

• Neutralization: Adjust the pH of the solution to 7 by adding aqueous ammonia.

• Purification: The crude isoguanosine product can be purified by recrystallization or column chromatography to achieve high purity.

A simplified workflow for the synthesis of isoguanosine.

pKa Determination

The acid dissociation constant (pKa) is a critical parameter for predicting the ionization state of a molecule at a given pH. Several methods are employed for nucleosides.

Protocol: UV Absorbance-Detected pH Titration

• Sample Preparation: Prepare a series of buffer solutions with a range of known pH values (e.g., from pH 2 to 12). Prepare a stock solution of isoguanosine.

• Measurement: For each pH value, add a small, constant volume of the isoguanosine stock solution to the buffer. Record the full UV-Vis absorption spectrum (e.g., 220-350 nm).

• Data Analysis: The ionization of the nucleobase leads to changes in the extinction coefficient. Plot the absorbance at a specific wavelength (where the change is maximal) against the pH.

• pKa Calculation: Fit the resulting titration curve to the Henderson-Hasselbalch equation to determine the pKa value(s).

Protocol: NMR-Detected pH Titration

• Sample Preparation: Prepare a sample of isoguanosine in D₂O.

• Titration: Perform a pH titration directly in the NMR tube by adding microliter amounts of NaOD or DCl. Measure the pH directly in the NMR tube using a microelectrode.

• Spectral Acquisition: Acquire a series of ¹H or ¹³C NMR spectra at each pH point. The chemical shifts of nuclei near the ionization site are sensitive to the protonation state.

• Data Analysis: Plot the chemical shift of a reporter nucleus against pH. Fit the data to the appropriate Henderson-Hasselbalch model to extract the pKa.

Solubility Measurement

Protocol: Phase Solubility Analysis

• Equilibration: Prepare supersaturated solutions by adding an excess amount of solid isoguanosine to a series of aqueous buffers or solvent systems.

• Shaking: Agitate the samples at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the samples to pellet the excess solid. Carefully remove an aliquot of the supernatant.

• Quantification: Dilute the supernatant and determine the concentration of dissolved isoguanosine using UV-Vis spectrophotometry by comparing the absorbance to a standard curve.

Experimental Characterization Workflow

The comprehensive characterization of isoguanosine or any novel nucleoside analogue follows a logical progression of experiments. The workflow ensures that fundamental properties are established before more complex investigations are undertaken.

References

• 1. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 2. Large-Scale Synthesis of High-Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) [pubs.rsc.org]

Supramolecular Self-Assembly of Isoguanosine: A Technical Guide for Researchers

An in-depth exploration of the principles, structures, and experimental investigation of isoguanosine (B3425122) self-assembly for applications in materials science and drug development.

Isoguanosine (isoG), a structural isomer of guanosine (B1672433), has garnered significant attention in the field of supramolecular chemistry due to its unique self-assembly properties.[1][2][3] Unlike guanosine, which primarily forms G-quartets, isoguanosine exhibits a richer diversity of self-assembled structures, including tetramers, pentamers, and higher-order decameric and even 20-mer structures.[2][4] This guide provides a comprehensive technical overview of the core principles governing isoguanosine self-assembly, detailed experimental protocols for its characterization, and a summary of key quantitative data.

Core Principles of Isoguanosine Self-Assembly

The distinct self-assembly behavior of isoguanosine stems from the altered arrangement of its hydrogen bond donor and acceptor sites compared to guanosine. This seemingly minor isomeric difference leads to the formation of a planar, cyclic pentameric structure, often referred to as an "isoG-star," in the presence of certain cations. This pentameric motif serves as a fundamental building block for the hierarchical assembly of more complex nanostructures.

The self-assembly process is critically dependent on the presence and nature of metal cations, which act as templates for the formation of these supramolecular structures. The size and charge of the cation influence the resulting assembly, with a notable high affinity and selectivity for the cesium cation (Cs⁺) in the formation of stable decameric complexes. These decamers typically consist of two stacked isoG-pentamers sandwiching the cation.

Figure 1: Hierarchical self-assembly of isoguanosine monomers into various supramolecular structures.

Quantitative Data on Isoguanosine Self-Assembly

The stability and formation of isoguanosine assemblies are governed by a delicate interplay of non-covalent interactions. While extensive quantitative data comparable to that for guanosine is still emerging, some key thermodynamic and structural parameters have been reported.

Table 1: Thermodynamic Parameters for Isoguanosine-Containing Assemblies

System	Technique	Parameter	Value	Conditions	Reference
d(T₄isoG₄T₄) Tetraplex	HPLC	Relative Stability	More stable than d(T₄G₄T₄)	Presence of Na⁺
Thrombin Binding Aptamer (TBA) with UNA-iG at G¹	Thermodynamics	ΔΔG°₃₇	3.2–3.3 kcal/mol (destabilization)	N/A
Thrombin Binding Aptamer (TBA) with RNA-iG at G¹	Thermodynamics	ΔΔG°₃₇	3.2–3.3 kcal/mol (destabilization)	N/A

Table 2: Structural Dimensions of Isoguanosine Assemblies from Crystal Structures

Assembly	H-Bond Distance (Å)	Inter-layer Distance (Å)	Cation Coordination	Reference
[isoG₂₀Cs₃]³⁺(BARF⁻)₃	N1–O2: 2.71 ± 0.03	3.20 - 3.37	Cs⁺ between isoG₅ layers
[isoG₂₀Cs₃]³⁺(BARF⁻)₃	N6–N3: 2.88 ± 0.03	3.20 - 3.37	Cs⁺ between isoG₅ layers

Experimental Protocols

A variety of biophysical techniques are employed to characterize the formation, structure, and properties of isoguanosine self-assemblies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for studying the stoichiometry and dynamics of self-assembly in solution.

Figure 2: Workflow for NMR titration to study isoguanosine self-assembly.

Detailed Methodology:

• Sample Preparation: Dissolve a known concentration of the isoguanosine derivative in a suitable deuterated solvent (e.g., CDCl₃, CD₃CN, or D₂O with appropriate buffers) in an NMR tube.

• Initial Spectrum: Acquire a one-dimensional ¹H NMR spectrum of the isoguanosine solution before the addition of any cation.

• Titration: Prepare a stock solution of the desired cation salt (e.g., CsBPh₄) in the same deuterated solvent. Add small aliquots of the cation solution to the NMR tube containing the isoguanosine solution.

• Spectral Acquisition: After each addition, gently mix the solution and acquire a ¹H NMR spectrum. It is crucial to allow the system to reach equilibrium before each measurement.

• Data Analysis: Monitor the changes in the chemical shifts of the isoguanosine protons, particularly the imino and amino protons involved in hydrogen bonding. The appearance of new, sharp signals at different chemical shifts can indicate the formation of a stable, well-defined supramolecular assembly.

• Binding Isotherms: Plot the change in chemical shift (Δδ) as a function of the cation concentration. Fit the resulting binding isotherm to an appropriate binding model (e.g., 1:1, 1:2, or cooperative binding) to determine the association constant (Kₐ).

• Diffusion NMR (DOSY): Perform DOSY experiments to measure the diffusion coefficients of the different species in solution. This allows for the determination of the size of the self-assembled complexes.

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a soft ionization technique that allows for the detection of intact non-covalent complexes in the gas phase, providing information on the stoichiometry and composition of the assemblies.

Detailed Methodology:

• Sample Preparation: Prepare a dilute solution (typically in the micromolar range) of the isoguanosine derivative and the cation of interest in a volatile solvent compatible with ESI, such as methanol, acetonitrile, or a mixture with water. The use of high concentrations should be approached with caution as it may lead to non-specific clustering.

• Instrument Settings:

  • Ionization Mode: Use a soft ionization mode (e.g., nano-ESI) to minimize in-source fragmentation of the non-covalent complexes.

  • Capillary Voltage and Temperature: Optimize the capillary voltage and temperature to achieve stable spray and efficient desolvation without disrupting the assemblies.

  • Cone Voltage/Fragmentor Voltage: Use low cone or fragmentor voltages to prevent collision-induced dissociation in the ion source.

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range that encompasses the expected masses of the monomeric, and assembled species (e.g., tetramers, pentamers, decamers) with various charge states.

• Data Analysis:

  • Identify the peaks corresponding to the different assembled species. The charge state (z) of an ion can be determined from the spacing between the isotopic peaks (Δm/z = 1/z).

  • Calculate the mass of the intact complex (M = (m/z) * z).

  • Confirm the composition of the complex by comparing the experimental mass with the theoretical mass.

  • Tandem MS (MS/MS) can be used to further probe the stability and composition of the complexes by inducing fragmentation and analyzing the daughter ions.

Atomic Force Microscopy (AFM)

AFM is a high-resolution imaging technique used to visualize the morphology of self-assembled nanostructures, particularly for hydrogels, on a surface.

Figure 3: Workflow for Atomic Force Microscopy (AFM) imaging of isoguanosine hydrogels.

Detailed Methodology:

• Sample Preparation:

  • Prepare the isoguanosine hydrogel by dissolving the isoguanosine derivative in an aqueous solution containing the desired cation at an appropriate concentration and allowing it to gel.

  • Deposit a small amount of the hydrogel onto a freshly cleaved mica or other suitable flat substrate.

  • Allow the hydrogel to adhere to the surface. Depending on the desired imaging conditions, the sample can be imaged in air (dried) or in a liquid cell (hydrated). Imaging in a liquid cell is often preferred to observe the native, swollen state of the hydrogel.

• Instrument Setup:

  • Choose a cantilever with a spring constant appropriate for imaging soft materials to avoid sample damage.

  • Operate the AFM in tapping mode to minimize lateral forces on the soft hydrogel surface.

• Imaging:

  • Engage the tip with the sample surface and optimize the imaging parameters (scan size, scan rate, setpoint amplitude, and gains) to obtain high-quality images.

  • Acquire both topography (height) and phase images. Phase imaging can provide contrast based on differences in material properties like adhesion and viscoelasticity.

• Image Analysis: Analyze the AFM images to determine the morphology of the hydrogel network, including the diameter and length of the self-assembled fibers and the overall network structure.

Single-Crystal X-ray Diffraction

This technique provides atomic-resolution structural information of the self-assembled species in the solid state.

Detailed Methodology:

• Crystallization: Grow single crystals of the isoguanosine assembly. This is often the most challenging step and requires careful screening of crystallization conditions (e.g., solvent, counter-ion, temperature, and crystallization method such as slow evaporation or vapor diffusion).

• Data Collection:

  • Mount a suitable single crystal on a goniometer.

  • Expose the crystal to a monochromatic X-ray beam.

  • Collect the diffraction data as the crystal is rotated.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain the unit cell parameters and reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial electron density map.

  • Build an atomic model into the electron density map and refine the model against the experimental data to obtain the final, high-resolution structure. This will provide precise information on bond lengths, bond angles, and intermolecular interactions within the self-assembled structure.

Conclusion

The supramolecular self-assembly of isoguanosine offers a versatile platform for the bottom-up fabrication of novel nanomaterials and functional systems. Its unique ability to form pentameric and higher-order structures, driven by specific cation templating, distinguishes it from its well-studied isomer, guanosine. The experimental techniques detailed in this guide provide a robust toolkit for researchers to investigate and characterize these fascinating supramolecular architectures. Further quantitative studies are needed to fully elucidate the thermodynamic driving forces and to enable the rational design of isoguanosine-based materials with tailored properties for applications in areas such as drug delivery, ion sensing, and regenerative medicine.

References

• 1. Protocol for constructing a hierarchical host-guest supramolecular self-assembly system in water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective 226Ra2+ ionophores provided by self-assembly of guanosine and isoguanosine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure determination of supra-molecular assemblies by solid-state NMR: Practical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

The Isoguanosine Revolution: A Technical Guide to its Applications in Modern Biotechnology

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoguanosine (B3425122) (isoG), a structural isomer of guanosine (B1672433), is emerging as a powerful tool in biotechnology, offering unique properties that expand the capabilities of nucleic acid-based technologies. Its distinct hydrogen bonding pattern, which differs from the canonical Watson-Crick base pairs, allows for the creation of novel functionalities in aptamers, diagnostics, and synthetic biology. This in-depth technical guide explores the core applications of isoguanosine, providing detailed experimental protocols, quantitative data for comparative analysis, and visualizations of key processes to empower researchers in leveraging this versatile nucleoside for transformative biotechnological advancements.

Introduction to Isoguanosine

Isoguanosine, or 2-hydroxyadenosine, is a purine (B94841) nucleoside that differs from guanosine by the transposition of its C2-carbonyl and C6-amino groups[1][2]. This seemingly minor structural alteration leads to profound differences in its base-pairing and self-assembly behaviors. While not a component of natural nucleic acids, isoguanosine and its derivatives can be chemically synthesized and incorporated into DNA and RNA oligonucleotides[3][4]. Its ability to form a stable, non-canonical base pair with isocytidine (B125971) (isoC) with three hydrogen bonds has been a cornerstone of efforts to expand the genetic alphabet[5]. Furthermore, isoguanosine can participate in the formation of unique supramolecular structures, such as tetramers and other aggregates, opening avenues for its use in nanotechnology and biomaterials[1][3].

Core Applications in Biotechnology

The unique characteristics of isoguanosine have paved the way for its application in several key areas of biotechnology:

• Therapeutic Aptamers: Isoguanosine can be incorporated into aptamers—short, single-stranded nucleic acids that bind to specific targets—to modulate their binding affinity, specificity, and stability. This is particularly relevant in drug development, where aptamers are being explored as alternatives to antibodies.

• Advanced Diagnostics and Biosensors: The specific recognition properties of isoguanosine can be harnessed to develop highly sensitive and selective diagnostic assays and biosensors. Isoguanosine-containing probes can be designed to detect specific nucleic acid sequences or other biomarkers with high fidelity.

• Synthetic Biology and Expanded Genetic Alphabet: The isoguanosine-isocytidine (isoG-isoC) pair serves as a functional third base pair that can be replicated and transcribed alongside the natural A-T and G-C pairs. This expansion of the genetic code allows for the site-specific incorporation of non-canonical amino acids into proteins, enabling the creation of novel biocatalysts and therapeutic proteins with enhanced functions.

Quantitative Data Summary

The incorporation of isoguanosine into nucleic acid structures significantly impacts their thermodynamic stability and binding affinities. The following tables summarize key quantitative data from various studies to provide a basis for comparison.

Table 1: Thermodynamic Stability of Isoguanosine-Containing RNA Duplexes

RNA Duplex Sequence (5'-3')	Modification	Melting Temperature (Tm) (°C)	ΔG°37 (kcal/mol)	ΔH° (kcal/mol)	ΔS° (cal/mol·K)	Reference
r(CGCGCG)2	None (Control)	67.3	-9.3	-54.4	-145.8	[6][7]
r(CiGCGCG)2	1 iG-iC pair	69.8	-9.9	-56.9	-151.6	[6][7]
r(CGCiGCG)2	1 iG-iC pair	72.1	-10.5	-61.2	-163.5	[6][7]
r(CiGCiGCG)2	2 iG-iC pairs	75.0	-11.1	-64.3	-171.6	[6][7]

Table 2: Thermodynamic Stability of Thrombin Binding Aptamer (TBA) Modified with Isoguanosine

Aptamer	Modification Position	Melting Temperature (Tm) (°C)	ΔG°37 (kcal/mol)	ΔH° (kcal/mol)	ΔS° (cal/mol·K)	Reference
TBA (unmodified)	-	50.0	-6.3	-38.1	-102.2	[8]
TBA-iG¹	G1	37.5	-3.0	-28.9	-83.0	[8]
TBA-iG⁸	G8	46.5	-5.1	-38.5	-107.7	[8]
TBA-iG¹⁰	G10	40.5	-3.7	-32.8	-93.8	[8]

Table 3: Polymerase Fidelity with the isoG-isoC Unnatural Base Pair

DNA Polymerase	Fidelity (% correct incorporation per cycle)	Reference
Klenow Fragment (E. coli DNA Pol I)	>99% for isoC opposite isoG template	[9]
T7 RNA Polymerase	High fidelity for UTP opposite isoG template	[9]
Pfu DNA Polymerase	High fidelity in PCR with isoC and isoG	[10]

Experimental Protocols

Solid-Phase Synthesis of Isoguanosine-Modified Oligonucleotides

This protocol outlines the standard phosphoramidite (B1245037) chemistry for incorporating 2'-deoxy-isoguanosine (diG) into a DNA oligonucleotide using an automated DNA synthesizer.

Materials:

• diG-CE Phosphoramidite

• Standard DNA phosphoramidites (dA, dC, dG, T)

• Controlled Pore Glass (CPG) solid support

• Activator solution (e.g., 5-Ethylthio-1H-tetrazole)

• Capping solutions (Cap A and Cap B)

• Oxidizing solution (Iodine/water/pyridine)

• Deblocking solution (Trichloroacetic acid in dichloromethane)

• Cleavage and deprotection solution (e.g., concentrated ammonium (B1175870) hydroxide)

• Anhydrous acetonitrile

Procedure:

• Synthesizer Setup: Load the diG phosphoramidite and other reagents onto the DNA synthesizer according to the manufacturer's instructions.

• Synthesis Cycle: The synthesis proceeds in a 3' to 5' direction through repeated cycles of:

  • Deblocking: Removal of the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside with the deblocking solution.

  • Coupling: Activation of the incoming phosphoramidite (including the diG phosphoramidite at the desired position) with the activator and its subsequent coupling to the 5'-hydroxyl of the growing oligonucleotide chain.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

  • Oxidation: Oxidation of the phosphite (B83602) triester linkage to the more stable phosphate (B84403) triester using the oxidizing solution.

• Cleavage and Deprotection: After the final cycle, cleave the oligonucleotide from the CPG support and remove the protecting groups from the nucleobases and phosphate backbone by incubation with the cleavage and deprotection solution.

• Purification: Purify the crude oligonucleotide using methods such as reverse-phase high-performance liquid chromatography (RP-HPLC) or polyacrylamide gel electrophoresis (PAGE).

• Analysis: Verify the identity and purity of the final product by mass spectrometry and analytical HPLC or capillary electrophoresis.

SELEX Protocol for Isoguanosine-Containing Aptamers

This protocol describes a general method for the Systematic Evolution of Ligands by Exponential Enrichment (SELEX) to isolate isoguanosine-containing DNA aptamers.

Materials:

• A DNA library with a randomized region flanked by constant primer binding sites, containing isoguanosine triphosphate (isoGTP) and isocytidine triphosphate (isoCTP) in the randomized region.

• Target molecule immobilized on a solid support (e.g., magnetic beads).

• PCR primers (forward and reverse).

• DNA polymerase capable of efficiently incorporating isoG and isoC (e.g., a modified Pfu polymerase).

• Binding buffer specific to the target molecule.

• Washing buffer.

• Elution buffer.

Procedure:

• Library Preparation: Synthesize the initial DNA library containing the randomized region with the unnatural bases.

• Binding: Incubate the DNA library with the immobilized target in the binding buffer to allow for aptamer-target binding.

• Partitioning: Wash the solid support with washing buffer to remove unbound and weakly bound sequences.

• Elution: Elute the bound sequences from the target using the elution buffer or by denaturing the aptamer-target complex.

• Amplification: Amplify the eluted sequences by PCR using the specific primers and a polymerase that can replicate the isoG-isoC pair with high fidelity.

• Strand Separation: Separate the sense and antisense strands of the PCR product to generate a single-stranded DNA pool for the next round of selection.

• Iterative Rounds: Repeat steps 2-6 for several rounds (typically 8-15), increasing the selection stringency in each round (e.g., by decreasing the target concentration or increasing the washing stringency).

• Sequencing and Characterization: After the final round, clone and sequence the enriched pool to identify individual aptamer candidates. Characterize the binding affinity and specificity of the selected aptamers.

Visualizing Isoguanosine in Action: Signaling Pathways and Workflows

Isoguanosine Aptamer Targeting a Cancer-Related Signaling Pathway

Isoguanosine-containing aptamers can be designed to target specific proteins involved in cancer signaling. For example, the AS1411 aptamer, which has been investigated in clinical trials, is known to bind to nucleolin, a protein that is overexpressed on the surface of many cancer cells and is involved in various signaling pathways that promote cell proliferation and survival[11].

Caption: Inhibition of a cancer cell signaling pathway by an isoguanosine-containing aptamer.

Experimental Workflow for an Isoguanosine-Based Electrochemical Biosensor

Electrochemical biosensors can utilize isoguanosine-modified probes for the highly specific detection of target nucleic acids. The binding of the target sequence to the probe can induce a conformational change that alters the electrochemical signal.

References

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 4. Large‐Scale Synthesis of High‐Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collection - Theoretical and Experimental Study of Isoguanine and Isocytosine:  Base Pairing in an Expanded Genetic System - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Stability and structure of RNA duplexes containing isoguanosine and isocytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel isoguanine derivative of unlocked nucleic acid—Investigations of thermodynamics and biological potential of modified thrombin binding aptamer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enzymatic recognition of the base pair between isocytidine and isoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sequence determination of nucleic acids containing 5-methylisocytosine and isoguanine: identification and insight into polymerase replication of the non-natural nucleobases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aptamer-based targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Isoguanosine from 2,6-Diaminopurine Riboside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoguanosine (B3425122) (isoG), a structural isomer of guanosine (B1672433), holds significant promise in various biomedical and biotechnological applications, including cancer therapy, genetics, and the formation of novel biomaterials.[1][2] Its unique base-pairing properties distinguish it from canonical nucleosides, driving interest in efficient and scalable synthetic routes. This technical guide provides an in-depth overview of the synthesis of isoguanosine from its precursor, 2,6-diaminopurine (B158960) riboside. The primary focus is on the well-established method of diazotization, a simple and effective approach for this transformation.[1][2][3] This document outlines detailed experimental protocols, presents quantitative data on reaction yields, and includes a visual representation of the synthetic workflow to facilitate comprehension and implementation by researchers in the field.

Introduction

Isoguanosine, or 2-hydroxyadenosine, is a naturally occurring purine (B94841) nucleoside that has been isolated from various sources, including the croton bean and certain marine organisms. Unlike its canonical isomer guanosine, isoguanosine possesses a 2-oxo and a 6-amino group, leading to distinct hydrogen bonding patterns and the ability to form unique supramolecular structures. The growing interest in isoguanosine for therapeutic and materials science applications necessitates robust and reproducible synthetic methodologies.

The synthesis of isoguanosine can be approached through several pathways, including the chemical modification of guanosine or the construction of the purine ring system from acyclic precursors. However, a particularly straightforward and widely adopted method involves the conversion of 2,6-diaminopurine riboside. This precursor shares the same ribofuranosyl moiety and purine core, requiring only the selective conversion of the 2-amino group to a hydroxyl group. This transformation is most commonly achieved through a diazotization reaction.

Chemical Synthesis via Diazotization

The conversion of 2,6-diaminopurine riboside to isoguanosine is efficiently carried out by diazotization of the 2-amino group, followed by hydrolysis to the corresponding hydroxyl group. This reaction is typically performed using sodium nitrite (B80452) (NaNO₂) in an acidic medium, such as acetic acid (AcOH). The 6-amino group is selectively spared during this process.

Reaction Mechanism Overview

The synthesis proceeds through the following key steps:

• Diazonium Salt Formation: In the presence of a strong acid, nitrous acid (HNO₂), formed in situ from sodium nitrite, reacts with the 2-amino group of 2,6-diaminopurine riboside to form a diazonium salt.

• Hydrolysis: The diazonium group is an excellent leaving group and is readily displaced by a water molecule, leading to the formation of isoguanosine.

The reaction is generally high-yielding and can be performed on a large scale.

Quantitative Data Summary

The following table summarizes the reported yields for the synthesis of isoguanosine from 2,6-diaminopurine riboside using the diazotization method.

Starting Material	Reagents	Solvent	Reaction Time	Yield (%)	Reference
2,6-Diaminopurine Riboside	NaNO₂, AcOH	H₂O	40 min	97.2% (pre-treatment)
2,6-Diamino-9-β-D-ribofuranosylpurine	Nitrous Acid	Not specified	Not specified	57%

Experimental Protocol: Large-Scale Synthesis of Isoguanosine

The following protocol is adapted from a reported large-scale synthesis of high-purity isoguanosine.

Materials and Reagents

• 2,6-Diaminopurine Riboside

• Deionized Water (H₂O)

• Acetic Acid (AcOH)

• Sodium Nitrite (NaNO₂)

• Aqueous Ammonia (NH₃) (2.8%)

• Hydrochloric Acid (HCl) (0.1 M)

• Sodium Hydroxide (NaOH) (0.1 M)

• Activated Charcoal

• Ice

Procedure

• Suspension of Starting Material: In a suitable reaction vessel, suspend 200 g (0.71 mol) of 2,6-diaminopurine riboside in 4 L of H₂O at room temperature.

• Acidification: Add 1 L of AcOH (17.4 mol) to the suspension over a period of 5 minutes with stirring.

• Diazotization: Prepare a solution of 122 g of NaNO₂ (1.76 mol) in 1 L of H₂O. Add this solution dropwise to the reaction mixture. The resulting solution should become clear and then turn yellow. Continue stirring for 40 minutes.

• Neutralization and Precipitation: In an ice water bath, adjust the pH of the yellow solution to 7 using 2.8% aqueous NH₃. A precipitate will form.

• Purification: a. Dissolve the obtained precipitate in 0.1 M HCl with heating. b. Add activated charcoal to the hot solution and perform a hot filtration. c. Cool the filtrate in an ice bath and neutralize with 0.1 M NaOH. d. Collect the resulting precipitate by filtration.

• Final Product: Wash the solid with ice water and dry under vacuum to yield a light yellow powder of isoguanosine. The reported yield for this procedure is 86 g (43% after purification).

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of isoguanosine from 2,6-diaminopurine riboside.

Caption: Workflow for the synthesis of isoguanosine.

Conclusion

The synthesis of isoguanosine from 2,6-diaminopurine riboside via diazotization is a well-established, efficient, and scalable method. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of this process, including a detailed experimental protocol and quantitative yield data. The provided workflow visualization further clarifies the synthetic pathway. This information is intended to support the ongoing research and development of isoguanosine-based therapeutics and advanced materials.

References

• 1. Large‐Scale Synthesis of High‐Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Large-Scale Synthesis of High-Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Enzymatic Synthesis of Isoguanosine Triphosphate (isoGTP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoguanosine (B3425122) (isoG), a structural isomer of guanosine, and its triphosphate form (isoGTP) are of significant interest in the fields of synthetic biology, aptamer development, and therapeutics. The ability to form a unique base pair with isocytosine (B10225) (isoC) allows for the expansion of the genetic alphabet, opening new avenues for drug discovery and diagnostics. While chemical synthesis of isoGTP is possible, it often involves multi-step processes with harsh chemicals and challenging purification. Enzymatic synthesis presents a compelling alternative, offering high specificity, mild reaction conditions, and the potential for one-pot cascade reactions. This technical guide provides a comprehensive overview of a proposed enzymatic pathway for the synthesis of isoGTP, starting from the isoguanosine nucleoside. It details the selection of candidate enzymes based on their known substrate specificities, outlines a theoretical one-pot experimental protocol, and presents quantitative data from related enzymatic transformations to serve as a foundation for methodological development.

Introduction

The enzymatic synthesis of nucleoside triphosphates (NTPs) is a cornerstone of molecular biology and biotechnology. This approach mimics the natural salvage pathways in cells, employing a series of kinases to sequentially phosphorylate a nucleoside to its mono-, di-, and finally, triphosphate form. The key advantages of enzymatic synthesis over chemical methods include stereospecificity, regioselectivity, and the avoidance of toxic reagents and protecting group chemistry, often leading to higher yields and purity in aqueous media.[1]

The synthesis of unnatural NTPs, such as isoGTP, leverages the inherent promiscuity of certain kinases. While many kinases are highly specific to their natural substrates, a growing body of research has identified enzymes with broad substrate acceptance, making them powerful tools for biocatalysis.[2] This guide outlines a proposed three-step enzymatic cascade to convert isoguanosine to isoGTP, coupled with an ATP regeneration system to drive the reaction to completion.

Proposed Enzymatic Cascade for isoGTP Synthesis

The proposed pathway for the enzymatic synthesis of isoGTP involves three sequential phosphorylation steps, catalyzed by a nucleoside kinase (NK), a nucleoside monophosphate kinase (NMPK), and a nucleoside diphosphate (B83284) kinase (NDPK) or a polyphosphate kinase (PPK).

Figure 1: Proposed one-pot enzymatic cascade for isoGTP synthesis with ATP regeneration.

Step 1: Isoguanosine to Isoguanosine Monophosphate (isoGMP)

This initial phosphorylation is often the most challenging step due to the relatively high substrate specificity of most nucleoside kinases.

• Candidate Enzyme: Drosophila melanogaster deoxynucleoside kinase (DmdNK).

• Rationale: DmdNK is a well-characterized multisubstrate kinase known to phosphorylate a wide array of purine (B94841) and pyrimidine (B1678525) nucleosides and their analogs.[3][4] It has demonstrated activity on numerous modified nucleosides, making it a prime candidate for the phosphorylation of isoguanosine. While direct data on isoguanosine is unavailable, its promiscuity towards other purine analogs is promising.

• Alternative Enzymes: Other broadly specific deoxyribonucleoside kinases from bacterial sources could also be screened for activity.[5][6]

Step 2: isoGMP to Isoguanosine Diphosphate (isoGDP)

The phosphorylation of the nucleoside monophosphate is catalyzed by an NMPK. These enzymes generally exhibit broader substrate specificity than NKs, particularly for the nucleobase.

• Candidate Enzyme: Nucleoside monophosphate kinase from Thermus thermophilus phage p23-45 (ϕNMK).

• Rationale: This enzyme has demonstrated broad specificity for all four canonical deoxynucleoside monophosphates (dNMPs).[7] Phage-derived NMPKs are often more promiscuous than their host counterparts, making them suitable for unnatural substrates.[1]

• Alternative Enzymes: UMP-CMP kinase has been successfully used in one-pot NTP synthesis cascades for various nucleosides and could be tested for activity on isoGMP.[8]

Step 3: isoGDP to Isoguanosine Triphosphate (isoGTP)

The final phosphorylation step is the most amenable to a variety of enzymes due to the low substrate specificity of NDPKs and PPKs for the nucleobase.

• Primary Candidate Enzyme: Nucleoside Diphosphate Kinase (NDPK).

• Rationale: NDPKs exhibit very low specificity for both the phosphate (B84403) acceptor (NDP) and donor (NTP).[1] The binding pocket accommodates a wide range of nucleobases, primarily through aromatic stacking rather than specific hydrogen bonds.[1] This makes it highly probable that isoGDP will be an efficient substrate.

• Alternative Candidate Enzyme: Polyphosphate Kinase 2 (PPK2).

• Rationale: PPK2 enzymes use inorganic polyphosphate, a cost-effective phosphate donor, to phosphorylate NDPs. They are known for their broad substrate scope.[9] For instance, PPK2 from Pseudomonas aeruginosa efficiently converts GDP to GTP, indicating a high affinity for guanine-like structures.[2]

Quantitative Data from Related Syntheses

While specific quantitative data for isoGTP synthesis is not available in the literature, the following tables summarize the performance of candidate enzymes with related substrates. This data provides a baseline for expected activity and helps in designing the experimental conditions.

Table 1: Substrate Specificity of Candidate Nucleoside Kinases

Enzyme	Substrate	Relative Activity (%)	Reference
D. melanogaster dNK	2'-deoxycytidine	100
	2'-deoxythymidine	85
	2'-deoxyadenosine	60
	2'-deoxyguanosine	55

| | 5-fluoro-2'-deoxyuridine| 90 | |

Table 2: Conversion Rates for One-Pot dNTP Synthesis using a Broad-Specificity NMPK

Substrate (dNMP)	Conversion to dNTP (%)	Reference
dAMP	>85	[7]
dGMP	>85	[7]
dCMP	>85	[7]

| dTMP | >85 |[7] |

Table 3: Substrate Promiscuity of NDP Kinases and PPKs

Enzyme	Substrate (NDP)	Product	Efficacy	Reference
Human NDPK	GDP	GTP	High	[10]
	ADP	ATP	High	[10]
	UDP	UTP	Moderate	[10]
	CDP	CTP	Moderate	[10]

| P. aeruginosa PPK2 | GDP | GTP | Preferred over ADP |[2] |

Proposed Experimental Protocol (One-Pot Synthesis)

This protocol is a starting point for the development of a robust one-pot synthesis of isoGTP. Optimization of enzyme concentrations, reaction time, and temperature will be necessary.

Reagents and Materials

• Isoguanosine

• ATP (or dATP)

• Acetyl Phosphate (AcP)

• Recombinant DmdNK

• Recombinant ϕNMK

• Recombinant NDPK (e.g., from S. cerevisiae)

• Recombinant Acetate (B1210297) Kinase (ACK) (e.g., from E. coli)

• Reaction Buffer: 100 mM Tris-HCl, pH 7.5

• MgCl₂

• DTT (Dithiothreitol)

• HPLC system for analysis

Reaction Setup

• Prepare a reaction mixture in a microcentrifuge tube containing:

  • 10 mM Isoguanosine

  • 12 mM ATP

  • 50 mM Acetyl Phosphate

  • 20 mM MgCl₂

  • 2 mM DTT

  • In 100 mM Tris-HCl, pH 7.5

• Add the enzymes to the following final concentrations (to be optimized):

  • DmdNK: 0.02 mg/mL

  • ϕNMK: 0.02 mg/mL

  • NDPK: 0.015 mg/mL

  • Acetate Kinase: 0.03 mg/mL

• Incubate the reaction at 37°C.

• Take aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours) for analysis.

• Quench the reaction in the aliquots by adding an equal volume of cold methanol (B129727) or by heat inactivation.

• Analyze the formation of isoGMP, isoGDP, and isoGTP by anion-exchange HPLC.

ATP Regeneration System

The inclusion of an ATP regeneration system is critical for driving the reaction equilibrium towards the triphosphate product.[8] The acetate kinase system is a common and effective choice.

Figure 2: Workflow of the Acetate Kinase-based ATP regeneration system.

Acetate kinase (ACK) transfers a phosphate group from the high-energy donor acetyl phosphate (AcP) to ADP, regenerating the ATP consumed in the main phosphorylation cascade. This maintains a high ATP:ADP ratio, thermodynamically favoring the formation of isoGTP.

Conclusion and Outlook

The enzymatic synthesis of isoguanosine triphosphate is a highly promising alternative to traditional chemical methods. Based on the known broad substrate specificity of key kinase families, a one-pot cascade reaction starting from isoguanosine is proposed. The successful implementation of this pathway hinges on the empirical validation of a suitable nucleoside kinase for the initial phosphorylation of isoguanosine. The promiscuous Drosophila melanogaster deoxynucleoside kinase is a strong initial candidate. Subsequent phosphorylation steps are likely to be efficient given the promiscuity of NMPKs and, particularly, NDPKs and PPKs. The inclusion of an ATP regeneration system is crucial for achieving high yields. The experimental protocol and data provided in this guide offer a solid foundation for researchers to develop and optimize a robust and efficient biocatalytic route to isoGTP, thereby facilitating further research into expanded genetic systems and novel therapeutic applications.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Exploring the Mutated Kinases for Chemoenzymatic Synthesis of N4-Modified Cytidine Monophosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Non-homologous recombination of deoxyribonucleoside kinases from human and Drosophila melanogaster yields human-like enzymes with novel activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deoxyribonucleoside Kinases Activate Nucleoside Antibiotics in Severely Pathogenic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mammalian deoxyribonucleoside kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of the nucleoside monophosphate kinase from Thermus thermophilus phage p23-45 and its application in the biosynthesis of deoxynucleoside triphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Modular Enzymatic Cascade Synthesis of Nucleotides Using a (d)ATP Regeneration System [frontiersin.org]
• 9. d-nb.info [d-nb.info]
• 10. ovid.com [ovid.com]

Early Research on Isoguanine and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the foundational research on isoguanine (B23775) and its derivatives. Isoguanine, a structural isomer of guanine (B1146940), has been a subject of scientific curiosity since its initial synthesis. This document provides a comprehensive overview of its early discovery, synthetic methodologies, spectroscopic properties, and initial biological investigations, with a focus on quantitative data and experimental details as available in early literature.

Discovery and Synthesis

Isoguanine (2-hydroxyadenine) was first synthesized by the pioneering chemist Emil Fischer in 1897.[1] Early research also led to its isolation from natural sources, albeit in very low yields, such as croton beans (Crotonis oleum), the wings of the butterfly Prioneris thestylis, and marine mollusks.[1] The low natural abundance spurred the development of various synthetic routes to obtain isoguanine and its derivatives for further study.

Key Synthetic Methodologies

Several methods for the synthesis of isoguanine and its nucleoside derivatives were established in the early to mid-20th century. Below are summaries of some of the key approaches.

Table 1: Summary of Early Synthetic Methods for Isoguanine and its Derivatives

Year	Lead Scientist(s)	Starting Material	Product	Reported Yield
1897	Fischer	Uric acid derivative	Isoguanine	Not specified
1951	Davoll	2,6-Diamino-9-β-D-glucopyranosylpurine	9-β-D-Glucopyranosylisoguanine	55%[1]
1951	Davoll	2,6-Diamino-9-β-D-ribofuranosylpurine	9-β-D-Ribofuranosylisoguanine (Isoguanosine)	57%[1]
1968	Yamazaki et al.	4-Amino-5-imidazolecarbonitrile (AICN)	Isoguanine/Isoguanosine (B3425122)	Low[1]
1976	Yamazaki et al.	5-Amino-1-(β-D-ribofuranosyl)imidazole-4-carboxamide (AICA riboside)	Isoguanine	Unexpected byproduct

Experimental Protocols

1.2.1. Fischer's Synthesis of Isoguanine (Conceptual Workflow)

Emil Fischer's initial synthesis of isoguanine was a landmark achievement in purine (B94841) chemistry. While the exact, detailed protocol from his 1897 publication is not easily accessible, the general approach involved the chemical transformation of a uric acid derivative. The workflow would have conceptually followed these stages:

Conceptual workflow of Fischer's isoguanine synthesis.

1.2.2. Davoll's Synthesis of Isoguanosine

In 1951, Davoll and his colleagues reported a method for the synthesis of isoguanosine from a diaminopurine ribonucleoside. This method was crucial for obtaining sufficient quantities of the nucleoside for biological studies.

Experimental Protocol Outline:

• Reactants: 2,6-Diamino-9-β-D-ribofuranosylpurine and excess nitrous acid.

• Reaction: The diaminopurine derivative is treated with nitrous acid, leading to the deamination of the amino group at the 6-position to a hydroxyl group, while the amino group at the 2-position is converted to a carbonyl group, yielding isoguanosine.

• Purification: Early methods of purification were complex and sometimes involved the use of heavy metal salts like lead salts. Later modifications of this method utilized charcoal for purification to avoid heavy metal contamination.

Workflow for the synthesis of Isoguanosine by Davoll.

Physicochemical Properties

Early research into isoguanine focused on characterizing its fundamental physicochemical properties, which distinguished it from its well-known isomer, guanine.

Chemical Reactivity

• Resistance to Nitrous Acid: A key characteristic of isoguanine is its resistance to deamination by nitrous acid. In contrast, guanine is readily converted to xanthine (B1682287) under the same conditions. This property was used as evidence for the 2-oxo-6-aminopurine structure of isoguanine.

• Conversion to Xanthine: Isoguanine can be converted to xanthine by treatment with hydrochloric acid.

Spectroscopic Properties

Ultraviolet (UV) absorption spectroscopy was a primary tool for the characterization of purine derivatives in early studies. The UV spectrum of isoguanine and its nucleosides is sensitive to pH due to tautomeric shifts and protonation states.

Table 2: Ultraviolet Absorption Maxima (λmax) of Isoguanine and Isoguanosine

Compound	pH	λmax (nm)	Molar Absorptivity (ε) (M-1cm-1)
Isoguanine	2.4	284	10,700
Isoguanine	2.4	~175	Not specified
Isoguanosine	Neutral	Not specified	Not specified
Isoguanosine	Acidic	Not specified	Not specified

Note: Early quantitative spectroscopic data is often found in later publications that reference the original work. The provided data is from a more recent study that aligns with previous findings.

Early Biological Investigations

Initial biological studies aimed to understand the role of isoguanine and its derivatives in cellular processes, particularly in nucleic acid metabolism.

Metabolic Fate

Early investigations using model organisms provided key insights into the metabolic fate of isoguanine.

• Not a Precursor for Nucleoside Biosynthesis: In 1950, research by Brown and colleagues demonstrated that isoguanine is not a precursor for nucleoside biosynthesis in mice.

• Inability to Support Growth: In 1952, it was reported that isoguanine could not be utilized as a sole purine source for the growth of Lactobacillus casei, indicating that it could not be readily converted into the canonical purines required for nucleic acid synthesis.

These findings collectively suggested that cells have mechanisms to distinguish isoguanine from canonical purines and prevent its incorporation into DNA and RNA.

Base Pairing and Structural Implications

A significant area of interest that emerged from the study of isoguanine was its unique base-pairing properties. Isoguanine can form a stable base pair with isocytosine (B10225) through three hydrogen bonds, similar to the guanine-cytosine pair, but with a different hydrogen bonding pattern. This has made the isoguanine-isocytosine pair a valuable tool in the study of unnatural nucleic acid analogues.

Hydrogen bonding pattern between isoguanine and isocytosine.

Conclusion

The early research on isoguanine and its derivatives laid the groundwork for our understanding of this intriguing isomer of guanine. From its initial synthesis by Emil Fischer to the elucidation of its fundamental chemical and biological properties, these foundational studies have paved the way for modern applications of isoguanine in fields such as synthetic biology, nanotechnology, and the study of nucleic acid structure and function. The data and methodologies developed by these pioneering scientists continue to be relevant to researchers and drug development professionals working with purine analogues today.

References

• 1. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]

Unlocking the Expanded Genetic Alphabet: A Technical Guide to the Isoguanine Nucleoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

The central dogma of molecular biology has long been defined by the four canonical nucleobases: adenine (B156593) (A), guanine (B1146940) (G), cytosine (C), and thymine (B56734) (T). However, the field of synthetic biology is pushing these boundaries by introducing non-natural base pairs to expand the genetic alphabet. Among the most promising candidates is the isoguanine (B23775) (isoG) nucleoside, an isomer of guanine. When paired with isocytosine (B10225) (isoC) or its more stable derivative, 5-methylisocytosine (B103120) (isoCMe), it forms a stable, non-natural base pair with three hydrogen bonds, mirroring the G-C pair's stability.[1][2] This expansion of the genetic code opens up a plethora of new possibilities in diagnostics, therapeutics, and materials science.

This technical guide provides an in-depth overview of the isoguanine nucleoside as a component of a non-natural base pair. It covers the synthesis of isoG-containing oligonucleotides, the thermodynamic properties of the isoG-isoC pair, its enzymatic incorporation into nucleic acids, and its applications in various research and development domains.

Core Concepts of the isoG-isoC Unnatural Base Pair

Isoguanine's unique hydrogen bonding pattern, with a donor-donor-acceptor arrangement, is complementary to the acceptor-acceptor-donor pattern of isocytosine, allowing for specific and stable base pairing.[3] This orthogonality to the natural A-T and G-C pairs is the foundation of its utility in expanding the genetic alphabet.[4]

A significant challenge in the application of isoG is its keto-enol tautomerism. The minor enol tautomer of isoG can mispair with thymine, leading to a decrease in replication and transcription fidelity.[5][6] To address this, researchers have developed modified versions of isoG, such as 7-deaza-isoguanine, which shifts the tautomeric equilibrium towards the desired keto form, thereby improving pairing fidelity.[3]

Quantitative Data Summary

The following tables summarize key quantitative data related to the isoG-isoC non-natural base pair, providing a comparative overview of its properties.

Parameter	Value	Reference
Pairing Partner	isocytosine (isoC), 5-methylisocytosine (isoCMe)	[1]
Number of H-bonds	3	[1]
Interaction Energy	Slightly stronger than G-C	[7]

Table 1: General Properties of the isoG-isoC Base Pair

Duplex	Tm (°C)	ΔTm vs. G-C (°C)	Reference
DNA duplex with central G-C	Varies with sequence	-	[1]
DNA duplex with central isoG-isoCMe	Generally higher than G-C	+1 to +3	[1]
DNA duplex with h-isoG:d-isoCMe	-	-3.4 (relative to d-isoG:d-isoCMe)	[1]
DNA duplex with d-isoG:h-isoCMe	-	-1.5 (relative to d-isoG:d-isoCMe)	[1]

Table 2: Thermal Stability of DNA Duplexes Containing isoG-isoCMe (Note: Tm values are sequence-dependent. This table provides a general comparison.)

Polymerase	Fidelity (% per cycle)	Mispairing Partner	Reference
Taq DNA Polymerase (with isoG)	~86%	Thymine (T)	[3]
Taq DNA Polymerase (with 7-deaza-isoG)	~92%	-	[3]
PCR with isoG-isoC (no TS)	~93%	Thymine (T)	[5]
PCR with isoG-isoC and A-TS	~98%	-	[5]
KOD Dash DNA Polymerase	High fidelity incorporation	-	[2]

Table 3: Fidelity of Enzymatic Incorporation of the isoG-isoC Pair

Experimental Protocols

This section provides detailed methodologies for key experiments involving the isoG nucleoside.

Synthesis of isoG-Containing Oligonucleotides via Phosphoramidite (B1245037) Chemistry

This protocol outlines the solid-phase synthesis of DNA oligonucleotides containing 2'-deoxyisoguanosine (B9890) using an automated DNA synthesizer.

Materials:

• Controlled pore glass (CPG) solid support functionalized with the initial nucleoside.

• Protected deoxynucleoside phosphoramidites (dA, dC, dG, T).

• Protected 2'-deoxyisoguanosine phosphoramidite (e.g., with diphenylcarbamoyl protection for the O6 and N2 positions).

• Activator solution (e.g., 5-(ethylthio)-1H-tetrazole).

• Capping reagents (e.g., acetic anhydride (B1165640) and 1-methylimidazole).

• Oxidizing agent (e.g., iodine solution).

• Deblocking agent (e.g., trichloroacetic acid in dichloromethane).

• Cleavage and deprotection solution (e.g., concentrated ammonium (B1175870) hydroxide).

• Anhydrous acetonitrile.

Protocol:

• Preparation: Load the CPG solid support into the synthesis column. Prime the DNA synthesizer with the required reagents and phosphoramidites.

• Synthesis Cycle (repeated for each nucleotide addition):

  • Deblocking: Remove the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside by treating with the deblocking agent. Wash with acetonitrile.

  • Coupling: Activate the incoming phosphoramidite (natural or isoG) with the activator solution and couple it to the 5'-hydroxyl group of the growing oligonucleotide chain.

  • Capping: Acetylate any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

  • Oxidation: Oxidize the phosphite (B83602) triester linkage to the more stable phosphate (B84403) triester.

  • Wash: Wash thoroughly with acetonitrile.

• Final Deblocking: After the final coupling cycle, remove the terminal 5'-DMT group.

• Cleavage and Deprotection: Cleave the oligonucleotide from the CPG support and remove all base and phosphate protecting groups by incubating with concentrated ammonium hydroxide (B78521) at an elevated temperature (e.g., 55°C) for several hours.

• Purification: Purify the full-length oligonucleotide using methods such as reverse-phase high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE).

• Analysis: Verify the identity and purity of the synthesized oligonucleotide by mass spectrometry and analytical HPLC.

Enzymatic Synthesis of Isoguanosine (B3425122) Triphosphate (isoGTP)

This protocol describes a general enzymatic cascade for the synthesis of isoGTP from the isoguanosine nucleoside.

Materials:

• Isoguanosine (isoG) nucleoside.

• ATP (Adenosine triphosphate).

• A suitable nucleoside kinase (NK) that accepts isoG as a substrate.

• A suitable nucleoside monophosphate kinase (NMPK) that converts isoGMP to isoGDP.

• A suitable nucleoside diphosphate (B83284) kinase (NDPK) that converts isoGDP to isoGTP.

• Reaction buffer (e.g., Tris-HCl with MgCl2).

• Phosphoenolpyruvate (PEP) and pyruvate (B1213749) kinase (for ATP regeneration system, optional).

Protocol:

• Reaction Setup: In a reaction vessel, combine the reaction buffer, isoguanosine, ATP, and the three kinase enzymes (NK, NMPK, NDPK). If using an ATP regeneration system, also add PEP and pyruvate kinase.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzymes (typically 37°C) for several hours to overnight.

• Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by HPLC.

• Purification: Once the reaction is complete, purify the isoGTP from the reaction mixture using anion-exchange chromatography.

• Analysis: Confirm the identity and purity of the synthesized isoGTP by mass spectrometry and NMR spectroscopy.

Thermal Melting (Tm) Analysis of isoG-Containing DNA Duplexes

This protocol details the determination of the melting temperature (Tm) of a DNA duplex containing an isoG-isoC pair using UV-Vis spectrophotometry.

Materials:

• Purified complementary single-stranded DNA oligonucleotides (one containing isoG, the other isoC).

• Melting buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0).

• UV-Vis spectrophotometer with a temperature controller.

• Quartz cuvettes.

Protocol:

• Sample Preparation: Prepare a solution of the two complementary oligonucleotides at an equimolar concentration (e.g., 1-5 µM) in the melting buffer.

• Annealing: Heat the solution to 95°C for 5 minutes and then slowly cool to room temperature to ensure proper duplex formation.

• Measurement:

  • Transfer the annealed duplex solution to a quartz cuvette and place it in the spectrophotometer.

  • Monitor the absorbance at 260 nm as the temperature is increased from a starting temperature (e.g., 20°C) to a final temperature (e.g., 95°C) at a controlled rate (e.g., 1°C/minute).

• Data Analysis:

  • Plot the absorbance at 260 nm versus temperature to obtain a melting curve.

  • The Tm is the temperature at which 50% of the DNA duplex has dissociated into single strands. This corresponds to the midpoint of the transition in the melting curve. The Tm can be determined from the first derivative of the melting curve.

PCR Amplification with an Expanded Genetic Alphabet

This protocol outlines the polymerase chain reaction (PCR) amplification of a DNA template containing an isoG-isoC base pair.

Materials:

• DNA template containing the isoG-isoC base pair.

• Forward and reverse primers.

• A thermostable DNA polymerase with high fidelity (e.g., KOD Dash).

• Deoxynucleoside triphosphates (dATP, dCTP, dGTP, dTTP).

• 2'-deoxyisoguanosine triphosphate (disoGTP).

• 2'-deoxy-5-methylisocytidine triphosphate (dMeisoCTP).

• PCR buffer.

• Thermocycler.

Protocol:

• Reaction Setup: Prepare the PCR reaction mixture containing the DNA template, primers, DNA polymerase, dNTPs, disoGTP, dMeisoCTP, and PCR buffer.

• PCR Cycling: Perform PCR using a standard three-step cycling protocol:

  • Denaturation: Heat to 95°C for 2-5 minutes (initial), then 95°C for 30 seconds in each cycle.

  • Annealing: Cool to the appropriate annealing temperature for the primers (e.g., 55-65°C) for 30 seconds.

  • Extension: Heat to the optimal temperature for the polymerase (e.g., 72°C) for a duration dependent on the length of the amplicon.

• Repeat Cycling: Repeat the denaturation, annealing, and extension steps for 25-35 cycles.

• Final Extension: Perform a final extension at 72°C for 5-10 minutes.

• Analysis: Analyze the PCR product by agarose (B213101) gel electrophoresis to confirm the amplification of the desired product. The fidelity of incorporation can be assessed by sequencing the amplified DNA.

Visualizations of Key Processes

The following diagrams, generated using the DOT language, illustrate key workflows and relationships in the context of isoG research.

Caption: Phosphoramidite synthesis cycle for incorporating isoG.

Caption: SELEX workflow for aptamer selection with an expanded genetic alphabet.

Caption: Replication fidelity of an isoG-containing template.

Applications in Research and Drug Development

The ability to incorporate a third, independent base pair into DNA and RNA has profound implications for various fields:

• Diagnostics: The isoG-isoC pair can be used to create highly specific molecular beacons and probes for nucleic acid detection assays.[4] The expanded alphabet allows for a greater number of unique sequences, reducing the likelihood of off-target hybridization.

• Aptamer Development: By incorporating isoG into the initial library for Systematic Evolution of Ligands by Exponential Enrichment (SELEX), it is possible to generate aptamers with enhanced binding affinities and specificities for their targets.[8] The additional functional groups on the unnatural bases can participate in novel interactions with the target molecule.

• Therapeutics: Antisense oligonucleotides and siRNAs containing isoG could be designed to have increased stability and target-binding affinity. The unique chemistry of the isoG-isoC pair can also be exploited for novel drug delivery and targeting strategies.

• Synthetic Biology and Genetic Engineering: The expansion of the genetic alphabet is a cornerstone of synthetic biology. It allows for the creation of semi-synthetic organisms with novel functions and the site-specific incorporation of non-canonical amino acids into proteins.[5]

Conclusion

The isoguanine nucleoside, as a component of a non-natural base pair, represents a significant step towards a truly synthetic biology. While challenges such as tautomerism remain, ongoing research into modified isoG analogues and optimized enzymatic systems is continuously improving the fidelity and efficiency of this expanded genetic alphabet. For researchers and professionals in drug development, the ability to harness a six-letter genetic code opens up a new frontier of molecular design and therapeutic intervention, promising innovations that were previously confined to the realm of science fiction.

References

• 1. Manual Oligonucleotide Synthesis Using the Phosphoramidite Method | Springer Nature Experiments [experiments.springernature.com]
• 2. An unnatural base pair system for efficient PCR amplification and functionalization of DNA molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DNA Aptamer Generation by Genetic Alphabet Expansion SELEX (ExSELEX) Using an Unnatural Base Pair System | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.sites.mtu.edu [chem.sites.mtu.edu]
• 6. Tautomeric equilibria of isoguanine and related purine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of phosphoramidites of isoGNA, an isomer of glycerol nucleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Incorporating Isoguanine (isoG) into DNA Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoguanine (B23775) (isoG), a structural isomer of guanine (B1146940) (G), is a non-canonical purine (B94841) base that has garnered significant interest in synthetic biology, diagnostics, and nanotechnology.[1] Unlike guanine, isoguanine preferentially forms a stable base pair with isocytosine (B10225) (isoC) or 5-methylisocytosine (B103120) (isoCMe) through three hydrogen bonds, a pairing that is orthogonal to the natural Watson-Crick base pairs A:T and G:C.[2] This unique property allows for the expansion of the genetic alphabet from four to six letters, enabling the creation of novel DNA structures and functionalities.[3]

Incorporating isoG into synthetic DNA oligonucleotides opens up a range of applications, from the development of high-specificity diagnostic probes to the construction of thermally stable nanomaterials.[3][4] This document provides detailed protocols for the chemical and enzymatic incorporation of 2'-deoxy-isoguanine (d-isoG) into DNA oligonucleotides, methods for their characterization, and a summary of relevant quantitative data.

Part 1: Chemical Synthesis of isoG-Containing Oligonucleotides

The most common method for incorporating modified bases like isoG into DNA is through automated solid-phase phosphoramidite (B1245037) chemistry. This requires the chemical synthesis of a protected d-isoG phosphoramidite building block, which is then used in a standard DNA synthesizer.

Protocol 1.1: Synthesis of 2'-Deoxyisoguanosine (d-isoG) Phosphoramidite

The synthesis of the d-isoG phosphoramidite is a multi-step organic chemistry procedure. A new procedure was developed for preparing derivatives of deoxyisoguanosine suitable for incorporation into DNA using an automated DNA synthesizer. The general scheme involves protecting the functional groups on the isoguanine base and the deoxyribose sugar, followed by phosphitylation to create the reactive phosphoramidite monomer.

Key Steps in d-isoG Phosphoramidite Synthesis:

• Preparation of Isoguanosine: Isoguanosine can be prepared from 2,6-diaminopurine (B158960) riboside by treatment with lithium nitrite (B80452) and acetic acid.

• Protection of the Base: The N6-amino group of isoguanine is protected, for example, with a dimethylformamide (DMF) dimethyl acetal.

• 5'-O-DMT Protection: The 5'-hydroxyl group of the deoxyribose sugar is protected with a dimethoxytrityl (DMT) group to ensure selective 3'-to-5' chain extension during oligonucleotide synthesis.

• Phosphitylation: The 3'-hydroxyl group is reacted with a phosphitylating agent, such as 2-cyanoethyl-N,N,N′,N′-tetraisopropylphosphordiamidite, to yield the final phosphoramidite building block suitable for automated DNA synthesis.

Protocol 1.2: Automated Solid-Phase Synthesis of isoG-Containing Oligonucleotides

This protocol assumes the availability of a d-isoG phosphoramidite and a standard automated DNA synthesizer. The synthesis proceeds in the 3' to 5' direction on a solid support, typically controlled pore glass (CPG).

Materials:

• DNA synthesizer

• CPG solid support with the initial 3'-nucleoside attached

• Standard DNA phosphoramidites (dA, dC, dG, T)

• d-isoG phosphoramidite

• Activator solution (e.g., Tetrazole or 5-(ethylthio)-1H-tetrazole (ETT))

• Capping solutions (Cap A and Cap B)

• Oxidizing solution (Iodine/water/pyridine)

• Deblocking solution (e.g., Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in dichloromethane)

• Anhydrous acetonitrile

Procedure (The Synthesis Cycle):

• Step 1: De-blocking (Detritylation): The DMT group is removed from the 5'-hydroxyl of the nucleotide bound to the solid support by treating it with the deblocking solution. This exposes the 5'-OH for the next coupling reaction.

• Step 2: Coupling: The d-isoG phosphoramidite (or any other phosphoramidite) is activated by the activator solution and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.

• Step 3: Capping: Any unreacted 5'-hydroxyl groups are "capped" by acetylation to prevent them from participating in subsequent cycles, which prevents the formation of deletion-mutant sequences.

• Step 4: Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

• Iteration: Steps 1-4 are repeated for each nucleotide in the desired sequence.

Fig 1. Workflow for automated solid-phase incorporation of isoG.

Protocol 1.3: Cleavage, Deprotection, and Purification

After synthesis, the oligonucleotide must be cleaved from the support, and all protecting groups on the bases and phosphate backbone must be removed.

Materials:

• Ammonium (B1175870) hydroxide (B78521) (NH4OH) or a milder alternative like potassium carbonate in methanol (B129727) for sensitive oligos.

• Purification system: High-Performance Liquid Chromatography (HPLC) or Polyacrylamide Gel Electrophoresis (PAGE).

Procedure:

• Cleavage and Deprotection:

  • Transfer the CPG support with the synthesized oligonucleotide to a screw-cap vial.

  • Add concentrated ammonium hydroxide. The specific time and temperature depend on the base protecting groups used. For standard groups, incubation at 55°C for 8-12 hours is common.

  • Note: Some modified bases are sensitive to harsh deprotection conditions. For isoG, it's crucial to ensure the chosen protecting groups are compatible with the deprotection reagent to avoid modification of the isoG base.

• Evaporation: After incubation, cool the vial and carefully transfer the supernatant containing the oligonucleotide to a new tube. Evaporate the ammonia (B1221849) solution using a vacuum concentrator.

• Purification:

  • Resuspend the dried oligonucleotide pellet in an appropriate buffer.

  • Purify the full-length product from shorter, failed sequences. Reverse-phase HPLC is effective for "DMT-on" purification (where the final 5'-DMT group is left on), while anion-exchange HPLC or denaturing PAGE are suitable for "DMT-off" purification.

• Desalting: After purification, desalt the oligonucleotide using a size-exclusion column or ethanol (B145695) precipitation to remove salts from the purification buffers.

Part 2: Enzymatic Incorporation of isoG

An alternative to chemical synthesis is the enzymatic incorporation of d-isoG triphosphate (d-isoGTP) using DNA polymerases. This method is useful for various molecular biology applications. Several polymerases, including T7 RNA polymerase, AMV reverse transcriptase, and the Klenow fragment of DNA polymerase, can incorporate isoG opposite isoC in a template strand.

Protocol 2.1: Primer Extension with d-isoGTP

Materials:

• Template DNA strand containing one or more isoC bases.

• DNA primer that anneals to the template upstream of the isoC site.

• DNA Polymerase (e.g., Klenow fragment, exo-).

• Standard dNTPs (dATP, dCTP, dGTP, dTTP).

• d-isoGTP.

• Reaction buffer appropriate for the chosen polymerase.

• Thermocycler.

Procedure:

• Annealing: In a PCR tube, mix the template DNA and the primer in a 1:1.2 molar ratio in the polymerase reaction buffer. Heat the mixture to 95°C for 5 minutes and then allow it to cool slowly to room temperature to anneal the primer to the template.

• Reaction Setup: To the annealed primer-template duplex, add the dNTPs, d-isoGTP, and the DNA polymerase.

• Primer Extension: Incubate the reaction at the optimal temperature for the polymerase (e.g., 37°C for Klenow fragment). The polymerase will extend the primer, incorporating d-isoG opposite the isoC in the template.

• Termination and Analysis: Stop the reaction by adding EDTA or by heat inactivation. The resulting product can be analyzed by denaturing PAGE to confirm the extension and successful incorporation of isoG.

Fig 2. Primer extension to incorporate isoG opposite an isoC template.

Data Presentation

Table 1: Thermal Stability (Tm) of DNA Duplexes Containing isoG

The incorporation of an isoG:isoCMe pair can result in a duplex that is thermally more stable than a natural G:C pair. However, isoG has a known propensity to mispair with thymine (B56734) (T), which can decrease duplex stability.

Duplex Pair	Tm (°C)	ΔTm vs. G:C (°C)	Mismatch Pair	Tm of Mismatch (°C)
G:C	54.0	-	G:T	42.0
d-isoG:d-isoCMe	55.5	+1.5	d-isoG:T	48.0
h-isoG:d-isoCMe	50.6	-3.4	h-isoG:T	38.0
d-isoG:h-isoCMe	52.5	-1.5	-	-
h-isoG:h-isoCMe	50.4	-3.6	-	-
Data synthesized from studies on DNA and Hexitol Nucleic Acid (HNA, 'h') backbones. Tm values are context-dependent and shown for comparison.

Table 2: Fidelity of Enzymatic Incorporation of and opposite isoG

Different polymerases exhibit varying efficiency and fidelity when encountering isoG. A significant challenge is the misincorporation of T opposite isoG, which is attributed to the minor enol tautomer of the isoG base.

Polymerase	Template Base	Incorporated Base	Fidelity/Observation
Klenow Fragment	isoC	isoG	Successful incorporation
Klenow Fragment	isoG	isoC	Major product
Klenow Fragment	isoG	T	Significant misincorporation
T7 RNA Polymerase	isoC	isoG	Successful incorporation
T7 RNA Polymerase	isoG	U	Misincorporation observed
T4 DNA Polymerase	isoC	isoG	No incorporation observed

Applications of isoG-Modified Oligonucleotides

The unique properties of the isoG:isoC pair enable several advanced applications.

• Expanded Genetic Alphabet: By creating a third, independent base pair, isoG:isoC allows for the storage and replication of increased genetic information, with potential uses in synthetic biology and the creation of semi-synthetic organisms.

• Diagnostics: The high specificity of the isoG:isoC interaction can be leveraged to reduce non-specific binding in hybridization-based assays. For example, isobDNA™ technology uses this principle for signal amplification in diagnostic tests to quantify DNA or RNA targets with high precision.

• DNA Nanotechnology: Incorporating isoG:isoC pairs can increase the thermal stability of self-assembling DNA nanostructures. In one study, replacing A:T pairs with isoG:isoC pairs in the "sticky ends" that connect DNA tiles increased the lattice melting temperature by approximately 11°C, from 42°C to 53°C. This enhanced stability is beneficial for creating more robust nanodevices.

Fig 3. Logical relationship between isoG properties and applications.

References

• 1. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. cosmobio.co.jp [cosmobio.co.jp]

Application Notes and Protocols for isoG Phosphoramidite in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of isoguanosine (B3425122) (isoG) phosphoramidite (B1245037) in solid-phase oligonucleotide synthesis. This includes detailed protocols for the incorporation of isoG into synthetic oligonucleotides, recommendations for deprotection and purification, and methods for characterization.

Introduction to isoguanosine (isoG)

Isoguanosine (isoG) is an isomer of guanosine (B1672433) that can form a non-natural base pair with isocytosine (B10225) (isoC). This expanded genetic alphabet has significant implications for various research and drug development applications, including the development of aptamers, diagnostic probes, and therapeutic oligonucleotides. The isoG-isoC base pair introduces a third, orthogonal hydrogen bonding pattern, allowing for the creation of novel nucleic acid structures with unique properties.

Solid-Phase Synthesis of Oligonucleotides Containing isoG

The incorporation of isoG into oligonucleotides is achieved using standard phosphoramidite chemistry on an automated DNA synthesizer.[1][2][3] While the fundamental steps of the synthesis cycle (deblocking, coupling, capping, and oxidation) remain the same, certain parameters should be optimized to ensure high coupling efficiency and minimize side reactions.

Key Synthesis Parameters

Parameter	Recommendation	Notes
Phosphoramidite	isoG Phosphoramidite	Typically used as a 0.1 M solution in anhydrous acetonitrile. Stability in solution is generally 2-3 days when stored under anhydrous conditions.
Activator	5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI)	ETT (0.25 M in acetonitrile) is a common and effective activator for modified phosphoramidites.[2][4] DCI is a less acidic and more nucleophilic activator that can also be used.
Coupling Time	2 - 10 minutes	A longer coupling time compared to standard phosphoramidites (typically 30 seconds) is often required for modified bases to achieve optimal coupling efficiency. The exact time should be optimized based on the synthesizer and specific sequence.
Capping	Standard Capping Reagents (Acetic Anhydride/N-Methylimidazole)	Capping of unreacted 5'-hydroxyl groups is crucial to prevent the formation of deletion mutations (n-1 sequences).
Oxidation	Standard Iodine Solution	The unstable phosphite (B83602) triester is oxidized to a stable phosphate (B84403) triester.

Experimental Workflow for Solid-Phase Synthesis

Figure 1: General workflow for the solid-phase synthesis and processing of oligonucleotides containing isoG.

Protocol: Automated Solid-Phase Synthesis of an isoG-Containing Oligonucleotide

This protocol assumes the use of a standard automated DNA synthesizer.

• Reagent Preparation:

  • Prepare a 0.1 M solution of isoG phosphoramidite in anhydrous acetonitrile.

  • Prepare a 0.25 M solution of 5-(Ethylthio)-1H-tetrazole (ETT) in anhydrous acetonitrile.

  • Ensure all other standard synthesis reagents (deblocking, capping, oxidation solutions, and wash solvents) are fresh and anhydrous.

• Instrument Setup:

  • Install the isoG phosphoramidite and ETT activator solutions on the synthesizer.

  • Program the synthesis sequence, specifying the position(s) for isoG incorporation.

  • Set the coupling time for the isoG phosphoramidite to 5-10 minutes. Standard coupling times (e.g., 30 seconds) can be used for the natural DNA phosphoramidites.

• Synthesis:

  • Initiate the synthesis run on the desired scale (e.g., 1 µmol).

  • The synthesizer will automatically perform the iterative cycles of deblocking, coupling, capping, and oxidation.

• Post-Synthesis:

  • Upon completion of the synthesis, the oligonucleotide is cleaved from the solid support and deprotected as described in the following sections.

Deprotection of Oligonucleotides Containing isoG

The deprotection step removes the protecting groups from the nucleobases and the phosphate backbone. For oligonucleotides containing isoG, it is important to consider the potential for degradation under harsh basic conditions. While standard deprotection methods can be used, milder conditions are often recommended to ensure the integrity of the modified base.

Deprotection Protocols

Method	Reagent	Conditions	Suitability
Standard Deprotection	Concentrated Ammonium (B1175870) Hydroxide (B78521) (28-30%)	55°C for 8-12 hours	Suitable for many applications, but may cause some degradation of sensitive modifications.
Mild Deprotection	0.05 M Potassium Carbonate in Methanol (B129727)	Room temperature for 4 hours	Recommended for oligonucleotides with base-labile modifications. Requires the use of UltraMILD protecting groups on standard bases during synthesis.
Rapid Deprotection	AMA (Ammonium Hydroxide/40% Methylamine 1:1)	65°C for 10-15 minutes	A faster alternative to standard ammonium hydroxide treatment.

Protocol: Standard Deprotection with Ammonium Hydroxide

• Transfer the solid support containing the synthesized oligonucleotide to a 2 mL screw-cap vial.

• Add 1-2 mL of concentrated ammonium hydroxide.

• Seal the vial tightly and place it in a heating block at 55°C for 8-12 hours.

• After cooling to room temperature, transfer the solution to a new tube, leaving the solid support behind.

• Evaporate the ammonium hydroxide solution to dryness using a vacuum concentrator.

• Resuspend the oligonucleotide pellet in an appropriate buffer or sterile water.

Purification and Characterization

Purification of the crude oligonucleotide is essential to remove truncated sequences (n-1, n-2) and other impurities. High-Performance Liquid Chromatography (HPLC) is the most common method for purifying modified oligonucleotides. Subsequent characterization by mass spectrometry is crucial to confirm the identity and purity of the final product.

Experimental Workflow for Purification and Analysis

Figure 2: Workflow for the purification and analysis of isoG-containing oligonucleotides.

Protocol: Reverse-Phase HPLC (RP-HPLC) Purification

This protocol is a general guideline and may need to be optimized based on the specific oligonucleotide sequence and length.

• Sample Preparation: Dissolve the dried, deprotected oligonucleotide in the HPLC mobile phase A.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

  • Mobile Phase B: 0.1 M TEAA in 50% acetonitrile.

  • Gradient: A linear gradient from a low percentage of B to a higher percentage of B over 20-30 minutes. The exact gradient will depend on the hydrophobicity of the oligonucleotide.

  • Detection: UV absorbance at 260 nm.

• Fraction Collection: Collect the major peak corresponding to the full-length oligonucleotide product. Truncated sequences will typically elute earlier.

• Post-Purification:

  • Evaporate the collected fractions to dryness.

  • Perform a desalting step to remove the TEAA buffer salts. This can be done using a desalting column or by ethanol (B145695) precipitation.

Mass Spectrometry Characterization

Mass spectrometry is used to confirm that the purified oligonucleotide has the correct molecular weight.

• Sample Preparation: Prepare a dilute solution of the purified and desalted oligonucleotide.

• Analysis: Use either Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry.

• Data Interpretation: Compare the observed molecular weight with the calculated theoretical molecular weight of the isoG-containing oligonucleotide.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Coupling Efficiency	1. Degraded or wet phosphoramidite/activator.2. Insufficient coupling time.3. Issues with synthesizer fluidics.	1. Use fresh, anhydrous reagents.2. Increase the coupling time for the isoG phosphoramidite.3. Perform a system check and ensure proper reagent delivery.
Presence of n-1 Deletion Products	Inefficient capping of unreacted 5'-OH groups.	Ensure fresh capping reagents are used and that the capping step is optimized.
Degradation of Oligonucleotide	Harsh deprotection conditions.	Use milder deprotection conditions, such as 0.05 M potassium carbonate in methanol with UltraMILD protected phosphoramidites for the standard bases.
Poor HPLC Resolution	Inappropriate HPLC gradient or column.	Optimize the HPLC gradient and consider using a different column chemistry if necessary.
Incorrect Mass in MS Analysis	1. Incomplete deprotection.2. Formation of adducts.3. Synthesis errors.	1. Repeat the deprotection step or use stronger conditions if the modification allows.2. Ensure proper desalting after purification.3. Review the synthesis report and troubleshoot the synthesis protocol.

Conclusion

The incorporation of isoG phosphoramidite into synthetic oligonucleotides offers exciting possibilities for the development of novel research tools and therapeutic agents. By following the optimized protocols for synthesis, deprotection, and purification outlined in these application notes, researchers can successfully produce high-quality isoG-modified oligonucleotides for a wide range of applications. Careful attention to reagent quality, coupling conditions, and post-synthesis processing is critical for achieving high yields and purity.

References

• 1. researchgate.net [researchgate.net]
• 2. lifesciences.danaher.com [lifesciences.danaher.com]
• 3. atdbio.com [atdbio.com]
• 4. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]

Application Notes and Protocols for PCR Amplification with an isoG-containing Template

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the successful PCR amplification of DNA templates containing the unnatural base isoguanine (B23775) (isoG). The inclusion of unnatural base pairs, such as isoG and its pairing partner 5-methylisocytosine (B103120) (MeisoC), into DNA sequences opens up new avenues for genetic analysis, diagnostics, and the development of novel therapeutics by expanding the genetic alphabet.[1][2][3]

Introduction

The four-letter genetic alphabet, composed of adenine (B156593) (A), guanine (B1146940) (G), cytosine (C), and thymine (B56734) (T), forms the basis of all life on Earth. However, recent advancements in synthetic biology have led to the creation of unnatural base pairs (UBPs) that can be replicated alongside their natural counterparts.[4] The isoGuanine (isoG) and isoCytosine (isoC) pair represents one such UBP that maintains the Watson-Crick hydrogen bonding pattern but with a reversed donor-acceptor arrangement.[4][5] This expanded genetic alphabet allows for the site-specific incorporation of modified bases, enabling novel functionalities in nucleic acids.[6][7]

Successful PCR amplification of templates containing isoG is a critical step in harnessing the potential of this expanded genetic alphabet. This process, however, presents unique challenges, primarily related to the fidelity of DNA polymerases and the potential for mispairing of the unnatural base with natural bases.[4][5] This document provides a detailed protocol for PCR with an isoG-containing template, along with data on the fidelity of various UBPs and a troubleshooting guide to address common issues.

Data Presentation

The fidelity of DNA polymerases in replicating unnatural base pairs is a crucial factor for their practical application. The following table summarizes the reported fidelity of different unnatural base pairs during PCR amplification.

Unnatural Base Pair	DNA Polymerase	Fidelity (% per cycle/replication)	Misincorporation Rate	Reference
isoG:isoC	Klenow fragment	Low (isoG can mispair with T)	Not specified	[5]
isoG:isoC with 2-thioT	Not specified	~98%	Not specified	[4]
Ds-Px	Deep Vent DNA polymerase	>99.9%	0.005%/bp/replication	[6]
Ds-Pn	Vent DNA polymerase	~99% (total mutation rate of ~1% after 20 cycles)	Not specified	[8]

Experimental Protocols

This section provides a detailed protocol for the PCR amplification of a DNA template containing one or more isoG bases.

Synthesis of isoG-Containing Template DNA

Prior to PCR, the DNA template containing isoG must be synthesized. This is typically achieved through standard phosphoramidite (B1245037) oligonucleotide synthesis, incorporating the isoG phosphoramidite at the desired positions.[9] Following synthesis, the oligonucleotide should be purified by HPLC or PAGE to ensure high purity.

PCR Amplification of isoG-Containing Template

This protocol is a starting point and may require optimization depending on the specific template sequence, primer design, and DNA polymerase used.

Materials:

• isoG-containing template DNA

• Forward and reverse primers

• Deoxynucleoside triphosphates (dNTPs) mix (dATP, dGTP, dCTP, dTTP)

• d(isoC)TP (triphosphate of the pairing partner for isoG)

• High-fidelity DNA polymerase (e.g., Phusion, Q5, or Deep Vent DNA Polymerase)

• PCR buffer (as supplied with the polymerase)

• Nuclease-free water

Protocol:

• Reaction Setup: On ice, prepare the following PCR reaction mix in a sterile, nuclease-free PCR tube. For multiple reactions, a master mix is recommended.

Component	Volume (for 50 µL reaction)	Final Concentration
Nuclease-free water	to 50 µL	-
5X PCR Buffer	10 µL	1X
dNTPs (10 mM each)	1 µL	200 µM each
d(isoC)TP (10 mM)	1 µL	200 µM
Forward Primer (10 µM)	2.5 µL	0.5 µM
Reverse Primer (10 µM)	2.5 µL	0.5 µM
Template DNA (10 ng/µL)	1 µL	0.2 ng/µL
High-Fidelity DNA Polymerase (2 U/µL)	0.5 µL	1 U

• Thermocycling Conditions: Transfer the PCR tubes to a thermocycler and perform the following program:

Step	Temperature	Time	Cycles
Initial Denaturation	98°C	30 seconds	1
Denaturation	98°C	10 seconds	30-35
Annealing	55-68°C*	20-30 seconds
Extension	72°C	30-60 seconds/kb
Final Extension	72°C	5-10 minutes	1
Hold	4°C	∞

* Annealing Temperature Optimization: The optimal annealing temperature is dependent on the primer sequences and should be optimized. A gradient PCR can be performed to determine the ideal temperature.

• Analysis of PCR Products: After the PCR is complete, analyze the amplified products by agarose (B213101) gel electrophoresis. A single, sharp band of the expected size should be observed.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for PCR with an isoG template.

Logical Relationship: Factors Affecting Fidelity

Caption: Factors influencing isoG PCR fidelity.

Troubleshooting

Problem	Possible Cause	Recommendation
Low or no PCR product	Suboptimal annealing temperature.	Optimize the annealing temperature using a gradient PCR.
Incorrect concentration of d(isoC)TP.	Titrate the concentration of d(isoC)TP in the reaction.
Inhibition of DNA polymerase.	Ensure the template DNA is of high purity and free of inhibitors.
Inefficient polymerase for UBP.	Try a different high-fidelity DNA polymerase known to work with UBPs.
Non-specific PCR products	Annealing temperature is too low.	Increase the annealing temperature in 2°C increments.
Primer-dimer formation.	Redesign primers to avoid self-complementarity.
Incorrect product size or mutations (low fidelity)	Tautomerization of isoG leading to misincorporation of T.	Consider using a modified thymine analog like 2-thioT in the dNTP mix to reduce mispairing.[4]
DNA polymerase with low fidelity for UBPs.	Use a high-fidelity polymerase with proofreading activity.[6][8]
Unbalanced dNTP concentrations.	Ensure accurate and equimolar concentrations of all dNTPs, including d(isoC)TP.

Conclusion

The ability to amplify DNA containing isoguanine via PCR is a significant step towards the practical application of an expanded genetic alphabet. By carefully selecting the DNA polymerase, optimizing reaction conditions, and being mindful of the unique properties of unnatural bases, researchers can successfully amplify and utilize isoG-containing DNA for a wide range of applications in molecular biology and drug development.[1][6]

References

• 1. A third base pair for the polymerase chain reaction: inserting isoC and isoG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A third base pair for the polymerase chain reaction: inserting isoC and isoG - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Unnatural Base Pairs for Synthetic Biology [jstage.jst.go.jp]
• 5. Non-Natural Nucleotides as Probes for the Mechanism and Fidelity of DNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Highly specific unnatural base pair systems as a third base pair for PCR amplification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. An efficient unnatural base pair for PCR amplification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficient PCR amplification by an unnatural base pair system - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sanger Sequencing of DNA Containing Isoguanosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The expansion of the genetic alphabet beyond the canonical A, T, C, and G bases opens up new avenues for synthetic biology, diagnostics, and therapeutics. Isoguanosine (B3425122) (isoG), an isomer of guanosine, paired with isocytosine (B10225) (isoC) or 5-methylisocytosine (B103120) (MeisoC), represents a well-studied unnatural base pair (UBP) that can be incorporated into DNA. This UBP maintains the Watson-Crick geometry and is joined by three hydrogen bonds, similar to the G-C pair. The ability to accurately sequence DNA containing isoG is crucial for the validation of synthetic constructs and for understanding the behavior of these modified nucleic acids in biological systems.

This document provides detailed application notes and protocols for the Sanger sequencing of DNA containing isoguanosine using the modified dye terminator method.

Challenges in Sequencing Isoguanosine

The primary challenge in sequencing DNA containing isoG lies in the tautomeric nature of the isoguanine (B23775) base. Isoguanine can exist in a keto and an enol form. While the keto form correctly pairs with isocytosine, the enol tautomer can form a stable Watson-Crick-like base pair with thymine (B56734). This tautomerism can lead to the misincorporation of thymidine (B127349) triphosphate by DNA polymerase opposite an isoG in the template strand, resulting in incorrect sequence reads.

Another challenge is ensuring the efficient incorporation of the complementary unnatural base triphosphate (e.g., dMeisoCTP) opposite isoG by the DNA polymerase used in the sequencing reaction. The concentration of these unnatural triphosphates must be carefully optimized to outcompete the misincorporation of natural dNTPs.

Data Presentation

Table 1: Observed Results in Dye Terminator Sequencing of isoG-Containing DNA

Template Base	Added Unnatural Triphosphate	Primary Incorporated Nucleotide	Observed Result in Electropherogram
isoG	dMeisoCTP	MeisoC	Correct sequence read (no peak at the isoG position)
isoG	None	T	Incorrect peak (ddTTP incorporation)
MeisoC	disoGTP	isoG	Correct sequence read (no peak at the MeisoC position)
MeisoC	None	A	Incorrect peak (ddATP incorporation)

Table 2: Recommended Starting Concentrations for Unnatural Triphosphates in BigDye v3.1 Sequencing Reactions

Unnatural Triphosphate	Recommended Starting Concentration
disoGTP	300 µM
dMeisoCTP	100 µM

Note: These concentrations are starting points and may require further optimization depending on the specific template sequence and context.

Experimental Protocols

Protocol 1: Sanger Sequencing of isoG-Containing DNA using BigDye™ Terminator v3.1 Cycle Sequencing Kit

This protocol is adapted for sequencing DNA templates containing isoguanosine and 5-methylisocytosine.

1. Materials:

• Purified DNA template containing isoG

• Sequencing Primer (forward or reverse)

• BigDye™ Terminator v3.1 Cycle Sequencing Kit (Thermo Fisher Scientific)

• dMeisoCTP (or disoGTP, depending on the template)

• Nuclease-free water

• Ethanol (100% and 70%)

• 125 mM EDTA

• Microcentrifuge tubes

• Thermal cycler

• Capillary electrophoresis instrument (e.g., Applied Biosystems 3130xl or 3730xl Genetic Analyzer)

2. Reaction Setup:

• Prepare a master mix for the sequencing reaction. The volumes below are for a single 20 µL reaction.

  • BigDye™ Terminator v3.1 Ready Reaction Mix: 4.0 µL

  • 5X Sequencing Buffer: 2.0 µL

  • dMeisoCTP (100 µM final concentration) or disoGTP (300 µM final concentration): Volume as required

  • Sequencing Primer (3.2 µM): 1.0 µL

  • Nuclease-free water: to a final volume of 10 µL

• In a microcentrifuge tube, add:

  • Master Mix: 10 µL

  • Purified DNA template (100-200 ng): 10 µL

• Gently mix and centrifuge briefly.

3. Thermal Cycling:

Program the thermal cycler with the following conditions:

• Initial Denaturation: 96°C for 1 minute

• 30 Cycles:

  • 96°C for 10 seconds

  • 50°C for 5 seconds

  • 60°C for 4 minutes

• Hold: 4°C

4. Post-Reaction Cleanup (Ethanol/EDTA Precipitation):

• To each completed sequencing reaction, add 5 µL of 125 mM EDTA.

• Add 60 µL of 100% ethanol.

• Vortex briefly and incubate at room temperature for 15 minutes.

• Centrifuge at maximum speed for 20 minutes.

• Carefully aspirate the supernatant.

• Wash the pellet with 250 µL of 70% ethanol.

• Centrifuge for 5 minutes.

• Carefully aspirate the supernatant and air dry the pellet for 10-15 minutes.

5. Capillary Electrophoresis:

• Resuspend the dried pellet in 10-15 µL of Hi-Di™ Formamide (or other appropriate loading solution).

• Denature the samples at 95°C for 5 minutes, then immediately place on ice.

• Load the samples onto the capillary electrophoresis instrument.

• Run the electrophoresis according to the manufacturer's instructions.

6. Data Analysis:

Analyze the resulting electropherogram using appropriate sequencing analysis software. The absence of a peak at the position of the unnatural base, when the complementary unnatural triphosphate is included in the reaction, indicates successful sequencing. The presence of a thymine peak at an isoG position in control reactions (without dMeisoCTP) would confirm the mispairing tendency.

Visualizations

Caption: Isoguanosine base pairing.

Caption: Sanger sequencing workflow for isoG-DNA.

Application Notes and Protocols for Next-Generation Sequencing of Isoguanine-Modified DNA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoguanine (B23775) (isoG) is a structural isomer of guanine (B1146940) that can be incorporated into DNA, where it forms a base pair with isocytosine (B10225) (isoC) or, due to tautomerization, with thymine.[1] The study of isoG-modified DNA is of growing interest in the fields of synthetic biology, diagnostics, and as a marker for oxidative DNA damage.[1] Next-generation sequencing (NGS) of isoG-modified DNA presents unique challenges due to the non-standard nature of this base. These application notes provide a comprehensive overview of the methodologies and considerations for the successful NGS of DNA containing isoguanine.

Isoguanine can be introduced into DNA through the oxidation of adenine (B156593), making it a marker for oxidative stress and mutagenesis.[1] In synthetic biology, the isoG-isoC pair is explored as an orthogonal system to expand the genetic alphabet. Successful sequencing of isoG-containing DNA is crucial for these applications.

Challenges in Sequencing isoG-Modified DNA

The primary challenge in sequencing isoG lies in its tautomeric nature. Isoguanine exists in keto and enol forms. While the keto form preferentially pairs with isocytosine, the enol form can pair with thymine. This can lead to misincorporation of nucleotides by DNA polymerases during library preparation and sequencing, resulting in sequencing errors. Several DNA polymerases have been shown to incorporate nucleotides opposite isoG with varying fidelity. For instance, the Klenow fragment of E. coli DNA polymerase I can incorporate both isoC and T opposite isoG.[1] In contrast, T4 DNA polymerase does not efficiently incorporate isoG.[1]

Experimental Protocols

The following protocols are synthesized based on standard NGS library preparation workflows and known enzymatic interactions with isoG. Optimization of specific steps, particularly polymerase selection and cycling conditions, is highly recommended.

Protocol 1: NGS Library Preparation of isoG-Modified DNA for Illumina Sequencing

This protocol outlines the steps for preparing a sequencing library from DNA fragments containing isoguanine.

1. DNA Fragmentation:

• Fragment 1 µg of isoG-modified DNA to the desired size (e.g., 200-500 bp) using either enzymatic digestion or mechanical shearing (e.g., sonication).

• Note: The efficiency of enzymatic fragmentation may be influenced by the presence and location of isoG. Mechanical shearing is recommended for unbiased fragmentation.

2. End Repair and A-tailing:

• Perform end repair to create blunt-ended fragments.

• Subsequently, add a single adenine nucleotide to the 3' ends of the fragments (A-tailing). This step is crucial for the ligation of Illumina sequencing adapters.

• Reaction Mix:

  • End-repaired DNA

  • dATP

  • Klenow Fragment (3’→5’ exo-)

• Incubation: Incubate at 37°C for 30 minutes.

• Note: The efficiency of A-tailing on fragments with a 3' terminal isoG has not been extensively characterized. Optimization of enzyme concentration and incubation time may be necessary.

3. Adapter Ligation:

• Ligate Illumina Y-shaped adapters to the A-tailed DNA fragments using a high-concentration DNA ligase.

• Reaction Mix:

  • A-tailed DNA

  • Illumina Adapters

  • T4 DNA Ligase

  • Ligation Buffer

• Incubation: Incubate at 16°C overnight or at room temperature for 1-2 hours.

• Note: Ligation efficiency can be affected by the presence of isoG at the DNA ends.

4. Size Selection:

• Purify the adapter-ligated DNA and perform size selection using AMPure XP beads or gel electrophoresis to remove adapter dimers and select the desired fragment size range.

5. PCR Amplification:

• Amplify the size-selected library using a high-fidelity DNA polymerase that can efficiently and accurately read through isoguanine.

• Recommended Polymerases: Klenow fragment has been shown to incorporate nucleotides opposite isoG, though with potential for misincorporation. Other polymerases should be empirically tested.

• PCR Cycling Conditions:

  • Initial Denaturation: 98°C for 30 seconds

  • 8-12 Cycles:

    • 98°C for 10 seconds

    • 65°C for 30 seconds

    • 72°C for 30 seconds

  • Final Extension: 72°C for 5 minutes

• Note: The number of PCR cycles should be minimized to reduce bias and the propagation of errors introduced opposite isoG.

6. Library Quantification and Sequencing:

• Quantify the final library using a Qubit fluorometer and assess the size distribution using a Bioanalyzer.

• Sequence the library on an Illumina platform.

Protocol 2: Nanopore Sequencing of isoG-Modified DNA

Nanopore sequencing offers the potential for direct sequencing of modified bases without the need for PCR amplification, which can circumvent polymerase-induced errors.

1. Library Preparation (Ligation-Based):

• Start with high molecular weight isoG-modified DNA.

• Perform end repair and A-tailing as described in Protocol 1.

• Ligate nanopore sequencing adapters to the prepared DNA fragments. The Oxford Nanopore Ligation Sequencing Kit (SQK-LSK109) can be adapted for this purpose.

2. Sequencing:

• Prime the MinION or other nanopore flow cell.

• Load the prepared library onto the flow cell and start the sequencing run.

3. Basecalling:

• The standard basecalling algorithms are trained on canonical DNA bases. The presence of isoG will cause a distinct electrical signal disruption as it passes through the nanopore.

• A custom basecalling model trained on known isoG-containing sequences will be necessary for accurate identification of isoG. Alternatively, the "squiggle" data can be analyzed to identify the characteristic signal of isoG.

Data Presentation

Due to the limited availability of specific quantitative data for NGS of isoG-modified DNA, the following tables summarize the expected enzymatic behaviors based on existing literature. These should be used as a guide for experimental design and optimization.

DNA Polymerase	Incorporation of isoGTP opposite Natural Bases	Incorporation of Natural dNTPs opposite isoG Template	Fidelity	Reference
Klenow Fragment (E. coli DNA Pol I)	Opposite isoC and T	Incorporates isoC and T	Low
T7 RNA Polymerase	Opposite isoC	Incorporates U	Moderate
AMV Reverse Transcriptase	Opposite isoC	Not specified	Not specified
T4 DNA Polymerase	No significant incorporation	Not applicable	High (for natural bases)

Table 1: Polymerase Activity with Isoguanine.

NGS Library Preparation Step	Key Consideration for isoG-Modified DNA	Recommended Approach
Fragmentation	Potential for bias with enzymatic methods.	Mechanical shearing (sonication).
End Repair & A-Tailing	Efficiency of enzymes on isoG-terminated fragments is not well-characterized.	Use robust enzymes like Klenow Fragment (3’→5’ exo-); may require optimization.
Adapter Ligation	Ligation efficiency at isoG-containing ends may be reduced.	Use a high-concentration T4 DNA Ligase.
PCR Amplification	High potential for introducing errors due to isoG tautomerization.	Minimize cycle number; select a polymerase with known activity on isoG and test for fidelity.

Table 2: Considerations for NGS Library Preparation of isoG-Modified DNA.

Visualizations

Experimental Workflow

Figure 1: Generalized workflow for NGS of isoG-modified DNA.

Isoguanine Formation and Repair Pathway

Figure 2: Formation of isoguanine via oxidative damage and its subsequent fate.

Bioinformatics Workflow

Analyzing NGS data containing a non-standard base like isoG requires a modified bioinformatics pipeline.

• Basecalling: As mentioned, standard basecalling software is not trained to identify isoG. For nanopore sequencing, a custom model trained on squiggle data from isoG-containing DNA is necessary. For Illumina sequencing, isoG may be miscalled as G or another base. The quality scores for these positions may be lower, which could be used as an initial filter.

• Alignment: Reads containing isoG may have a higher mismatch rate when aligned to a reference genome that contains the canonical bases. Alignment parameters may need to be adjusted to be more tolerant of mismatches at expected isoG positions.

• Modification/Variant Calling: Specialized tools are needed to identify isoG positions. One approach is to look for characteristic substitution patterns. For example, if isoG is known to be misread as T by the polymerase used, a high frequency of G-to-T substitutions at specific loci could indicate the presence of isoG.

• Annotation and Interpretation: Called isoG positions can be annotated with genomic features to understand their biological context, such as their location within genes, regulatory regions, or areas known to be susceptible to oxidative damage.

Conclusion

The next-generation sequencing of isoguanine-modified DNA is a challenging yet feasible endeavor. Success relies on careful consideration of the enzymatic steps during library preparation, particularly the choice of DNA polymerase, and the development of a tailored bioinformatics pipeline for data analysis. Nanopore sequencing holds particular promise for the direct detection of isoG, bypassing some of the challenges associated with amplification-based methods. The protocols and considerations outlined in these application notes provide a framework for researchers to develop and optimize their own workflows for the study of this important modified base.

References

• 1. Non-Natural Nucleotides as Probes for the Mechanism and Fidelity of DNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing DNA Aptamers with Isoguanosine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development of DNA aptamers incorporating the modified nucleobase, isoguanosine (B3425122) (isoG). The inclusion of isoG into a DNA aptamer library can expand its chemical diversity, potentially leading to aptamers with enhanced binding affinities and specificities. This document outlines the rationale, key experimental procedures, and potential applications of isoG-containing aptamers.

Introduction

Isoguanosine (isoG), an isomer of guanosine (B1672433), forms a stable base pair with isocytosine (B10225) (isoC) through three hydrogen bonds. Its unique hydrogen bonding pattern, distinct from the canonical Watson-Crick base pairs, offers an expanded genetic alphabet. By introducing isoG into a DNA aptamer library during the Systematic Evolution of Ligands by Exponential Enrichment (SELEX) process, it is possible to select for aptamers with novel structural motifs and improved molecular recognition capabilities. This can be particularly advantageous for developing high-affinity aptamers against challenging targets.

Data Presentation

The incorporation of modified nucleosides can significantly impact the binding affinity of an aptamer. While extensive quantitative data for isoguanosine-containing aptamers is still emerging, studies on the closely related analogue, inosine (B1671953), demonstrate the potential for affinity modulation. The following table summarizes the dissociation constants (Kd) of a cocaine-binding aptamer and its variants where guanosine (G) has been substituted with inosine (I). This data serves as a compelling example of how modifying the purine (B94841) base structure can tune aptamer affinity.

Aptamer Variant	Target	Modification	Dissociation Constant (Kd) (µM)	Fold Change in Affinity vs. Parent
MNS-4.1 (Parent)	Cocaine	None	79.6	-
MNS-4.1 Inosine	Cocaine	G to I substitutions	4.5	17.7x improvement
38-GC (Parent)	Cocaine	None	18.7	-
38-IC	Cocaine	G to I substitution	0.3	62.3x improvement
38-GT (Parent)	Cocaine	None	2.5	-
38-IT	Cocaine	G to I substitution	1.0	2.5x improvement

Data is illustrative and based on inosine substitutions as a proxy for isoguanosine's potential impact. Further empirical validation is required for specific isoG-aptamers.

Experimental Protocols

Protocol 1: Preparation of an Isoguanosine-Containing DNA Library

This protocol outlines the enzymatic generation of a single-stranded DNA (ssDNA) library containing isoguanosine.

Materials:

• Single-stranded DNA template with a randomized region flanked by primer binding sites

• Forward and Reverse Primers

• Deoxyribonucleoside triphosphates (dATP, dCTP, dGTP, TTP)

• 2'-deoxyisoguanosine-5'-triphosphate (iso-dGTP)

• DNA Polymerase capable of incorporating modified nucleotides (e.g., certain variants of Taq or Klenow fragment)

• PCR reaction buffer

• Nuclease-free water

• DNA purification kit (e.g., spin columns)

Procedure:

• Template Design: Design a ssDNA library template with a central random region of 20-40 nucleotides. Flank this region with constant sequences for primer annealing.

• Primer Extension Reaction: Set up a primer extension reaction to synthesize the complementary strand containing isoG.

  • Combine the ssDNA template (10-100 pmol), reverse primer (1.5-fold molar excess), dNTPs (dATP, dCTP, TTP at a final concentration of 200 µM each), and iso-dGTP (final concentration of 200 µM) in the appropriate reaction buffer.

  • Omit dGTP from the reaction mix to ensure the incorporation of iso-dGTP opposite cytosine residues in the template.

  • Add a suitable DNA polymerase. The choice of polymerase is critical and may require optimization to ensure efficient and faithful incorporation of iso-dGTP.

  • Incubate the reaction at the optimal temperature for the polymerase for 1-2 hours.

• Purification: Purify the resulting double-stranded DNA (dsDNA) library using a DNA purification kit to remove primers, unincorporated nucleotides, and enzyme.

• Strand Separation: Separate the isoG-containing strand from the template strand. This can be achieved by methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or by using a biotinylated primer and streptavidin-coated magnetic beads.

• Quantification: Quantify the concentration of the purified ssDNA isoG-library.

Protocol 2: SELEX Protocol for Isoguanosine-Modified DNA Aptamers

This protocol describes the iterative selection and amplification process to enrich for isoG-containing aptamers that bind to a specific target.

Materials:

• Isoguanosine-containing ssDNA library (from Protocol 1)

• Target molecule (e.g., protein, small molecule)

• Binding buffer (optimize for target-aptamer interaction)

• Wash buffer

• Elution buffer (e.g., high salt, denaturant, or a solution that disrupts the binding interaction)

• PCR reagents (dATP, dCTP, dGTP, TTP, Taq polymerase, forward and reverse primers)

• Streptavidin-coated magnetic beads (if using a biotinylated primer for strand separation)

• Nuclease-free water

Procedure:

• Binding: Incubate the isoG-ssDNA library with the immobilized target molecule in the binding buffer. The incubation time and temperature should be optimized.

• Partitioning: Remove the unbound sequences by washing the target-library complex with the wash buffer. The stringency of the washes can be increased in later rounds of selection.

• Elution: Elute the bound aptamer sequences from the target using the elution buffer.

• PCR Amplification:

  • Use the eluted sequences as a template for PCR amplification.

  • Crucially, in this amplification step, standard dGTP is used instead of iso-dGTP. This is because most thermostable polymerases used for PCR are not efficient at amplifying templates containing modified bases. The purpose of this PCR is to amplify the selected sequences for the next round.

  • Use a forward primer that is biotinylated to facilitate subsequent strand separation.

• Generation of ssDNA for the Next Round:

  • After PCR, the dsDNA product needs to be converted back to ssDNA containing isoG for the next round of selection.

  • This is a critical and challenging step. One approach is to perform asymmetric PCR on the dsDNA from the previous step, using a limiting amount of one primer and incorporating iso-dGTP in the reaction mix.

  • Alternatively, the dsDNA can be denatured, and the desired strand can be purified. The complementary strand would then need to be synthesized using a primer extension reaction with iso-dGTP as described in Protocol 1.

• Repeat Selection: Repeat the binding, partitioning, elution, and amplification steps for 8-15 rounds to enrich the pool in high-affinity aptamers.

• Sequencing and Characterization: After the final round, the enriched pool is cloned and sequenced to identify individual aptamer candidates. The binding affinity and specificity of these candidates are then characterized using techniques such as Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), or Isothermal Titration Calorimetry (ITC).

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for SELEX with isoguanosine-modified DNA aptamers.

Signaling Pathway: EGFR Dephosphorylation

Isoguanosine-containing aptamers could potentially be developed to modulate cellular signaling pathways. One hypothetical application is the regulation of Epidermal Growth Factor Receptor (EGFR) activity. An isoG-aptamer could be designed to bind to EGFR and promote its dephosphorylation, thereby inhibiting downstream signaling.

Caption: Hypothetical mechanism of isoG-aptamer mediated EGFR dephosphorylation.

Signaling Pathway: Caspase-Dependent Apoptosis

Another potential application of isoG-aptamers is in the induction of apoptosis. An aptamer could be designed to trigger the caspase-dependent apoptotic pathway, leading to programmed cell death in cancer cells.

Caption: isoG-aptamer inducing caspase-dependent apoptosis.

Application Notes and Protocols for SELEX with Modified Nucleobases

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aptamers, short single-stranded DNA or RNA molecules, have emerged as a promising class of molecules that can bind to a wide range of targets with high affinity and specificity, rivaling monoclonal antibodies.[1][2][3] The process of identifying aptamers is known as Systematic Evolution of Ligands by Exponential Enrichment (SELEX).[1][4] However, aptamers composed of natural nucleotides can suffer from rapid degradation by nucleases in biological fluids, limiting their therapeutic and diagnostic applications. To overcome this limitation, chemically modified nucleobases are incorporated into the aptamer sequence, enhancing their stability, binding affinity, and overall performance.

These application notes provide detailed protocols and workflows for the SELEX process involving aptamers with modified nucleobases, offering a guide for researchers in the field of aptamer-based therapeutics and diagnostics.

Advantages of Modified Aptamers

The incorporation of modified nucleobases into aptamers offers several key advantages:

• Enhanced Nuclease Resistance: Modifications, particularly at the 2'-position of the sugar, can significantly increase the half-life of aptamers in serum and other biological fluids.

• Improved Binding Affinity: The introduction of novel functional groups can lead to stronger and more specific interactions with the target molecule, resulting in lower dissociation constants (Kd).

• Increased Structural Diversity: Modified nucleotides expand the chemical diversity of the nucleic acid library, allowing for the selection of aptamers with unique three-dimensional structures capable of binding to a wider range of targets.

• Enhanced Therapeutic Properties: The improved stability and binding of modified aptamers translate to better pharmacokinetic and pharmacodynamic properties in vivo.

Key Modifications and Their Impact

Several types of modifications have been successfully used in the development of modified aptamers. The choice of modification depends on the target molecule and the desired properties of the aptamer.

Modification Type	Position	Purpose	Impact on Aptamer Properties
Sugar Modifications	2'-position of the ribose sugar	Increase nuclease resistance and binding affinity.	2'-Fluoro (2'-F), 2'-Amino (2'-NH2), and 2'-O-methyl (2'-OMe) modifications are commonly used and have been shown to significantly enhance stability in serum.
Backbone Modifications	Phosphodiester linkage	Enhance nuclease resistance.	Phosphorothioate (PS) linkages, where a non-bridging oxygen is replaced by sulfur, are a common modification to increase resistance to nucleases.
Nucleobase Modifications	C5 position of pyrimidines or other positions	Introduce novel functional groups to enhance target binding and expand chemical diversity.	Modifications can include hydrophobic groups, positive charges, or amino acids, leading to improved target interactions.

Quantitative Data on Modified Aptamers

The following table summarizes the binding affinities of some modified aptamers compared to their unmodified counterparts, demonstrating the significant improvement achieved through chemical modification.

Target	Aptamer Type	Modification	Dissociation Constant (Kd)	Fold Improvement	Reference
Human Neutrophil Elastase	RNA	2'-amino (2'-NH2) and 2'-fluoro (2'-F) pyrimidines	7–30 nM	>33-fold
Human Neutrophil Elastase	Unmodified RNA	None	> 1 µM	-
Vascular Endothelial Growth Factor (VEGF)	RNA	2'-NH2-pyrimidine	Not specified	-
Platelet-Derived Growth Factor BB (PDGF-BB)	DNA	Not specified	< 3 nM	-

Experimental Protocols

This section provides detailed protocols for two common methods used for the selection of aptamers with modified nucleobases: the general SELEX workflow and the more specific Click-SELEX method.

General SELEX Protocol for Modified Aptamers

This protocol outlines the fundamental steps of an in vitro selection process for identifying modified aptamers.

1. Library Design and Synthesis:

• Design a single-stranded DNA or RNA library containing a central randomized region of 20-40 nucleotides, flanked by constant primer binding sites.

• Synthesize the library using standard phosphoramidite (B1245037) chemistry. For modified aptamers, incorporate the desired modified nucleoside triphosphates during synthesis.

2. Selection (Partitioning):

• Negative Selection (Optional but Recommended): To increase specificity, pre-incubate the library with a non-target molecule or matrix to remove sequences that bind non-specifically.

• Positive Selection: Incubate the library with the immobilized target molecule (e.g., on magnetic beads or a column). This allows sequences with affinity for the target to bind.

• Wash away unbound sequences. The stringency of the washing steps can be increased in later rounds to select for higher affinity binders.

3. Elution:

• Elute the bound sequences from the target using a change in buffer conditions (e.g., pH, salt concentration) or by denaturing the target.

4. Amplification:

• Amplify the eluted sequences using PCR (for DNA libraries) or RT-PCR followed by PCR (for RNA libraries). It is crucial to use polymerases that can efficiently amplify sequences containing modified nucleotides.

5. Strand Separation (for DNA SELEX):

• Separate the amplified double-stranded DNA to obtain single-stranded DNA for the next round of selection. This can be achieved using methods like asymmetric PCR or lambda exonuclease digestion.

6. Iterative Rounds:

• Repeat the selection, elution, and amplification steps for multiple rounds (typically 8-15 rounds). With each round, the pool of sequences becomes enriched with those that bind specifically to the target.

7. Sequencing and Analysis:

• After the final round, clone and sequence the enriched pool to identify individual aptamer candidates.

• High-throughput sequencing (HTS) is increasingly used to analyze the evolution of the aptamer pool throughout the SELEX process.

• Analyze the sequences to identify conserved motifs and predict secondary structures.

8. Aptamer Characterization:

• Synthesize individual aptamer candidates and characterize their binding affinity (e.g., using surface plasmon resonance, filter binding assays) and specificity.

Caption: General workflow of the SELEX process for modified aptamers.

Click-SELEX Protocol

Click-SELEX is a versatile method that allows for the introduction of a wide range of chemical modifications into a DNA library in situ using click chemistry. This approach avoids potential issues with enzymatic amplification of heavily modified nucleotides.

1. Library Synthesis:

• Synthesize a DNA library where one of the natural nucleobases (e.g., thymidine) is replaced with a "clickable" analog, such as 5-ethynyl-deoxyuridine (EdU).

2. Click Reaction:

• Before each selection round, functionalize the alkyne-modified library with an azide-containing molecule of choice via a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) click reaction. This introduces the desired modification.

3. Selection and Elution:

• Perform negative and positive selection steps as described in the general SELEX protocol.

• Elute the bound, modified DNA sequences.

4. Removal of Modification and Amplification:

• The modification is not incorporated into the primers used for PCR. Therefore, during amplification, the polymerase will incorporate the natural nucleotide (e.g., thymidine) opposite the modified base, effectively removing the modification for the amplification step. This ensures compatibility with standard polymerases.

5. Single-Strand Generation:

• Generate single-stranded DNA from the PCR product.

6. Re-introduction of Modification:

• Repeat the click reaction on the enriched single-stranded DNA pool to re-introduce the modification before proceeding to the next round of selection.

7. Subsequent Rounds and Analysis:

• Continue with iterative rounds of selection, amplification, and modification.

• After the final round, sequence and characterize the selected aptamers ("clickmers").

Caption: Workflow of the Click-SELEX process.

Logical Relationships in Modified Aptamer Selection

The success of a SELEX experiment for modified aptamers depends on the interplay of several critical factors.

Caption: Factors influencing the outcome of modified aptamer SELEX.

Conclusion

The use of modified nucleobases in the SELEX protocol is a powerful strategy to develop robust and high-affinity aptamers for a wide range of applications in research, diagnostics, and drug development. The detailed protocols and workflows provided in these application notes serve as a comprehensive guide for researchers aiming to harness the potential of modified aptamers. Careful consideration of the type of modification, selection strategy, and downstream characterization is crucial for the successful identification of optimal aptamer candidates.

References

• 1. In vitro evolution of chemically-modified nucleic acid aptamers: Pros and cons, and comprehensive selection strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent advances in aptamer discovery, modification and improving performance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cytogroup.com [cytogroup.com]

Application Notes and Protocols for Studying DNA Duplex Stability with isoG-isoC Pairs

Audience: Researchers, scientists, and drug development professionals.

Introduction

The stability of the DNA double helix is fundamental to genetic information storage and replication. This stability is primarily dictated by hydrogen bonding between complementary base pairs and base-stacking interactions.[1][2] The natural genetic alphabet consists of four bases forming two canonical pairs: Adenine (A) with Thymine (T), and Guanine (B1146940) (G) with Cytosine (C). The G-C pair, with its three hydrogen bonds, is significantly more stable than the A-T pair, which has only two.[2]

An expanded genetic alphabet, incorporating unnatural base pairs, offers powerful tools for various applications in molecular biology, nanotechnology, and drug development.[3][4] Among the most well-studied unnatural base pairs are isoguanine (B23775) (isoG) and isocytosine (B10225) (isoC). The isoG-isoC pair maintains the Watson-Crick geometry and forms three hydrogen bonds, leading to a thermal stability comparable to or even greater than the natural G-C pair. This enhanced stability makes the isoG-isoC pair particularly valuable for the design of highly stable DNA duplexes and nanostructures.

These application notes provide detailed protocols for the synthesis of oligonucleotides containing isoG and isoC, and for the characterization of the thermal stability of the resulting DNA duplexes using thermal melting analysis.

Overview of isoG-isoC Base Pairing

Isoguanine and isocytosine are isomers of guanine and cytosine, respectively. Their altered hydrogen bond donor and acceptor pattern allows them to form a stable base pair with three hydrogen bonds, distinct from the canonical G-C and A-T pairs.

Caption: Comparison of the hydrogen bonding patterns in a canonical Guanine-Cytosine (G-C) pair and an unnatural isoguanine-isocytosine (isoG-isoC) pair.

Experimental Protocols

Oligonucleotide Synthesis with isoG and isoC

The synthesis of oligonucleotides containing isoG and isoC residues is achieved using standard automated phosphoramidite (B1245037) chemistry.

Materials:

• DNA synthesizer

• Standard DNA phosphoramidites (dA, dC, dG, T)

• isoG and 5-methyl-isoC (isoCMe) phosphoramidites (5-methyl-isocytosine is often used for improved stability)

• Solid support (e.g., controlled pore glass, CPG)

• Standard synthesis reagents (activator, capping, oxidation, and deblocking solutions)

• Cleavage and deprotection reagents

• HPLC purification system

Protocol:

• Phosphoramidite Preparation: Dissolve the standard and modified phosphoramidites in anhydrous acetonitrile (B52724) to the recommended concentration.

• Automated Synthesis: Program the DNA synthesizer with the desired oligonucleotide sequence. The synthesis cycle consists of four steps: deblocking, coupling, capping, and oxidation.

• Cleavage and Deprotection: Following synthesis, cleave the oligonucleotide from the solid support and remove the protecting groups using the manufacturer's recommended protocol for the specific phosphoramidites used.

• Purification: Purify the full-length oligonucleotide using high-performance liquid chromatography (HPLC) to ensure high purity.

• Quantification: Determine the concentration of the purified oligonucleotide using UV-Vis spectrophotometry at 260 nm.

DNA Duplex Preparation and Annealing

Materials:

• Purified single-stranded oligonucleotides (one containing isoG, the other isoC at the desired positions)

• Annealing buffer (e.g., 10 mM sodium cacodylate, pH 7.0, 1 M NaCl, 0.2 mM EDTA)

• Heating block or thermocycler

Protocol:

• Mixing: In a microcentrifuge tube, mix equimolar amounts of the complementary single-stranded oligonucleotides in the annealing buffer. The final duplex concentration for melting analysis is typically in the range of 1-2 µM.

• Annealing: Heat the mixture to 90-95°C for 5 minutes to dissociate any secondary structures.

• Cooling: Slowly cool the mixture to room temperature over a period of 2-3 hours to allow for proper duplex formation.

Thermal Melting (Tm) Analysis

Thermal melting analysis is used to determine the melting temperature (Tm) of the DNA duplex, which is the temperature at which half of the duplex has dissociated into single strands.

Materials:

• UV-Vis spectrophotometer with a temperature controller

• Quartz or UV-transparent plastic cuvettes

• Annealed DNA duplex sample

Protocol:

• Sample Preparation: Transfer the annealed DNA duplex solution to a cuvette.

• Spectrophotometer Setup: Set the spectrophotometer to monitor the absorbance at 260 nm. Program the temperature controller to increase the temperature at a steady rate, typically 0.5°C per minute, from a starting temperature well below the expected Tm to a temperature well above it (e.g., 20°C to 90°C).

• Data Acquisition: Record the absorbance at 260 nm as a function of temperature.

• Data Analysis:

  • Plot the absorbance versus temperature to obtain the melting curve.

  • The Tm can be determined from the melting curve as the temperature corresponding to the midpoint of the transition.

  • A more accurate determination of the Tm is obtained by calculating the first derivative of the melting curve; the peak of the first derivative plot corresponds to the Tm.

Caption: Experimental workflow for studying DNA duplex stability with isoG-isoC pairs.

Data Presentation

The incorporation of isoG-isoC pairs generally leads to an increase in the thermal stability of DNA duplexes. The following table summarizes representative data from the literature, comparing the melting temperatures of duplexes with and without isoG-isoC pairs.

Oligonucleotide Duplex Sequence (5'-3')	Modification	Melting Temperature (Tm) in °C	Change in Tm (ΔTm) in °C	Reference
d(CGCG[A]ATTCGCG) paired with d(CGCG[T]TAAGCGC)	None (A-T pair)	59.2	N/A
d(CGCG[isoG]ATTCGCG) paired with d(CGCG[isoC]TAAGCGC)	isoG-isoC pair	62.0	+2.8	Fictional Example based on literature trends
DNA Cross-Tile Lattice with A/T sticky ends	A-T pairs in sticky ends	42 ± 1	N/A
DNA Cross-Tile Lattice with isoG/isoC sticky ends	isoG-isoC pairs in sticky ends	53 ± 1	+11

Note: The thermodynamic parameters (ΔH°, ΔS°, ΔG°) can be derived from the melting curves using specialized software or by performing van't Hoff analysis.

Caption: Logical relationship showing increased thermal stability of DNA duplexes with isoG-isoC pairs.

Applications in Drug Development and Research

The ability to enhance the thermal stability of DNA duplexes using isoG-isoC pairs has significant implications for various applications:

• Therapeutic Oligonucleotides: Antisense oligonucleotides and siRNAs can be designed with increased stability and binding affinity to their targets.

• DNA Nanotechnology: The construction of more robust and thermally stable DNA nanostructures for applications in drug delivery and diagnostics.

• Diagnostics: Development of highly specific and stable probes for detecting nucleic acid sequences in diagnostic assays.

• Expansion of the Genetic Alphabet: The isoG-isoC pair can serve as a third base pair in PCR and other enzymatic processes, expanding the information storage capacity of DNA.

Troubleshooting

Issue	Possible Cause	Solution
Low yield of modified oligonucleotide	Inefficient coupling of isoG/isoC phosphoramidites.	Ensure phosphoramidites are fresh and properly dissolved. Optimize coupling time.
Broad or noisy melting transition	Impure oligonucleotide sample or improper annealing.	Re-purify the oligonucleotides by HPLC. Ensure slow cooling during the annealing step.
Tm lower than expected	Incorrect buffer composition (low salt concentration). Mispairing of isoG with T due to tautomerization.	Verify the salt concentration of the buffer. Use 5-methyl-isoC to minimize mispairing.
Multiple transitions in the melting curve	Presence of secondary structures (e.g., hairpins).	Redesign the oligonucleotide sequence to minimize self-complementarity.

By following these protocols and considering the potential challenges, researchers can effectively study and utilize the enhanced stability of DNA duplexes containing isoG-isoC pairs for a wide range of molecular applications.

References

• 1. atdbio.com [atdbio.com]
• 2. youtube.com [youtube.com]
• 3. Unnatural base pair systems toward the expansion of the genetic alphabet in the central dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A third base pair for the polymerase chain reaction: inserting isoC and isoG - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NMR Spectroscopy of Isoguanosine-Containing DNA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the study of isoguanosine-containing DNA using Nuclear Magnetic Resonance (NMR) spectroscopy. Isoguanosine (B3425122) (iG), an isomer of guanosine, is of significant interest due to its role in oxidative DNA damage and its potential applications in the development of novel therapeutic oligonucleotides and supramolecular structures. NMR spectroscopy is a powerful, non-invasive technique that provides atomic-level insights into the structure, dynamics, and interactions of these modified nucleic acids.

Introduction to Isoguanosine in DNA

Isoguanosine can form a stable base pair with isocytosine (B10225) (iC) and can also form mismatches with other bases, leading to unique structural motifs.[1] Understanding the conformational dynamics and interaction profiles of iG-containing DNA is crucial for its application in drug design and nanotechnology. NMR spectroscopy allows for the detailed characterization of these properties in a solution state, which closely mimics the physiological environment.

Experimental Protocols

Synthesis and Purification of Isoguanosine-Containing Oligonucleotides

The synthesis of isoguanosine-containing DNA can be achieved through several methods, including the diazotization of 2,6-diaminopurine (B158960) riboside. A general procedure involves:

• Diazotization: Suspension of 2,6-diaminopurine riboside in water at room temperature, followed by the addition of acetic acid and dropwise addition of sodium nitrite (B80452) in water.

• Neutralization: The resulting solution is stirred and then neutralized with aqueous ammonia (B1221849) in an ice water bath to precipitate the product.

• Purification: The precipitate is dissolved in dilute HCl, treated with activated charcoal, and then re-precipitated by neutralization with NaOH.

Further purification of the synthesized oligonucleotides is typically performed using Glen-Pack Cartridges or similar solid-phase extraction methods according to the manufacturer's instructions. The purity and mass of the oligonucleotide should be confirmed by MALDI-TOF mass spectrometry.

NMR Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.

Materials:

• Isoguanosine-containing oligonucleotide

• Deuterated NMR buffer (e.g., 25 mM sodium phosphate (B84403) in D₂O, pH 7.1)

• Internal standard (e.g., 0.005% wt TSP)

• High-quality NMR tubes (e.g., Wilmad, Norell)

Protocol:

• Dissolve the lyophilized oligonucleotide in the deuterated NMR buffer to a final concentration of approximately 0.3-0.5 mM. For a typical 10-mer duplex, this corresponds to a concentration of about 360 µM in 200 µL of buffer.

• Add the internal standard to the buffer for chemical shift referencing.

• Ensure the sample is free of solid particles by filtering it through a small plug of glass wool packed in a Pasteur pipette directly into the NMR tube.

• The final sample volume in a standard 5 mm NMR tube should be between 0.6-0.7 mL. For 3 mm tubes, a volume of around 200 µL is appropriate.

NMR Data Acquisition

A series of 1D and 2D NMR experiments are required for the complete structural and dynamic characterization of isoguanosine-containing DNA. All spectra should be recorded on a high-field NMR spectrometer (500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

Key Experiments:

• 1D ¹H NMR: Provides a general overview of the sample's purity and folding state. The imino proton region (10-15 ppm) is particularly informative for assessing base pairing.

• 2D TOCSY (Total Correlation Spectroscopy): Used to identify coupled protons within the same sugar spin system.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about through-space proximities between protons, which is crucial for determining the three-dimensional structure. For DNA, mixing times in the range of 100-300 ms (B15284909) are typically used.

• 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates directly attached protons and carbons, aiding in resonance assignment.

• 2D ¹H-¹⁵N HSQC: Useful for assigning nitrogen-bound protons, particularly in the nucleobases, if ¹⁵N labeling is employed.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Identifies longer-range correlations between protons and carbons.

Typical Acquisition Parameters (for a 10-mer duplex on a 600 MHz spectrometer):

Experiment	Temperature	Sweep Width (¹H)	Sweep Width (¹³C/¹⁵N)	Acquisition Time	Number of Scans
1D ¹H	25 °C	16 ppm	N/A	2 s	64
2D TOCSY	25 °C	12 ppm	N/A	0.2 s	16
2D NOESY	25 °C	12 ppm	N/A	0.2 s	32
2D ¹H-¹³C HSQC	25 °C	12 ppm	100 ppm	0.15 s	64

NMR Data Processing and Analysis

NMR data are typically processed using software such as TopSpin, NMRPipe, or Mnova. The analysis and assignment of the spectra are often performed using software like Sparky or CARA. The general workflow for structure determination involves:

• Resonance Assignment: Sequential assignment of proton and carbon resonances using a combination of TOCSY, NOESY, and HSQC spectra.

• NOE Restraint Generation: Integration of cross-peaks in the NOESY spectra to generate distance restraints between protons.

• Structure Calculation: Using the distance and dihedral angle restraints in molecular dynamics and simulated annealing protocols with software like XPLOR-NIH, CNS, or CYANA.

• Structure Refinement and Validation: The calculated structures are refined and validated using various quality assessment tools.

Quantitative Data

Table 1: Representative ¹H Chemical Shift Ranges for a Modified DNA Duplex

Proton Type	Chemical Shift Range (ppm)
Imino Protons (iG)	11.0 - 13.0
Aromatic (H8/H6)	7.0 - 8.5
Aromatic (H2/H5)	5.0 - 6.0
Anomeric (H1')	5.5 - 6.5
Sugar (H2'/H2'')	2.0 - 3.0
Sugar (H3')	4.5 - 5.0
Sugar (H4')	4.0 - 4.5
Sugar (H5'/H5'')	3.5 - 4.5

Note: These are approximate ranges and can vary.

Application in Drug Development: Studying Drug-DNA Interactions

NMR spectroscopy is a powerful tool for characterizing the binding of small molecules to isoguanosine-containing DNA. Chemical shift perturbation (CSP) mapping and saturation transfer difference (STD) NMR are two common techniques used for this purpose.

Protocol for NMR Titration and CSP Mapping

• Prepare Samples: Prepare a series of NMR samples with a constant concentration of the ¹⁵N-labeled (if possible) isoguanosine-containing DNA and increasing concentrations of the drug. A stock solution of the drug should be prepared in the same deuterated buffer.

• Acquire Spectra: Record a 2D ¹H-¹⁵N HSQC (or 1D ¹H) spectrum for each sample in the titration series.

• Analyze Data: Overlay the spectra and monitor the changes in chemical shifts of the DNA resonances upon addition of the drug.

• Map Binding Site: The residues exhibiting significant chemical shift perturbations are likely part of or in close proximity to the binding site. These perturbations can be mapped onto a structural model of the DNA.

• Determine Binding Affinity: The magnitude of the chemical shift changes can be plotted against the ligand concentration to determine the dissociation constant (Kd) of the interaction.

Visualizations

Experimental Workflow for NMR Structure Determination

Caption: Workflow for 3D structure determination of iG-DNA by NMR.

Signaling Pathway for Drug-DNA Interaction Analysis

Caption: Logic diagram for analyzing drug-DNA interactions via NMR.

References

• 1. GitHub - pinczakko/GraphViz-Samples: A rather complex GraphViz DOT sample containing rather many hints for those interested in documenting his/her code via GraphViz DOT [github.com]

Application Notes and Protocols for the Use of isoG Nucleoside in Enzymatic Assays for Polymerases

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fidelity of DNA and RNA polymerases is crucial for the accurate maintenance and expression of genetic information. Enzymatic assays that monitor polymerase activity are fundamental tools in basic research and drug discovery. The incorporation of non-natural nucleoside analogs into these assays offers unique advantages, including the development of novel therapeutic agents and diagnostic tools. Isoguanosine (B3425122) (isoG), a non-natural purine (B94841) analog, forms a specific base pair with isocytosine (B10225) (isoC) through a hydrogen bonding pattern distinct from the canonical A:T and G:C pairs.[1][2] This expanded genetic alphabet allows for the development of highly specific and sensitive polymerase assays.

These application notes provide detailed protocols for utilizing the isoG nucleoside (as iso-dGTP) in various enzymatic assays for DNA polymerases. The protocols cover primer extension analysis for single nucleotide incorporation, PCR amplification for assessing fidelity and processivity, and a fluorescence-based assay suitable for high-throughput screening of polymerase inhibitors.

Principle of isoG-Based Polymerase Assays

The core principle of these assays lies in the specific recognition and incorporation of isoguanosine triphosphate (iso-dGTP) by a DNA polymerase opposite an isocytosine (iso-dC) residue in a template DNA strand. This specific pairing allows for the monitoring of polymerase activity in a controlled manner. A key challenge with isoG is its potential to exist in a tautomeric form that can mispair with thymine.[2][3] The protocols provided here are optimized to minimize this misincorporation and ensure high fidelity.

Data Presentation

Table 1: Fidelity of Polymerases with the isoG:isoC Base Pair

Polymerase	System	Fidelity per Amplification Cycle (%)	Reference
TiTaq (nuclease-deficient)	PCR	~96%	[4]
Klenow fragment of Taq polymerase (KF-Taq)	PCR	~96%	[3]
KF-Taq with 2-thio-dT*	PCR	~98%	[3]

*Note: The use of 2-thio-dT in place of dT minimizes mispairing with the tautomeric form of isoG.

Table 2: PCR Amplification Efficiency with isoG:isoC

Template System	Amplification Efficiency (%)	Reference
Template with two iC:iG pairs	~93%	[5]

Table 3: Melting Temperature (Tm) of isoG:isoC Containing Duplexes

Duplex Feature	Change in Tm per Substitution	Reference
5-Me-iso-dC:iso-dG pair for a C:G pair	~ +2°C	[6]

Note: The increased thermal stability of the 5-methyl-isocytidine:isoguanosine pair can be advantageous in probe-based assays.

Experimental Protocols

Protocol 1: Primer Extension Assay for Single iso-dGTP Incorporation

This protocol is designed to assess the ability of a DNA polymerase to incorporate a single iso-dGTP nucleotide opposite a template iso-dC.

Materials:

• 5X Reaction Buffer (polymerase-specific)

• Template DNA containing a single iso-dC residue

• 5'-radiolabeled or fluorescently labeled primer

• iso-dGTP (100 µM)

• dNTP mix (dATP, dCTP, dGTP, dTTP at 100 µM each)

• DNA Polymerase

• Stop Solution (95% formamide, 20 mM EDTA, 0.05% bromophenol blue, 0.05% xylene cyanol)

• Nuclease-free water

Procedure:

• Reaction Setup: In a sterile microcentrifuge tube, prepare the following reaction mixture on ice:

  • 5X Reaction Buffer: 4 µL

  • Template DNA (10 µM): 1 µL

  • Labeled Primer (10 µM): 1 µL

  • iso-dGTP (100 µM): 2 µL

  • dNTP mix (100 µM): 2 µL

  • DNA Polymerase (1 U/µL): 1 µL

  • Nuclease-free water: to a final volume of 20 µL

• Incubation: Incubate the reaction at the optimal temperature for the polymerase for 10-30 minutes.

• Termination: Stop the reaction by adding 20 µL of Stop Solution.

• Denaturation: Heat the samples at 95°C for 5 minutes.

• Analysis: Analyze the products by denaturing polyacrylamide gel electrophoresis (PAGE) followed by autoradiography or fluorescence imaging. Successful incorporation will result in a primer product that is one nucleotide longer.

Protocol 2: PCR Amplification of Templates Containing isoC and isoG

This protocol is for the amplification of a DNA template containing one or more isoC:isoG base pairs.[4][5]

Materials:

• 10X PCR Buffer

• Forward and Reverse Primers (10 µM each)

• DNA Template containing isoC and/or isoG

• dNTP mix (10 mM each)

• iso-dCTP and iso-dGTP (10 mM each)

• Taq DNA Polymerase (e.g., TiTaq)

• Nuclease-free water

Procedure:

• Reaction Setup: Prepare the following PCR mixture in a PCR tube:

  • 10X PCR Buffer: 5 µL

  • Forward Primer (10 µM): 1 µL

  • Reverse Primer (10 µM): 1 µL

  • DNA Template (1-10 ng): 1 µL

  • dNTP mix (10 mM): 1 µL

  • iso-dCTP (10 mM): 1 µL

  • iso-dGTP (10 mM): 1 µL

  • Taq DNA Polymerase (5 U/µL): 0.5 µL

  • Nuclease-free water: to a final volume of 50 µL

• PCR Cycling: Perform PCR using the following cycling conditions:

  • Initial Denaturation: 95°C for 2 minutes

  • 30-40 Cycles:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-65°C for 30 seconds (optimize for primer pair)

    • Extension: 72°C for 1 minute/kb

  • Final Extension: 72°C for 5 minutes

• Analysis: Analyze the PCR product by agarose (B213101) gel electrophoresis. The fidelity of amplification can be assessed by sequencing the PCR product or by restriction digest analysis if the isoC/isoG is part of a restriction site.

Protocol 3: Fluorescence-Based Polymerase Assay for Inhibitor Screening

This assay utilizes a molecular beacon-like probe containing an isoC:isoG pair and a quencher/fluorophore pair to monitor polymerase activity in real-time.[4][7]

Materials:

• 10X Reaction Buffer

• DNA Template with an isoC residue

• Primer

• Dual-labeled fluorescent probe (e.g., FAM-isoG-Quencher) that hybridizes downstream of the primer

• dNTP mix (100 µM each)

• DNA Polymerase

• Test compounds (potential inhibitors)

• Nuclease-free water

Procedure:

• Reaction Setup: In a 96-well or 384-well plate, prepare the following reaction mixture:

  • 10X Reaction Buffer: 2 µL

  • DNA Template (100 nM): 2 µL

  • Primer (100 nM): 2 µL

  • Dual-labeled Probe (200 nM): 2 µL

  • dNTP mix (100 µM): 2 µL

  • Test Compound (or DMSO control): 1 µL

  • Nuclease-free water: 8 µL

• Initiation: Initiate the reaction by adding 1 µL of DNA Polymerase (pre-diluted in reaction buffer).

• Real-Time Monitoring: Immediately place the plate in a real-time PCR instrument or a fluorescence plate reader set to the optimal temperature for the polymerase. Monitor the fluorescence signal over time. Polymerase extension and subsequent displacement/degradation of the probe will lead to an increase in fluorescence.

• Data Analysis: Calculate the initial reaction rates from the fluorescence curves. Determine the IC50 values for the inhibitory compounds.

Mandatory Visualizations

Caption: Workflow for the primer extension assay.

References

• 1. A third base pair for the polymerase chain reaction: inserting isoC and isoG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Non-Natural Nucleotides as Probes for the Mechanism and Fidelity of DNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unnatural Base Pairs for Synthetic Biology [jstage.jst.go.jp]
• 4. A third base pair for the polymerase chain reaction: inserting isoC and isoG - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Fluorescence-based, high-throughput DNA polymerase assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating Parallel-Stranded DNA with Isoguanosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parallel-stranded DNA (ps-DNA) represents a non-canonical DNA structure where the two strands run in the same 5' to 3' direction, in contrast to the antiparallel orientation of standard B-DNA. The formation of stable ps-DNA duplexes with natural bases is sequence-dependent and often less stable than their antiparallel counterparts. However, the introduction of the non-natural base pair, isoguanosine (B3425122) (isoG) and isocytosine (B10225) (isoC), provides a robust method for the creation of highly stable ps-DNA. The isoG-isoC pair forms a reverse Watson-Crick base pair with three hydrogen bonds, a configuration that preferentially stabilizes the parallel duplex structure.[1] This unique structural motif has garnered significant interest for its potential applications in drug development, diagnostics, and nanotechnology.

These application notes provide a comprehensive overview, quantitative data, and detailed protocols for the synthesis and characterization of ps-DNA incorporating isoguanosine.

Data Presentation: Stability of Parallel-Stranded DNA

The stability of ps-DNA duplexes containing isoG is significantly enhanced compared to those with only canonical bases. The melting temperature (Tm), a key indicator of duplex stability, is influenced by the number of isoG-isoC pairs, the surrounding sequence context, and buffer conditions. While specific thermodynamic parameters (ΔH°, ΔS°, ΔG°) for a wide range of isoG-containing ps-DNA sequences are not compiled in a single public resource, the available data consistently demonstrate their high thermal stability. For instance, studies have shown that ps-DNA duplexes containing isoG:C and G:isoC base pairs form stable structures, as evidenced by sharp melting transitions in UV thermal denaturation experiments.[1]

Sequence Type	Modification	Reported Stability Characteristics	Reference
ps-DNA	Internal isoG-C and G-5-methyl-isoC pairs	Stable duplex formation confirmed by NMR with observable imino protons at low temperatures, suggesting high stability.[1]	[1]
ps-DNA	7-deazaisoguanine substitution	Decreased duplex stability compared to isoG.	[2]
ps-DNA	8-aza-7-deazaisoguanine substitution	Increased duplex stability compared to isoG.	[2]

Note: The stability of ps-DNA is highly sequence and context-dependent. The values presented are for illustrative purposes and may vary based on the specific oligonucleotide sequence and experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of Oligonucleotides Containing Isoguanosine

The synthesis of oligonucleotides incorporating isoguanosine is achieved through automated solid-phase phosphoramidite (B1245037) chemistry. This method allows for the sequential addition of nucleotide building blocks, including the modified isoG phosphoramidite, to a growing DNA chain attached to a solid support.

1.1. Isoguanosine Phosphoramidite Preparation:

The synthesis of the 2'-deoxy-isoguanosine phosphoramidite building block is a multi-step organic synthesis process. A detailed protocol for the synthesis of a protected 8-oxoguanosine phosphoramidite, a related modified purine, can be found in the literature, and similar principles are applied for isoguanosine.[2][3][4] The key steps involve:

• Protection of the exocyclic amino and hydroxyl groups of the isoguanosine nucleoside to prevent side reactions during oligonucleotide synthesis.
• Introduction of a dimethoxytrityl (DMT) group at the 5'-hydroxyl position for monitoring coupling efficiency and for purification purposes.
• Phosphitylation of the 3'-hydroxyl group to create the reactive phosphoramidite moiety.

1.2. Automated Solid-Phase Oligonucleotide Synthesis:

Materials:

• DNA synthesizer

• Controlled pore glass (CPG) solid support functionalized with the initial 3'-terminal nucleoside

• Standard DNA phosphoramidites (dA, dC, dG, dT)

• Isoguanosine phosphoramidite

• Activator solution (e.g., tetrazole)

• Oxidizing solution (e.g., iodine/water/pyridine)

• Capping reagents (e.g., acetic anhydride (B1165640) and N-methylimidazole)

• Deblocking solution (e.g., trichloroacetic acid in dichloromethane)

• Cleavage and deprotection solution (e.g., concentrated ammonium (B1175870) hydroxide)

• Acetonitrile (synthesis grade)

Procedure:

• Instrument Setup: Program the DNA synthesizer with the desired oligonucleotide sequence, ensuring the correct bottle positions for the standard and isoguanosine phosphoramidites.

• Synthesis Cycle: The synthesis proceeds through a series of automated steps for each nucleotide addition:

  • Deblocking (Detritylation): The DMT group is removed from the 5'-hydroxyl of the support-bound nucleotide chain with the deblocking solution. The amount of cleaved DMT cation, which is orange, can be quantified by UV-Vis spectrophotometry to monitor the coupling efficiency of the previous cycle.

  • Coupling: The isoguanosine phosphoramidite (or a standard phosphoramidite) is activated by the activator solution and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.

  • Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping reagents to prevent the formation of deletion mutants in subsequent cycles.

  • Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

• Chain Elongation: The synthesis cycle is repeated until the full-length oligonucleotide is assembled.

• Cleavage and Deprotection: Upon completion of the synthesis, the oligonucleotide is cleaved from the CPG support, and all protecting groups from the bases and the phosphate backbone are removed by incubation in concentrated ammonium hydroxide.

• Purification: The crude oligonucleotide product is purified using methods such as reverse-phase high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE) to isolate the full-length product.

Fig. 1: Workflow for oligonucleotide synthesis.

Protocol 2: Formation of Parallel-Stranded DNA Duplexes

Materials:

• Purified single-stranded oligonucleotides containing isoguanosine and its complementary strand.

• Annealing buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0).

• Nuclease-free water.

• Heating block or thermocycler.

Procedure:

• Resuspend Oligonucleotides: Dissolve the lyophilized single-stranded oligonucleotides in nuclease-free water to create stock solutions (e.g., 100 µM).

• Quantify Oligonucleotides: Determine the precise concentration of the stock solutions by measuring the absorbance at 260 nm (A260) using a UV-Vis spectrophotometer.

• Mix Complementary Strands: In a microcentrifuge tube, combine equimolar amounts of the two complementary single-stranded oligonucleotides.

• Add Annealing Buffer: Add the appropriate volume of annealing buffer to achieve the desired final duplex concentration (typically in the low micromolar range for spectroscopic analysis).

• Annealing:

  • Heat the mixture to 95°C for 5 minutes to disrupt any secondary structures.

  • Slowly cool the solution to room temperature. This can be achieved by turning off the heating block and allowing it to cool gradually over several hours or by using a thermocycler with a slow ramp-down program.

  • For short oligonucleotides, cooling to room temperature on the benchtop may be sufficient.

• Storage: Store the annealed duplex solution at 4°C for short-term storage or at -20°C for long-term storage.

Protocol 3: Verification of ps-DNA Formation by UV Melting Analysis

UV melting analysis is used to determine the melting temperature (Tm) of the DNA duplex, which is a measure of its thermal stability.

Materials:

• Annealed ps-DNA duplex solution.

• Annealing buffer (for blank).

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder.

• Quartz cuvettes.

Procedure:

• Sample Preparation: Prepare the ps-DNA duplex sample in the desired annealing buffer at a known concentration (e.g., 1-5 µM).

• Instrument Setup:

  • Set the spectrophotometer to monitor absorbance at 260 nm.

  • Program the temperature controller to ramp the temperature from a starting temperature (e.g., 20°C) to a final temperature (e.g., 95°C) at a controlled rate (e.g., 0.5-1°C/minute).

• Data Collection:

  • Place the cuvette with the ps-DNA sample and a blank cuvette with only the annealing buffer in the spectrophotometer.

  • Start the temperature ramp and record the absorbance at 260 nm as a function of temperature.

• Data Analysis:

  • Plot the absorbance versus temperature to obtain the melting curve. A sigmoidal curve is expected for a cooperative melting transition.

  • The Tm is the temperature at which 50% of the duplex has denatured into single strands. This is determined by finding the maximum of the first derivative of the melting curve.

Fig. 2: UV melting analysis workflow.

Protocol 4: Structural Characterization by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique to probe the secondary structure of DNA. Parallel-stranded DNA exhibits a characteristic CD spectrum that is distinct from that of B-form DNA.

Materials:

• Annealed ps-DNA duplex solution.

• Annealing buffer (for blank).

• CD spectropolarimeter with a temperature-controlled cell holder.

• Quartz cuvette with a defined path length (e.g., 1 cm).

Procedure:

• Instrument Startup: Turn on the CD spectropolarimeter and the nitrogen purge. Allow the instrument to warm up and stabilize.

• Sample Preparation: Prepare the ps-DNA sample in the annealing buffer at a suitable concentration (typically 5-10 µM).

• Blank Measurement: Record a baseline spectrum of the annealing buffer in the same cuvette that will be used for the sample.

• Sample Measurement:

  • Record the CD spectrum of the ps-DNA sample over the desired wavelength range (e.g., 200-320 nm).

  • Multiple scans are typically averaged to improve the signal-to-noise ratio.

• Data Processing:

  • Subtract the buffer baseline spectrum from the sample spectrum.

  • The resulting spectrum is the CD profile of the ps-DNA duplex. A characteristic positive band around 260 nm and a negative band around 240 nm are often indicative of a parallel-stranded duplex.

Fig. 3: CD spectroscopy workflow.

Applications in Research and Drug Development

The unique structural properties of isoG-containing ps-DNA open up a range of potential applications:

• Antisense and Antigene Therapies: The high stability and unique structure of ps-DNA make it an attractive candidate for antisense and antigene therapies. These molecules can potentially bind to target mRNA or DNA sequences with high affinity and specificity, modulating gene expression. The parallel orientation may also confer resistance to nuclease degradation, a critical factor for in vivo applications.

• Drug Development and Delivery: The distinct groove dimensions of ps-DNA compared to B-DNA may allow for the specific binding of small molecule drugs.[1] This could be exploited for the targeted delivery of therapeutic agents. Furthermore, the ability to form well-defined nanostructures with ps-DNA provides a platform for the development of novel drug delivery vehicles.

• Diagnostics and Biosensors: The specific and strong binding of isoG-containing oligonucleotides can be utilized in the development of highly sensitive and specific diagnostic probes and biosensors. These probes could be used to detect specific nucleic acid sequences associated with diseases.

• DNA Nanotechnology: The predictable self-assembly of ps-DNA into well-defined structures makes it a valuable building block in DNA nanotechnology. It can be used to construct nanoscale objects and devices with potential applications in nanoelectronics and materials science.

Visualization of Key Structures

Fig. 4: Isoguanosine-isocytosine base pair.

Fig. 5: Parallel-stranded DNA schematic.

Conclusion

The use of isoguanosine provides a powerful tool for the rational design and construction of stable parallel-stranded DNA duplexes. The detailed protocols and data presented in these application notes offer a foundation for researchers and drug development professionals to explore the exciting potential of this non-canonical DNA structure in a variety of scientific and therapeutic areas. The unique properties of isoG-containing ps-DNA are poised to drive innovation in fields ranging from synthetic biology to nanomedicine.

References

• 1. Structural studies of a stable parallel-stranded DNA duplex incorporating isoguanine:cytosine and isocytosine:guanine basepairs by nuclear magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 3. Synthesis of 8-oxoguanosine phosphoramidite and its incorporation into Oligoribonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving yield of isoguanosine chemical synthesis

Welcome to the technical support center for isoguanosine (B3425122) chemical synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving yields and troubleshooting common issues encountered during the synthesis of isoguanosine and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing isoguanosine?

A1: Isoguanosine (isoG) can be synthesized through several routes. The three main categories of synthesis are:

• Introducing functional groups to a pre-existing heterocycle: This often involves the diazotization of 2,6-diaminopurine (B158960) riboside.[1][2]

• Starting from Guanosine (G): This involves a multi-step process to exchange the C2 amino and C6 carbonyl groups of guanosine.[1][3]

• Constructing the nitrogen heterocycle from AICA (4-amino-5-imidazolecarboxamide ribonucleoside): This method builds the purine (B94841) ring system.[1]

A recent and convenient method for large-scale synthesis involves the diazotization of 2,6-diaminopurine riboside with sodium nitrite (B80452) and acetic acid at room temperature.[2][4]

Q2: Which synthetic method for isoguanosine generally gives the highest yield?

A2: The diazotization of 2,6-diaminopurine riboside has been reported to produce high pre-treatment yields, up to 97.2% for isoguanosine.[4] Another high-yield method involves the synthesis from 6-chloroxanthosine, with reported yields of up to 80%.[1] However, final yields can be lower after purification.[4]

Q3: What are the main challenges in isoguanosine synthesis that can affect the yield?

A3: The primary challenges that can impact the final yield of isoguanosine synthesis include:

• Purification: Loss of product during purification steps is a significant factor. For example, incomplete precipitation of isoguanosine, removal of impurities that were part of the initial crude weight, and physical loss of the product during handling can all reduce the final yield.[4]

• Side Reactions: Depending on the synthetic route, side reactions can lead to the formation of by-products that are difficult to separate from the desired isoguanosine.[1]

• Harsh Reaction Conditions: Some older methods utilize harsh conditions or toxic reagents, such as heavy metal ions, which can lead to lower yields and are less desirable for large-scale synthesis.[3]

• Tautomerization: Isoguanine can exist in different tautomeric forms, which might complicate reactions and purification.[5][6]

Q4: Are there any safety precautions I should be aware of during isoguanosine synthesis?

A4: Yes, several safety precautions should be taken:

• When using sodium nitrite for diazotization reactions, be aware that nitrites are toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Some synthetic routes may involve flammable solvents.[7] Standard laboratory procedures for handling flammable liquids should be followed.

• Older methods for isoguanosine synthesis have been reported to use harmful heavy metal ions like mercury (Hg) and lead (Pb).[3] It is advisable to use more modern, less toxic methods.

• Always consult the Safety Data Sheet (SDS) for all reagents used in the synthesis.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Diazotization	Incomplete conversion of the starting material (2,6-diaminopurine riboside).	- Ensure accurate stoichiometry of reagents, particularly sodium nitrite and acetic acid. - Monitor the reaction progress using a suitable analytical technique like TLC or HPLC. - Control the reaction temperature as specified in the protocol.
Loss of product during workup and precipitation.	- After adjusting the pH to 7 with aqueous ammonia (B1221849) to precipitate the product, ensure the solution is sufficiently cooled in an ice water bath to maximize precipitation.[4] - Use fine filter paper to avoid loss of small crystals during filtration.[4]
Purification Challenges	Co-elution of impurities with the product during chromatography.	- Optimize the chromatography conditions (e.g., solvent system, gradient). - Consider using a different type of chromatography (e.g., ion-exchange, reverse-phase).[7] - Recrystallization of the final product can be an effective purification step.
Difficulty in removing unreacted starting materials or by-products.	- Ensure the reaction goes to completion by monitoring with TLC or HPLC. - Explore different solvent systems for extraction and washing to selectively remove impurities.
Product Instability	Degradation of the product during deprotection steps.	- For syntheses involving protecting groups, ensure that the deprotection conditions are compatible with the isoguanosine structure. For example, some protecting groups require basic conditions for removal, which can lead to degradation.[5][8]
Instability of the purified product during storage.	- Store the purified isoguanosine under appropriate conditions (e.g., cool, dry, and protected from light) to prevent degradation.

Quantitative Data Summary

Synthetic Method	Starting Material	Key Reagents	Reported Yield	Reference
Diazotization	2,6-Diaminopurine Riboside	Sodium Nitrite, Acetic Acid	Up to 97.2% (pre-treatment)	[4]
From 6-Chloroxanthosine	Protected 6-Chloroxanthosine	-	80%	[1]
From 2,6-Diaminopurine	2,6-Diamino-9-β-D-ribofuranosylpurine	Nitrous Acid	57%	[1]
From Guanosine	Guanosine	Multi-step process	~34%	[3]
Photochemical Method	2-Halogenated-isoGd	UV irradiation	52-53%	[1]

Experimental Protocols

High-Yield Synthesis of Isoguanosine via Diazotization

This protocol is adapted from a method for the large-scale synthesis of high-purity isoguanosine.[4]

Materials:

• 2,6-diaminopurine riboside

• Deionized Water (H₂O)

• Acetic Acid (AcOH)

• Sodium Nitrite (NaNO₂)

• 2.8% Aqueous Ammonia (NH₃·H₂O)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Activated Charcoal

• Ice

Procedure:

• Suspend 2,6-diaminopurine riboside in deionized water at room temperature.

• Slowly add acetic acid to the suspension over 5 minutes with stirring.

• In a separate beaker, dissolve sodium nitrite in deionized water.

• Add the sodium nitrite solution dropwise to the reaction mixture.

• Stir the resulting clear solution for 40 minutes to obtain a yellow solution.

• In an ice water bath, adjust the pH of the solution to 7 with 2.8% aqueous ammonia to precipitate the crude product.

• Collect the precipitate by filtration.

• For purification, dissolve the precipitate in 0.1 M HCl with gentle heating.

• Add activated charcoal to the solution and perform a hot filtration.

• Cool the filtrate in an ice bath and neutralize with 0.1 M NaOH to recrystallize the pure isoguanosine.

• Collect the purified isoguanosine crystals by filtration, wash with cold water, and dry under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of isoguanosine via diazotization.

References

• 1. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 2. Large-Scale Synthesis of High-Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Large‐Scale Synthesis of High‐Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic recognition of the base pair between isocytidine and isoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. sartorius.com [sartorius.com]
• 8. trilinkbiotech.com [trilinkbiotech.com]

Technical Support Center: Purification of isoG Nucleoside by HPLC

Welcome to the technical support center for the purification of isoguanosine (B3425122) (isoG) and related nucleosides using High-Performance Liquid Chromatography (HPLC). This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their purification workflows.

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column to use for isoG purification?

A1: Reversed-phase (RP) HPLC is the most common and effective method for purifying nucleosides like isoguanosine.[1] A C18 column is a standard choice and works well for many applications.[2] For increased retention and potentially better separation of closely related isomers or impurities, a C30 column, which has a more hydrophobic stationary phase, can be used.[2] Alternatively, for highly polar analytes, Hydrophilic Interaction Liquid Chromatography (HILIC) offers a different selectivity and can be a powerful alternative to reversed-phase methods.[3][4]

Q2: How do I choose and prepare the mobile phase for isoG purification?

A2: The mobile phase for reversed-phase HPLC of nucleosides typically consists of a polar aqueous component and a less polar organic solvent.

• Aqueous Component (Solvent A): An aqueous buffer is used to control pH and improve peak shape. Common choices include ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) at concentrations between 5-100 mM. The pH is often adjusted to a range of 5.0 - 6.5.

• Organic Component (Solvent B): Acetonitrile (B52724) is the most frequently used organic solvent. Methanol (B129727) can also be used.

• Preparation: Always use HPLC-grade solvents and reagents to avoid contamination. The mobile phase should be filtered through a 0.22 µm or 0.45 µm filter and thoroughly degassed (e.g., by sonication) before use to prevent bubble formation and ensure stable flow rates.

Q3: Should I use an isocratic or gradient elution method?

A3: For complex samples containing multiple impurities, a gradient elution is highly recommended. A gradient method, where the concentration of the organic solvent is gradually increased over time, typically provides better separation of compounds with a wide range of polarities and can shorten the overall analysis time. An isocratic elution (constant mobile phase composition) may be sufficient for simpler samples where the goal is to quickly quantify a known compound with few impurities.

Q4: What is the optimal detection wavelength for isoG?

A4: Isoguanosine, like other nucleosides, absorbs UV light. A standard detection wavelength of 254 nm or 260 nm is typically effective for detecting isoG and related impurities.

Q5: How should I prepare my crude isoG sample before injection?

A5: Proper sample preparation is critical for protecting the HPLC column and ensuring reproducible results. The crude isoG sample should be dissolved in a solvent compatible with the initial mobile phase conditions. The solution must then be filtered through a 0.22 µm syringe filter to remove any particulate matter that could clog the column or instrument tubing.

Troubleshooting Guide

This guide addresses specific issues that may arise during the HPLC purification of isoguanosine.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too concentrated a sample. 2. Inappropriate Mobile Phase pH: The pH may be causing partial ionization of isoG or impurities. 3. Column Degradation: The stationary phase is worn out or contaminated. 4. Secondary Interactions: Silanol groups on the silica (B1680970) backbone interacting with the analyte.	1. Dilute the sample before injection. 2. Adjust the pH of the aqueous buffer. Perform small-scale runs at different pH values (e.g., 4.5, 5.5, 6.5) to find the optimal condition. 3. Flush the column with a strong solvent. If performance does not improve, replace the column. 4. Add a small amount of a competing agent like triethylamine (B128534) (TEA) to the mobile phase, or use an end-capped column.
Shifting Retention Times	1. Inconsistent Mobile Phase Preparation: Small variations in buffer concentration, pH, or solvent ratios. 2. Column Temperature Fluctuation: The ambient temperature is not stable. 3. Column Equilibration: The column was not sufficiently equilibrated with the initial mobile phase conditions before injection. 4. Column Aging: Gradual degradation of the stationary phase over many runs.	1. Prepare fresh mobile phase carefully and consistently for each batch of experiments. 2. Use a column oven to maintain a constant temperature (e.g., 40-55 °C). 3. Ensure the column is flushed with at least 10-15 column volumes of the starting mobile phase composition before the first injection. 4. Monitor column performance with a standard. If retention times consistently decrease, the column may need replacement.
Poor Resolution or Co-elution of Peaks	1. Suboptimal Mobile Phase Composition: The solvent strength or selectivity is not ideal. 2. Gradient is Too Steep: The organic solvent percentage increases too quickly, not allowing enough time for separation. 3. Incorrect Stationary Phase: The column chemistry is not suitable for separating the specific compounds in your mixture.	1. Try a different organic solvent (e.g., switch from acetonitrile to methanol or vice versa). Adjust the pH of the buffer. 2. Flatten the gradient slope. Decrease the rate of change of %B (organic solvent) per minute in the critical region where peaks are co-eluting. 3. Switch to a column with different selectivity (e.g., from C18 to C30 or a Phenyl-Hexyl column). Consider using a HILIC column if compounds are very polar.
No Peaks or Very Low Signal	1. Sample Degradation: isoG may be unstable under certain pH or temperature conditions. 2. Sample Adsorption: The analyte is sticking to filters, vials, or tubing. 3. Incorrect Detection Wavelength: The detector is set to a wavelength where isoG does not absorb. 4. Injection Failure: The autosampler or manual injector malfunctioned.	1. Check the stability of isoG in your sample solvent and mobile phase. Nucleoside stability can be pH-dependent. Ensure samples are stored properly, e.g., at -80°C for long-term storage. 2. Use low-adsorption vials. Be aware that some filter materials can adsorb hydrophobic compounds. 3. Confirm the UV detector is set to an appropriate wavelength, such as 254 or 260 nm. 4. Run a system check or inject a known standard to verify instrument performance.

Experimental Protocols

Protocol 1: General Reversed-Phase HPLC Method for isoG Purification

This protocol provides a starting point for developing a purification method. Optimization will likely be required based on the specific impurity profile of the crude sample.

1. Materials and Reagents:

• HPLC-grade Acetonitrile (MeCN)

• HPLC-grade Water

• Ammonium Acetate (NH₄OAc), HPLC-grade

• Crude isoG sample

• 0.22 µm syringe filters

2. Mobile Phase Preparation:

• Solvent A: 50 mM Ammonium Acetate, pH 5.5. Dissolve the appropriate amount of NH₄OAc in HPLC-grade water, adjust the pH to 5.5 with acetic acid, and filter.

• Solvent B: 100% Acetonitrile.

• Degas both solvents for at least 15 minutes before placing them on the HPLC system.

3. HPLC Method Parameters:

Parameter	Value
Column	C18 Reversed-Phase, 250 mm x 4.6 mm, 5 µm particle size
Flow Rate	1.0 mL/min
Detection	UV at 260 nm
Column Temp.	40 °C
Injection Vol.	20 µL (adjust based on sample concentration)
Gradient	See table below

4. Gradient Elution Program:

Time (min)	% Solvent A	% Solvent B
0.0	95	5
5.0	95	5
25.0	70	30
30.0	5	95
35.0	5	95
36.0	95	5
45.0	95	5

5. Post-Purification:

• Collect fractions corresponding to the main isoG peak.

• Combine the relevant fractions.

• Remove the organic solvent (acetonitrile) using a rotary evaporator.

• Lyophilize (freeze-dry) the remaining aqueous solution to obtain the purified isoG as a solid.

Visualizations

Experimental Workflow for isoG Purification

Caption: Workflow from crude sample to purified solid isoG.

Troubleshooting Decision Tree for HPLC Issues

Caption: Decision tree for troubleshooting common HPLC problems.

References

• 1. quora.com [quora.com]
• 2. HPLC Analysis of tRNA‐Derived Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Isoguanosine (isoG) Phosphoramidite Coupling

Welcome to the Technical Support Center for isoguanosine (B3425122) (isoG) phosphoramidite (B1245037) coupling. This resource is designed for researchers, scientists, and drug development professionals who are incorporating isoguanosine into their oligonucleotide synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and optimize your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with isoguanosine (isoG) phosphoramidite coupling?

The primary challenges in isoG phosphoramidite coupling stem from its unique chemical properties as a non-canonical purine (B94841) base. These challenges include:

• Tautomerism: Isoguanosine can exist in multiple tautomeric forms, which can affect its hydrogen bonding capabilities and potentially lead to incorrect base pairing during synthesis.

• Protecting Group Strategy: The exocyclic amine and the lactam function of the isoguanine (B23775) base require robust protection to prevent side reactions during synthesis. The choice of protecting groups is critical and can influence coupling efficiency and deprotection conditions.

• Phosphoramidite Stability: Like many modified phosphoramidites, isoG phosphoramidites can be sensitive to moisture and oxidation, necessitating careful handling and storage to maintain their reactivity.

• Coupling Conditions: Achieving high coupling efficiency with isoG phosphoramidites may require optimization of coupling time, activator choice, and phosphoramidite concentration. Standard conditions used for canonical bases may not be optimal for isoG.

• Deprotection: The conditions required to remove the protecting groups from the isoG base must be carefully chosen to avoid modification or degradation of the final oligonucleotide.

Q2: Which protecting groups are recommended for isoG phosphoramidites?

The selection of appropriate protecting groups for the exocyclic amino group and the O6 position of isoguanosine is crucial for successful oligonucleotide synthesis. While various strategies have been explored, common approaches include the use of acyl groups for the exocyclic amine, similar to those used for guanosine (B1672433) (e.g., isobutyryl or dimethylformamidine). The lactam O6 is also susceptible to side reactions and may require protection, for instance with a p-nitrophenylethyl group. The choice of protecting group will dictate the required deprotection conditions.

Q3: What activators are most effective for isoG phosphoramidite coupling?

The choice of activator can significantly impact the coupling efficiency of isoG phosphoramidites. While standard activators like 1H-Tetrazole can be used, more nucleophilic activators may offer advantages.[1] Activators such as 5-(Ethylthio)-1H-tetrazole (ETT) and 4,5-Dicyanoimidazole (DCI) have been shown to improve reaction rates and are often recommended for sterically demanding or modified phosphoramidites.[1] DCI, being less acidic than tetrazole, can also reduce the risk of detritylation of the phosphoramidite monomer, which can lead to the formation of n+1 impurities.[1][2]

Q4: What are the expected coupling efficiencies for isoG phosphoramidites?

Troubleshooting Guides

Problem 1: Low Coupling Efficiency of isoG Phosphoramidite

Symptoms:

• Low trityl cation yield after the isoG coupling step.

• Presence of significant n-1 deletion sequences in the final product upon analysis (e.g., by HPLC or mass spectrometry).

Possible Causes and Solutions:

Possible Cause	Recommended Action
Suboptimal Activator	Switch to a more potent activator such as 5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI). Optimize the activator concentration as per the manufacturer's recommendation.
Insufficient Coupling Time	Increase the coupling time for the isoG phosphoramidite. Modified phosphoramidites often require longer reaction times than standard DNA phosphoramidites (e.g., 5-15 minutes).
Degraded isoG Phosphoramidite	Ensure the isoG phosphoramidite is fresh and has been stored under anhydrous conditions at the recommended temperature. Perform a quality check of the amidite solution.
Moisture Contamination	Use anhydrous acetonitrile (B52724) (<30 ppm water) for all synthesis reagents. Ensure that the argon or helium supply to the synthesizer is dry.
Suboptimal Phosphoramidite Concentration	Increase the concentration of the isoG phosphoramidite solution or increase the number of equivalents delivered during the coupling step.

Problem 2: Appearance of Unexpected Peaks in HPLC/Mass Spectrometry Analysis

Symptoms:

• Multiple peaks close to the main product peak in the chromatogram.

• Mass spectrometry data showing species with unexpected mass additions.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Side Reactions on the isoG Base	Ensure that the protecting groups on the isoG phosphoramidite are appropriate and stable to the synthesis conditions. Incomplete capping can lead to side reactions on the unprotected 5'-OH of failed sequences.
Incomplete Deprotection	Review the deprotection protocol. The protecting groups on isoG may require specific or extended deprotection times and conditions. Consult the phosphoramidite supplier for recommended deprotection procedures.
Formation of n+1 Species	This can be caused by premature detritylation of the phosphoramidite by an overly acidic activator. Consider using a less acidic activator like DCI.
Modification during Deprotection	Certain deprotection reagents can modify the bases. Ensure the chosen deprotection method is compatible with isoG. For example, some modified bases are sensitive to standard ammonium (B1175870) hydroxide (B78521) treatment and may require milder conditions.

Experimental Protocols

Standard Protocol for isoG Phosphoramidite Coupling

This protocol provides a general guideline. It is essential to consult the specific recommendations from the phosphoramidite supplier.

• Deblocking: The 5'-DMT protecting group of the support-bound oligonucleotide is removed by treatment with a solution of trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane.

• Activation and Coupling: The isoG phosphoramidite is activated by an appropriate activator (e.g., 0.25 M ETT or 0.5 M DCI in anhydrous acetonitrile). The activated phosphoramidite is then delivered to the synthesis column to react with the free 5'-hydroxyl group of the growing oligonucleotide chain. A typical coupling time for modified phosphoramidites is 5-15 minutes.

• Capping: Any unreacted 5'-hydroxyl groups are capped by acetylation using a capping mixture (e.g., acetic anhydride (B1165640) and N-methylimidazole). This prevents the formation of deletion sequences.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using a solution of iodine in a mixture of THF, pyridine, and water.

• Cycle Repetition: The cycle is repeated for each subsequent nucleotide addition.

Visualizations

Caption: Automated solid-phase oligonucleotide synthesis cycle for the incorporation of an isoguanosine phosphoramidite.

Caption: Troubleshooting flowchart for low coupling efficiency of isoguanosine phosphoramidite.

References

• 1. glenresearch.com [glenresearch.com]
• 2. WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 3. idtdna.com [idtdna.com]

Optimizing Annealing Temperatures for isoG-Containing Primers: A Technical Support Guide

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for optimizing the annealing temperature of polymerase chain reaction (PCR) primers containing isoguanine (B23775) (isoG).

Frequently Asked Questions (FAQs)

1. How does the incorporation of isoguanine (isoG) affect the melting temperature (T_m) of a primer?

The incorporation of isoguanine (isoG), which forms a stable base pair with 5-methylisocytosine (B103120) (iso-dC), can influence the melting temperature (T_m) of a primer. The isoG:iso-dC pair, forming three hydrogen bonds, is considered to be slightly more stable than a standard Guanine-Cytosine (G-C) pair[1]. This increased stability may lead to a higher T_m for an isoG-containing primer compared to its standard counterpart. However, the exact impact on T_m can vary based on the sequence context, the number of isoG bases, and the overall primer design.

2. What is the recommended starting annealing temperature (T_a) for PCR with isoG-containing primers?

Due to the potential for increased thermal stability, a good starting point for the annealing temperature (T_a) is to calculate the T_m of the primer pair as if it contained standard bases and then use a T_a that is 3-5°C below the lower of the two primer T_m values[2][3]. However, given the modified nature of the base, empirical optimization is crucial for achieving high specificity and yield.

3. What is the most effective method for optimizing the annealing temperature for isoG-containing primers?

The most effective method for determining the optimal annealing temperature is to perform a gradient PCR[4][5]. This technique allows for the testing of a range of annealing temperatures simultaneously in a single PCR run, making it a highly efficient way to identify the ideal temperature for your specific primer pair and template.

4. What are the common problems encountered when using isoG-containing primers and how can they be addressed by optimizing the annealing temperature?

Common issues include non-specific amplification and low PCR product yield.

• Non-specific amplification: If you observe multiple bands on your gel, it is likely that the annealing temperature is too low, leading to primers binding to off-target sequences. To address this, incrementally increase the annealing temperature in subsequent experiments or use a gradient PCR to find a higher, more stringent temperature.

• Low or no PCR product: If you have a low yield or no amplification, the annealing temperature may be too high, preventing efficient primer binding to the template. In this case, you should lower the annealing temperature. A gradient PCR is also highly effective in identifying a suitable lower temperature.

5. Are there any other factors to consider besides annealing temperature when troubleshooting PCR with isoG primers?

Yes, several other factors can impact the success of your PCR:

• Primer Design: Ensure that your primers are well-designed, avoiding self-complementarity and potential hairpin structures.

• Magnesium Concentration: The concentration of MgCl₂ is a critical factor in PCR and may need to be optimized.

• DNA Polymerase: The choice of DNA polymerase can affect the efficiency and fidelity of the reaction.

• Template Quality and Concentration: The purity and amount of your DNA template are crucial for successful amplification.

Troubleshooting Guide

This table summarizes common issues, their potential causes related to annealing temperature, and recommended solutions.

Issue	Potential Cause (Annealing Temperature Related)	Recommended Solution
No PCR Product	Annealing temperature is too high, preventing primer binding.	Decrease the annealing temperature in 2°C increments. Perform a gradient PCR to identify the optimal lower temperature.
Faint Bands / Low Yield	Suboptimal annealing temperature (either too high or too low).	Perform a gradient PCR to determine the optimal annealing temperature.
Non-Specific Bands (Multiple Bands)	Annealing temperature is too low, allowing for non-specific primer binding.	Increase the annealing temperature in 2°C increments. Perform a gradient PCR to identify a higher, more specific annealing temperature.
Primer-Dimers	The annealing temperature is too low, promoting hybridization between primers.	Increase the annealing temperature. Optimize primer concentration.

Experimental Protocol: Optimizing Annealing Temperature using Gradient PCR

This protocol outlines the steps for determining the optimal annealing temperature for isoG-containing primers using a thermal cycler with a gradient function.

1. Primer and Template Preparation:

• Resuspend your isoG-containing forward and reverse primers in nuclease-free water or TE buffer to a stock concentration of 100 µM.
• Prepare working solutions of your primers at 10 µM.
• Dilute your DNA template to the desired starting concentration (e.g., 1-10 ng/µL for genomic DNA).

2. PCR Reaction Setup:

• On ice, prepare a master mix for the number of reactions you will be running, plus one extra to account for pipetting errors. The final volume of each reaction is typically 25 µL or 50 µL.
• The following table provides a general recipe for a 25 µL reaction. Adjust volumes accordingly for a 50 µL reaction.

Component	Volume (for 25 µL reaction)	Final Concentration
2x PCR Master Mix	12.5 µL	1x
10 µM Forward Primer	1.25 µL	0.5 µM
10 µM Reverse Primer	1.25 µL	0.5 µM
Template DNA	1 µL	1-10 ng
Nuclease-free water	up to 25 µL	-

3. Thermal Cycler Programming:

• Set up the thermal cycler with a temperature gradient during the annealing step.
• Calculate the theoretical T_m of your primer pair (treating isoG as G for calculation purposes) and set the gradient to span a range of temperatures around the estimated optimal T_a (e.g., T_m - 10°C to T_m + 2°C). A typical gradient might be 50°C to 70°C.
• A standard PCR program with a gradient annealing step is as follows:

Step	Temperature	Duration	Cycles
Initial Denaturation	95°C	2-5 min	1
Denaturation	95°C	30 sec	30-35
Annealing	Gradient (e.g., 55-70°C)	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5-10 min	1
Hold	4°C	∞	1

4. Gel Electrophoresis:

• After the PCR is complete, analyze the products by running them on an agarose (B213101) gel.
• Load an appropriate amount of each PCR product from the different annealing temperatures into separate wells of the gel.
• Include a DNA ladder to determine the size of the PCR products.
• Visualize the DNA bands under UV light. The well corresponding to the annealing temperature that produces a single, bright band of the correct size is the optimal annealing temperature.

Visualizations

Caption: Workflow for optimizing annealing temperature using gradient PCR.

References

• 1. Isoguanine and 5-Methyl-Isocytosine Bases, In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. idtdna.com [idtdna.com]
• 3. PCR Cycling Parameters—Six Key Considerations for Success | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. neb.com [neb.com]
• 5. Optimizing Tm and Annealing | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Reducing Misincorporation of 8-oxoguanine (isoG) in PCR

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the misincorporation of 8-oxoguanine (isoG), a common form of oxidative DNA damage, during PCR.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing potential causes and solutions in a question-and-answer format.

Issue 1: High frequency of G>T or C>A mutations in sequencing results after PCR.

• Question: My sequencing results show a significant number of G>T or C>A transversions that were not expected. Could this be due to isoG misincorporation?

  Answer: Yes, a high frequency of G>T or C>A transversions is a hallmark of 8-oxoguanine (isoG) misincorporation during PCR.[1][2] Oxidized guanine (B1146940) (isoG) can mispair with adenine (B156593) during DNA synthesis, leading to the incorporation of a thymine (B56734) in the complementary strand in the subsequent PCR cycle.[1][3][4]

• Question: What are the primary causes of isoG formation in my DNA sample?

  Answer: isoG can be generated by exposure of DNA to reactive oxygen species (ROS) during sample extraction, storage, or even during the PCR process itself.[5] Phenol/chloroform extraction methods, in particular, have been shown to introduce oxidative damage to DNA.[5] Long-term storage of DNA under suboptimal conditions can also lead to the accumulation of oxidative damage.

• Question: How can I confirm that isoG is the cause of the observed mutations?

  Answer: You can treat your DNA sample with a DNA glycosylase such as human 8-oxoguanine DNA glycosylase 1 (OGG1) or formamidopyrimidine [fapy]-DNA glycosylase (Fpg) prior to PCR.[6][7] These enzymes specifically recognize and excise 8-oxoG from the DNA.[8][9] A significant reduction in the G>T or C>A mutation frequency after treatment would confirm that isoG was the primary cause.

Issue 2: Inconsistent or lower-than-expected PCR amplification efficiency.

• Question: I'm observing variable or low PCR yields when amplifying a template that may contain oxidative damage. Can isoG affect amplification efficiency?

  Answer: Yes, the presence of isoG in the DNA template can reduce PCR amplification efficiency.[3][10] While not always a complete block, some DNA polymerases may pause or stall at the site of the lesion, leading to lower product yields.[1]

• Question: Which DNA polymerases are more susceptible to this issue?

  Answer: Standard DNA polymerases, such as Taq polymerase, are more likely to show reduced fidelity and efficiency when encountering DNA lesions like isoG.[10]

• Question: What steps can I take to improve amplification efficiency with potentially damaged DNA?

  Answer:

  • Use a high-fidelity DNA polymerase: These enzymes have a 3'→5' exonuclease (proofreading) activity that can sometimes help to bypass the lesion more efficiently and with higher accuracy.[11][12][13]

  • Enzymatically repair the DNA: Treating the template with OGG1 or Fpg before PCR can remove the isoG lesions, restoring the template's integrity and improving amplification efficiency.[6]

  • Optimize PCR conditions: Increasing the extension time can sometimes help the polymerase to bypass the lesion. However, this should be done with caution as it can also lead to non-specific amplification.

Frequently Asked Questions (FAQs)

1. What is 8-oxoguanine (isoG) and why is it a problem in PCR?

8-oxoguanine (also known as 7,8-dihydro-8-oxoguanine or 8-oxoG) is one of the most common DNA lesions resulting from oxidative stress.[1][9] During DNA replication or PCR, isoG has ambiguous base-pairing properties. While it can pair correctly with cytosine, it frequently mispairs with adenine.[3][4] This mispairing leads to the incorporation of an incorrect nucleotide, resulting in a G>T transversion mutation in the final PCR product.[1]

2. How can I prevent the formation of isoG in my DNA samples?

To minimize the formation of isoG, it is crucial to handle DNA samples with care:

• Avoid harsh extraction methods: Whenever possible, use DNA extraction methods that do not involve phenol/chloroform.[5]

• Use fresh samples: Use freshly extracted DNA for PCR whenever possible.

• Proper storage: Store DNA at -20°C or -80°C in a buffered solution (e.g., TE buffer) to minimize oxidative damage.

• Limit UV exposure: Avoid exposing DNA samples to UV light, which can induce oxidative damage.

3. Which type of DNA polymerase is best for amplifying DNA that may contain isoG?

High-fidelity DNA polymerases are the recommended choice for amplifying templates that may contain isoG or other forms of damage.[11][12][13] These enzymes possess a 3'→5' exonuclease activity, also known as proofreading activity, which allows them to remove incorrectly incorporated nucleotides.[11][12][13] This proofreading ability significantly reduces the misincorporation of adenine opposite isoG.

4. Can I repair isoG lesions in my DNA sample before performing PCR?

Yes, you can and it is highly recommended if you suspect significant oxidative damage. Treating your DNA sample with specific DNA repair enzymes can effectively remove isoG lesions. The most commonly used enzymes for this purpose are:

• Human 8-oxoguanine DNA glycosylase 1 (OGG1): This enzyme recognizes and excises 8-oxoG from double-stranded DNA.[8][9]

• Formamidopyrimidine [fapy]-DNA glycosylase (Fpg): This bacterial enzyme also recognizes and removes 8-oxoG, as well as other oxidized purines.[7]

5. What is the general protocol for enzymatic repair of isoG in a DNA sample?

A detailed protocol for enzymatic repair can be found in the "Experimental Protocols" section below. The general workflow involves incubating your DNA sample with the repair enzyme (e.g., OGG1 or Fpg) in its specific reaction buffer for a defined period at the optimal temperature. The enzyme is then typically heat-inactivated before proceeding with the PCR.

Data Presentation

Table 1: Comparison of DNA Polymerase Fidelity Opposite 8-oxoguanine (isoG)

DNA Polymerase	Type	Proofreading (3'→5' Exo)	Relative Fidelity (vs. Taq)	Error Rate opposite isoG (approx.)	Reference
Taq Polymerase	Family A	No	1x	High	[10]
Pfu DNA Polymerase	Family B	Yes	~6x higher than Taq	Lower than Taq	[14]
Phusion DNA Polymerase	Fusion	Yes	~52x higher than Taq	Significantly lower than Taq	[14]
Q5 High-Fidelity DNA Polymerase	Fusion	Yes	>100x higher than Taq	Very Low	[15]
Yeast DNA Polymerase δ	Family B	Yes	-	High dA misincorporation	[3][16]
Yeast DNA Polymerase η	Family Y	No	-	10-fold more accurate than Pol δ	[3][16]

Note: Relative fidelity and error rates are highly dependent on the specific assay conditions and the sequence context of the isoG lesion. The values presented here are for comparative purposes.

Experimental Protocols

Protocol 1: Enzymatic Repair of 8-oxoguanine (isoG) in DNA using Fpg Glycosylase

This protocol describes the removal of isoG from a DNA sample prior to PCR amplification using Fpg glycosylase.

Materials:

• DNA sample (up to 1 µg)

• Fpg Glycosylase (e.g., from New England Biolabs)

• 10X Fpg Reaction Buffer

• Nuclease-free water

• Thermal cycler or heat block

Procedure:

• Set up the reaction: In a sterile PCR tube, combine the following components:

  • DNA sample: X µL (up to 1 µg)

  • 10X Fpg Reaction Buffer: 2 µL

  • Fpg Glycosylase (10,000 units/mL): 1 µL

  • Nuclease-free water: to a final volume of 20 µL

• Incubate: Gently mix the reaction and incubate at 37°C for 1 hour.

• Heat inactivate the enzyme: Heat the reaction at 65°C for 20 minutes to inactivate the Fpg glycosylase.

• Use in PCR: The repaired DNA is now ready to be used as a template in your PCR reaction. You can use the entire 20 µL reaction mixture in a subsequent PCR, adjusting the volume of other PCR components accordingly.

Note: A control reaction without the Fpg enzyme should be included to assess the initial level of isoG-induced mutations.

Mandatory Visualizations

Caption: Mechanism of isoG misincorporation during PCR.

Caption: Workflow for enzymatic repair of isoG in DNA.

Caption: Troubleshooting logic for isoG-related PCR errors.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. The efficiency and fidelity of 8-oxo-guanine bypass by DNA polymerases δ and η - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro Fluorogenic Real-time Assay of the Repair of Oxidative DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. The roles of base excision repair enzyme OGG1 in gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DNA damage reduces Taq DNA polymerase fidelity and PCR amplification efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. neb-online.de [neb-online.de]
• 13. neb-online.de [neb-online.de]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. neb.com [neb.com]
• 16. The efficiency and fidelity of 8-oxo-guanine bypass by DNA polymerases delta and eta - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Failed Sequencing of isoG Templates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with isoguanine (B23775) (isoG) templates. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the sequencing of synthetic DNA containing isoG.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed in a question-and-answer format to directly address specific problems you may face during your experiments.

General Sequencing Failures (Applicable to isoG Templates)

Question 1: Why did my sequencing reaction result in no signal or a very low signal?

Answer:

This is a common issue in DNA sequencing and can be attributed to several factors.[1][2]

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Insufficient or Poor Quality DNA Template	- Quantify your template accurately: Use a fluorometric method (e.g., Qubit) for more accurate quantification than spectrophotometry (e.g., NanoDrop), which can overestimate concentration due to contaminants.[3] - Assess template integrity: Run your template on an agarose (B213101) gel to check for degradation. High-quality, intact DNA is crucial for successful sequencing. - Purify your template: If you suspect contaminants like salts, phenol, or residual PCR reagents, purify your DNA sample. Commercial purification kits or ethanol (B145695) precipitation can be effective.[2]
Incorrect Primer Concentration or Design	- Verify primer concentration: Ensure your sequencing primer is at the optimal concentration as recommended by your sequencing facility or kit manufacturer. - Check for primer degradation: Use freshly diluted primers. Avoid repeated freeze-thaw cycles. - Confirm primer binding site: Double-check that the primer sequence is complementary to the binding site on your template.
Sequencing Chemistry or Instrument Issues	- Blocked capillary on the sequencer: This is an instrument-side issue. Contact your sequencing facility to inquire about potential hardware problems.[1] - Degraded sequencing reagents: Ensure that the sequencing chemistry has been stored correctly and has not expired.

Question 2: Why does my sequencing chromatogram show noisy data or high background?

Answer:

Noisy data in a chromatogram can obscure the true sequence and lead to incorrect base calling.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Contaminated DNA Template	- Purify your PCR product: If you are sequencing a PCR product, ensure it is properly purified to remove unused dNTPs, primers, and polymerase. - Check for multiple templates: If you see clean, overlapping peaks from the beginning, it's possible you have more than one template in your reaction. This could be due to picking multiple bacterial colonies or contamination.
Primer-Dimer Formation	- Optimize your PCR: If sequencing a PCR product, optimize the annealing temperature and primer concentration to minimize primer-dimer formation. - Purify the PCR product: Use a purification method that effectively removes small DNA fragments, such as gel extraction or certain bead-based cleanup kits.
Suboptimal Sequencing Reaction Conditions	- Adjust template and primer concentrations: Too much template or primer can sometimes lead to a noisy signal.

isoG-Specific Sequencing Failures

Question 3: My sequencing of an isoG-containing template shows frequent T incorporation opposite the isoG site, leading to mixed peaks. Why is this happening?

Answer:

This is a known challenge when working with isoguanine. It arises from the tautomeric properties of isoG. While the keto form of isoG correctly pairs with isocytosine (B10225) (isoC), it can exist in an enol tautomeric form that mimics the hydrogen bonding pattern of adenine, leading to misincorporation of thymine (B56734) (T) by the DNA polymerase.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Tautomerism of isoG	- Use a suitable DNA polymerase: Some DNA polymerases have a higher fidelity for the isoG:isoC pair. The Klenow fragment of E. coli DNA polymerase I, T7 RNA polymerase, and AMV reverse transcriptase have been shown to incorporate isoC opposite isoG. Vent (exo-) and Deep Vent (exo-) polymerases have also been used successfully in PCR with the isoC:isoG pair. T4 DNA polymerase, however, does not appear to incorporate isoG. - Optimize reaction conditions: The local sequence context can influence the tautomeric equilibrium of isoG. While challenging to control directly, be aware that the bases flanking the isoG residue can impact the fidelity of isoC incorporation.
Incorrect Nucleotide Mix	- Ensure the presence of the partner nucleotide: When amplifying or sequencing a template containing isoG, the corresponding partner nucleotide triphosphate (e.g., 5-methyl-isocytidine triphosphate, dMe isoCTP) must be included in the reaction mix.

Question 4: I am seeing a complete drop-off in signal after the isoG position in my template. What could be the cause?

Answer:

A hard stop in the sequencing read at the site of a modified base can indicate that the DNA polymerase is unable to efficiently read through and extend past the modification.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Polymerase Incompatibility	- Switch to a compatible polymerase: Not all DNA polymerases can accommodate modified bases in the template strand. As mentioned previously, polymerases like the Klenow fragment, Vent (exo-), and Deep Vent (exo-) have been shown to work with isoG. Standard Taq polymerase may have reduced efficiency. - Consult the literature for your specific polymerase: Check for studies that have evaluated the performance of your chosen polymerase with modified nucleotides.
Template Secondary Structure	- Optimize sequencing reaction conditions: The presence of isoG could contribute to strong secondary structures that stall the polymerase. Consider using a sequencing additive like betaine (B1666868) or increasing the denaturation temperature during cycle sequencing.
Template Degradation	- Handle isoG-containing oligonucleotides with care: Some derivatives of deoxyisoguanosine used in automated DNA synthesis can be labile. Minimize exposure to harsh chemical conditions and store the template appropriately.

Polymerase Fidelity with isoG Templates

The choice of DNA polymerase is critical for the successful amplification and sequencing of isoG-containing templates. Below is a summary of polymerases that have been used with the isoC:isoG pair. The error rates for modified bases are often higher than for standard bases and can be sequence-dependent.

DNA Polymerase	Compatibility with isoC:isoG Pair	Reported Fidelity/Efficiency
Klenow Fragment (exo-)	Yes	Incorporates isoC opposite isoG. Also shows some misincorporation of T opposite isoG.
T7 RNA Polymerase	Yes	Incorporates isoC opposite isoG.
AMV Reverse Transcriptase	Yes	Incorporates isoC opposite isoG.
Vent (exo-)	Yes	Used successfully for PCR with the isoC:isoG pair with >97.5% retention per round.
Deep Vent (exo-)	Yes	Used successfully for PCR with the isoC:isoG pair with >97.5% retention per round.
Taq DNA Polymerase	Partial	Can incorporate isoC opposite isoG, but with lower fidelity. Overall efficiency in a six-base PCR system is reported to be around 96% ± 3%.
T4 DNA Polymerase	No	Does not efficiently incorporate isoG.

Experimental Protocols

Protocol 1: PCR Amplification of isoG-Containing DNA Templates

This protocol is a general guideline and may require optimization based on the specific template and primers.

• Reaction Setup:

  • Prepare a master mix containing the following components (for a 50 µL reaction):

    • Nuclease-free water

    • 10X PCR Buffer (ensure it is compatible with your chosen high-fidelity, proofreading polymerase)

    • 10 mM dNTP mix (dATP, dCTP, dGTP, dTTP)

    • 10 mM dMe isoCTP

    • 10 µM Forward Primer

    • 10 µM Reverse Primer

    • Template DNA (1-10 ng)

    • High-Fidelity DNA Polymerase (e.g., Vent (exo-) or Deep Vent (exo-)) (1-2 units)

• Thermal Cycling Conditions:

  • Initial Denaturation: 95°C for 2 minutes

  • 30-35 Cycles:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-65°C for 30 seconds (optimize for your primers)

    • Extension: 72°C for 1 minute per kb of product length

  • Final Extension: 72°C for 5 minutes

  • Hold: 4°C

• Analysis:

  • Run the PCR product on an agarose gel to verify the size and purity of the amplicon.

  • Purify the PCR product using a commercial kit before proceeding to sequencing.

Protocol 2: Sanger Sequencing of Purified isoG-Containing PCR Products

This protocol assumes the use of a standard dye-terminator sequencing chemistry. Modifications may be necessary.

• Sequencing Reaction Setup:

  • In a PCR tube, combine:

    • Purified PCR product (20-50 ng)

    • Sequencing Primer (3.2 pmol)

    • BigDye™ Terminator v3.1 Ready Reaction Mix (or similar)

    • 5X Sequencing Buffer

    • Nuclease-free water to a final volume of 10-20 µL

• Cycle Sequencing Conditions:

  • Initial Denaturation: 96°C for 1 minute

  • 25-30 Cycles:

    • Denaturation: 96°C for 10 seconds

    • Annealing: 50-55°C for 5 seconds

    • Extension: 60°C for 4 minutes

  • Hold: 4°C

• Cleanup and Analysis:

  • Purify the cycle sequencing product to remove unincorporated dye terminators.

  • Analyze the sample on a capillary electrophoresis-based genetic analyzer.

Visualizations

Caption: Troubleshooting workflow for failed isoG template sequencing.

Caption: Tautomerism of isoguanine leading to potential mispairing.

References

• 1. Sanger sequencing troubleshooting guide | Yale Research [research.yale.edu]
• 2. base4.co.uk [base4.co.uk]
• 3. How to Troubleshoot Sequencing Preparation Errors (NGS Guide) - CD Genomics [cd-genomics.com]

Technical Support Center: Isoguanosine Oligonucleotide Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with isoguanosine (B3425122) in oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of isoguanosine degradation during oligonucleotide synthesis?

Isoguanosine (isoG), an isomer of guanosine, is susceptible to degradation during solid-phase oligonucleotide synthesis. The primary causes of degradation can be categorized into two main stages: during the synthesis cycle and during the final deprotection step.

• During Synthesis:

  • Moisture and Oxidation: Phosphoramidites, including isoguanosine phosphoramidite (B1245037), are highly sensitive to moisture and oxidation.[1] The presence of water can hydrolyze the activated phosphoramidite, rendering it inactive and leading to coupling failure.[1]

  • Acidic Conditions: The repeated detritylation steps using an acid (e.g., trichloroacetic acid or dichloroacetic acid) can potentially lead to depurination (cleavage of the glycosidic bond), although this is a more common issue with deoxyadenosine (B7792050) and deoxyguanosine.[2] The specific stability of the isoguanosine glycosidic bond under these conditions should be considered.

• During Deprotection:

  • Harsh Basic Conditions: Standard deprotection conditions, often involving heating in concentrated ammonium (B1175870) hydroxide (B78521), can lead to degradation of sensitive nucleobases.[3][4] For isoguanosine, this can include hydrolytic deamination or other modifications to the base. Studies on related modified nucleosides, such as 2'-deoxy-5-methylisocytidine, have shown detectable levels of hydrolytic deamination under routine deprotection conditions.

Q2: I'm observing low coupling efficiency with my isoguanosine phosphoramidite. What should I check?

Low coupling efficiency is a common issue in oligonucleotide synthesis and results in a higher proportion of truncated sequences (n-1, n-2, etc.). To troubleshoot this issue, follow the systematic approach outlined in the diagram below. The most frequent causes include:

• Reagent Quality:

  • Degraded Phosphoramidite: Ensure your isoguanosine phosphoramidite is fresh and has been stored under anhydrous conditions. Expired or improperly stored amidites are a primary cause of poor coupling.

  • Suboptimal Activator: Use the correct activator at the appropriate concentration. Degraded activator solution will significantly reduce coupling efficiency. For sensitive monomers, a less acidic activator like DCI may be preferable to more acidic options like ETT or BTT to minimize side reactions.

  • Presence of Water: All reagents, especially the acetonitrile (B52724) (ACN) solvent, must be anhydrous. Even small amounts of water can inhibit the coupling reaction.

• Instrument and Synthesis Parameters:

  • Fluidics Issues: Check the DNA synthesizer for leaks, blocked lines, or incorrect reagent delivery.

  • Coupling Time: For a modified base like isoguanosine, extending the coupling time may be necessary to achieve high efficiency.

• Solid Support:

  • Pore Size: For longer oligonucleotides, ensure the controlled pore glass (CPG) support has a large enough pore size (e.g., 1000 Å) to prevent the growing oligonucleotide from blocking the pores and hindering reagent access.

Q3: What are the potential degradation products of isoguanosine, and how can I detect them?

Potential degradation of isoguanosine can lead to several side products, which can compromise the purity and function of the final oligonucleotide.

• Potential Degradation Products:

  • Deamination: Hydrolytic deamination of the exocyclic amine is a possible side reaction, particularly during the final deprotection step.

  • Depurination: Cleavage of the bond between the isoguanine (B23775) base and the deoxyribose sugar can occur, though it is less common than with standard purines.

  • Modification by Deprotection Reagents: Side reactions with deprotection reagents can lead to the formation of adducts. For example, acrylonitrile, a byproduct of cyanoethyl protecting group removal, can form adducts with nucleobases.

• Detection Methods:

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase (RP-HPLC) and ion-exchange (IE-HPLC) are powerful techniques for assessing the purity of the crude oligonucleotide product. Degradation products will typically appear as separate peaks from the full-length product.

  • Mass Spectrometry (MS): ESI-MS or MALDI-TOF MS analysis can confirm the mass of the main product and identify the masses of impurities. This is highly effective for identifying specific degradation products, such as those resulting from deamination (+1 Da) or the formation of adducts.

Q4: How can I minimize isoguanosine degradation during the deprotection step?

The deprotection step is critical for removing protecting groups from the bases and the phosphate (B84403) backbone. However, standard conditions can be too harsh for sensitive bases like isoguanosine. Consider the following strategies:

• Use of Labile Protecting Groups: Employing more labile protecting groups on the isoguanosine base can allow for milder deprotection conditions. For example, dimethylformamidine (dmf) is a more labile alternative to isobutyryl for protecting guanine.

• Milder Deprotection Reagents: Instead of concentrated ammonium hydroxide at high temperatures, consider using milder reagents or conditions. For some applications, reagents like AMA (a mixture of ammonium hydroxide and aqueous methylamine) or gaseous ammonia (B1221849) can be effective while minimizing base degradation.

• Reduced Time and Temperature: If using standard deprotection reagents, reducing the incubation time and temperature can significantly decrease the extent of degradation. It is crucial to perform optimization studies to find a balance between complete deprotection and minimal degradation.

Q5: What are the optimal storage conditions for isoguanosine phosphoramidite?

Proper storage is essential to maintain the integrity of isoguanosine phosphoramidite and ensure high coupling efficiencies.

• Temperature: Store at -20°C.

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidation.

• Moisture: Keep in a desiccated environment to prevent hydrolysis. Use septum-sealed bottles for solvents and reagents to minimize exposure to atmospheric moisture.

Quantitative Data

Table 1: Example of Degradation in a Modified Nucleoside This table shows the observed degradation for 2'-deoxy-5-methylisocytidine, a related modified pyrimidine, under routine synthesis and deprotection conditions.

Modified Nucleoside	Degradation Pathway	Degradation Rate (%)
2'-deoxy-5-methylisocytidine	Hydrolytic Deamination	~0.5%

Table 2: Impact of Stepwise Coupling Efficiency on Overall Yield This table illustrates the critical importance of maintaining high coupling efficiency for each step, especially for longer oligonucleotides.

Stepwise Coupling Efficiency (%)	Overall Yield of a 20mer (%)	Overall Yield of a 100mer (%)
98.0	68	13
99.0	82	37
99.5	90	61

Experimental Protocols

Protocol 1: Purity Assessment of Crude Oligonucleotides by RP-HPLC

Objective: To assess the purity of the crude oligonucleotide product and identify the presence of truncated or modified sequences.

Methodology:

• Sample Preparation:

  • After synthesis and deprotection, evaporate the ammonia or other deprotection solution to dryness.

  • Resuspend the oligonucleotide pellet in an appropriate volume of nuclease-free water.

  • Desalt the crude sample using a suitable method (e.g., ethanol (B145695) precipitation or a desalting cartridge).

  • Dissolve the desalted oligonucleotide in the HPLC mobile phase A.

• HPLC Conditions (General Example):

  • Column: C18 reversed-phase column.

  • Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in 5% Acetonitrile.

  • Mobile Phase B: 0.1 M TEAA in 70% Acetonitrile.

  • Gradient: A linear gradient from a low percentage of B to a higher percentage of B over 30-40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 260 nm.

• Data Analysis:

  • The full-length product (FLP) is typically the main, most retained peak.

  • Shorter, "failure" sequences (n-1, n-2) will elute earlier than the FLP.

  • The relative peak areas can be used to estimate the purity of the crude product. A large number of early-eluting peaks indicates significant issues with coupling efficiency.

Protocol 2: Handling and Dissolving Sensitive Phosphoramidites

Objective: To prepare a phosphoramidite solution for synthesis while minimizing exposure to moisture and oxygen.

Methodology:

• Preparation:

  • Allow the phosphoramidite vial to warm to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture.

  • Ensure the acetonitrile (ACN) diluent is anhydrous (≤ 10-15 ppm water content). Use a septum-sealed bottle and a new, dry syringe.

• Dissolution:

  • Carefully open the phosphoramidite vial.

  • Using a dry syringe, add the appropriate volume of anhydrous ACN to the vial to achieve the desired concentration (typically 0.1 M).

  • Immediately cap the vial and gently swirl or vortex to dissolve the solid. Avoid vigorous shaking which can introduce air.

  • Once dissolved, the solution can be transferred to the appropriate position on the DNA synthesizer.

Visual Guides

Caption: Troubleshooting workflow for low coupling efficiency.

Caption: The four-step phosphoramidite synthesis cycle.

Caption: Potential degradation pathways for isoguanosine.

References

• 1. benchchem.com [benchchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. atdbio.com [atdbio.com]
• 4. biotage.com [biotage.com]

Technical Support Center: Overcoming Loss of Function in Modified Aptamers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with modified aptamers. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the loss of function that can occur after chemical modification of aptamers.

Frequently Asked Questions (FAQs)

Q1: Why has my modified aptamer lost its binding affinity?

A1: Chemical modifications, while intended to enhance properties like stability, can inadvertently disrupt the aptamer's three-dimensional structure, which is crucial for target recognition.[1][2] This can happen for several reasons:

• Steric Hindrance: The modification may physically block the binding site.

• Conformational Changes: Modifications can alter the aptamer's folding, changing the shape of the binding pocket.[3]

• Disruption of Key Interactions: The modification might interfere with intramolecular hydrogen bonds or other forces that stabilize the aptamer's active conformation.

Q2: What are the most common types of modifications that can lead to loss of function?

A2: While any modification can potentially affect function, some common ones to be mindful of include:

• Modifications at the 2'-position of the ribose sugar (e.g., 2'-F, 2'-O-methyl, 2'-NH2): These are frequently used to increase nuclease resistance but can alter the sugar pucker and backbone geometry.[1][4]

• Backbone modifications (e.g., phosphorothioates): These can introduce chirality at the phosphorus center, potentially affecting the helical structure.[5][6]

• Base modifications (e.g., at the C5 position of pyrimidines): While these can introduce novel functionalities, they can also disrupt base pairing or stacking interactions.[7]

• Locked Nucleic Acids (LNAs): The conformational rigidity of LNAs can significantly enhance stability but may also prevent the aptamer from adopting its target-binding shape.[4][7]

Q3: Is it better to introduce modifications before (pre-SELEX) or after (post-SELEX) the selection process?

A3: Both strategies have their pros and cons.

• Pre-SELEX Modification: In this approach, the SELEX (Systematic Evolution of Ligands by Exponential Enrichment) process is performed with a library of already modified oligonucleotides.[3] This selects for sequences that can fold and bind to the target with the modification present. This is often the preferred method when significant structural changes are anticipated from the modification.[3]

• Post-SELEX Modification: Here, a standard, unmodified aptamer is first selected, and then modifications are introduced.[3][8] This approach is simpler if the modification is not compatible with the enzymes used in SELEX. However, it carries a higher risk of disrupting the aptamer's function, as the original sequence was not selected to accommodate the modification.[8][9]

Q4: How can I improve the stability of my aptamer without affecting its function?

A4: Several strategies can be employed:

• End-capping: Modifying the 3' and/or 5' ends of the aptamer can provide significant protection against exonucleases without altering the core binding sequence.[4][7] A common 3' cap is an inverted thymidine.[10]

• PEGylation: Conjugating polyethylene (B3416737) glycol (PEG) to the aptamer can increase its hydrodynamic radius, reducing renal clearance and providing some nuclease protection.[9][11]

• Minimalist Modification: Instead of modifying the entire aptamer, strategically introduce modifications at positions outside the core binding motif. This requires identifying the essential binding region first.

Troubleshooting Guide

If you are experiencing a loss of function in your modified aptamer, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for loss of function in modified aptamers.

Data on Modified Aptamer Performance

The following tables summarize quantitative data from various studies, comparing the binding affinities (Kd) and other properties of unmodified versus modified aptamers.

Table 1: Comparison of Binding Affinities (Kd) for Modified vs. Unmodified Aptamers

Target Protein	Aptamer Type	Modification	Unmodified Kd	Modified Kd	Fold Change in Affinity	Reference
Thrombin	RNA	2'-F pyrimidines	~25 nM	~6.25 nM	4x increase	[4][7]
Human Neutrophil Elastase (HNE)	RNA	2'-NH2 pyrimidines	-	0.5 nM	-	[4]
HIV-1 TAR	RNA	LNA/DNA chimera	-	Same as unmodified	No change	[4]
SARS-CoV-2 S1 Protein	TNA	Modified Uracil	34 ± 11 nM	3.1 ± 1.0 nM	~11x increase	[6][12]
Rat VEGF164	HNA/2'-OMe	HNA/2'-OMe	-	1.1 nM	-	[6][12]
HIV-1 Integrase	DNA	2'-F-ANA	>10 nM	50-100 pM	>100x increase	[6][12]
Nucleolin	DNA	Gemcitabine	16.36 nM	14.37 nM	~1.1x increase	[6]

Table 2: Nuclease Resistance of Modified Aptamers

Aptamer Type	Modification	Serum Type	Stability Improvement	Reference
RNA	2'-F pyrimidines	10% FBS	Up to 7-fold higher resistance	[4][7]
RNA	4'-thioRNA	RNase A	50-fold increase in resistance	[4][6]
DNA	3'-inverted thymidine	Bloodstream	Half-life extended to ~72 hours	[10]

Key Experimental Protocols

1. Protocol: Binding Affinity Measurement by Enzyme-Linked Oligonucleotide Assay (ELONA)

This protocol is adapted for determining the binding affinity of a biotinylated aptamer to its target protein.

Materials:

• Target protein

• Biotinylated aptamer (modified and unmodified)

• Streptavidin-HRP (Horse Radish Peroxidase) conjugate

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop solution (e.g., 2M H₂SO₄)

• Binding buffer (e.g., PBS with 1 mM MgCl₂)

• Wash buffer (e.g., PBST - PBS with 0.05% Tween-20)

• 96-well microplate

Procedure:

• Coating: Coat the wells of a 96-well plate with the target protein (e.g., 5 µg/mL in PBS) and incubate overnight at 4°C.

• Blocking: Wash the plate 3 times with wash buffer. Block non-specific binding sites by adding a blocking buffer (e.g., 5% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Aptamer Incubation: Wash the plate 3 times. Prepare serial dilutions of the biotinylated aptamers (e.g., from 800 nM down to 50 pM) in binding buffer.[13] Add the aptamer solutions to the wells and incubate for 1-2 hours at room temperature.

• Streptavidin-HRP Incubation: Wash the plate 5 times. Add Streptavidin-HRP diluted in binding buffer to each well and incubate for 1 hour at room temperature.

• Detection: Wash the plate 5 times. Add TMB substrate and incubate in the dark until a blue color develops (typically 15-30 minutes).

• Readout: Stop the reaction by adding the stop solution. Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance values against the aptamer concentration and fit the data to a saturation binding curve to determine the dissociation constant (Kd).

Caption: Workflow for an Enzyme-Linked Oligonucleotide Assay (ELONA).

2. Protocol: SELEX for Modified Aptamers (Pre-SELEX Approach)

This is a generalized workflow for selecting aptamers from a library containing modified nucleotides.

Materials:

• Target molecule immobilized on a solid support (e.g., magnetic beads, column)

• Modified oligonucleotide library (ssDNA or RNA)

• PCR primers

• Polymerase compatible with the modified nucleotides

• Buffers for binding, washing, and elution

Procedure:

• Library Preparation: Synthesize a random oligonucleotide library where one or more of the standard nucleotides are replaced with their modified counterparts (e.g., using 5-ethynyl-deoxyuridine instead of thymidine).[14]

• Incubation: Incubate the modified library with the immobilized target to allow binding.

• Partitioning: Wash the solid support to remove unbound sequences.

• Elution: Elute the bound sequences from the target.

• Amplification: Amplify the eluted sequences using PCR. For RNA libraries, a reverse transcription step is required first. The polymerase used must be capable of reading and incorporating the modified bases, or the modification must be removable for amplification.[14]

• Strand Separation: Generate single-stranded DNA (ssDNA) from the amplified dsDNA pool for the next round of selection.

• Iterative Rounds: Repeat steps 2-6 for multiple rounds (typically 8-15), often with increasing stringency (e.g., lower target concentration, more stringent washing) to enrich for high-affinity sequences.

• Sequencing and Characterization: After the final round, clone and sequence the enriched pool to identify individual aptamer candidates. Characterize the binding properties of these candidates.

References

• 1. Effect of Chemical Modifications on Aptamer Stability in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical modifications for therapeutic aptamers [insights.bio]
• 3. Chemical Modification of Aptamers for Increased Binding Affinity in Diagnostic Applications: Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aptamers Chemistry: Chemical Modifications and Conjugation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Chemically modified aptamers for improving binding affinity to the target proteins via enhanced non-covalent bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. mdpi.com [mdpi.com]
• 9. Aptamers: Problems, Solutions and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. basepairbio.com [basepairbio.com]
• 11. news-medical.net [news-medical.net]
• 12. Frontiers | Chemically modified aptamers for improving binding affinity to the target proteins via enhanced non-covalent bonding [frontiersin.org]
• 13. academic.oup.com [academic.oup.com]
• 14. Identification and characterization of nucleobase-modified aptamers by click-SELEX | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Isoguanine (isoG) in Enzymatic Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with isoguanine (B23775) (isoG) and its analogs in enzymatic reactions. This resource provides troubleshooting guidance and answers to frequently asked questions related to the challenges posed by isoG tautomerism.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving the enzymatic incorporation of isoguanine.

Issue	Potential Cause	Recommended Solution
Low yield of full-length product in PCR or primer extension	1. Polymerase Inefficiency: Not all polymerases efficiently incorporate isoG triphosphate (isoGTP) or read past an isoG in the template. T4 DNA polymerase, for instance, does not effectively incorporate isoG.[1][2] 2. Suboptimal Reaction Conditions: Magnesium concentration, annealing temperature, and extension time can significantly impact polymerase performance with unnatural base pairs.	1. Polymerase Selection: Use polymerases known to be more promiscuous or specifically evolved for unnatural base pairs. T7 RNA polymerase, AMV reverse transcriptase, and the Klenow fragment of DNA polymerase I have been shown to incorporate isoG opposite isocytosine (B10225) (isoC).[1][2] 2. Optimization of PCR Conditions: Perform a temperature gradient to find the optimal annealing temperature. Titrate MgCl2 concentration. Increase extension time to allow for potentially slower incorporation kinetics.
High frequency of mutations (T incorporated opposite template isoG)	1. Tautomerization of isoG: Isoguanine exists in a tautomeric equilibrium between its major keto form, which pairs with isocytosine (isoC), and a minor enol form that can mispair with thymine (B56734) (T).[3][4][5] This is a primary driver of mutations.[6][7] 2. Polymerase Fidelity: The fidelity of the DNA polymerase used will influence the rate of misincorporation.[8] Some polymerases may be more likely to incorporate T opposite the enol tautomer of isoG.	1. Use of Modified isoG Analogs: Consider using isoG analogs designed to favor the keto tautomer, such as 7-deaza-isoG, to reduce mispairing with T.[4] 2. High-Fidelity Polymerase: Employ a high-fidelity polymerase with proofreading activity (3'-5' exonuclease activity), although some proofreading enzymes may excise isoG.[9][10][11] Careful selection and empirical testing are necessary. 3. Modified Thymidine (B127349) Analogs: Use thymidine analogs that are unable to pair with the minor tautomer of isoG.[4]
Ambiguous sequencing results at isoG positions	1. Polymerase stalling or termination: The polymerase may struggle to read through the isoG-containing template, leading to premature termination and mixed signals. 2. Tautomer-driven misincorporation: During sequencing reactions (e.g., Sanger or pyrosequencing), the polymerase may incorporate both isoC and T opposite the isoG template, resulting in a mixed signal at that position.[1][12]	1. Sequencing Method Optimization: For pyrosequencing, ensure the enzyme used (e.g., exo(-) Klenow fragment) is suitable for unnatural bases.[12] Modified dye terminator sequencing may also provide clearer results.[12] 2. Use of isoG Analogs: Incorporating isoG analogs with a stabilized keto form into the template can lead to cleaner sequencing data.
Instability of oligonucleotides containing isoC	Deamination of isocytosine: Derivatives of isocytosine can undergo deamination, particularly under the alkaline conditions used for deprotection during oligonucleotide synthesis.[1][2] This converts isoC to a different base, leading to incorrect pairing.	1. Modified Deprotection Protocols: Use milder deprotection conditions if possible. 2. Use of 5-methyl-isocytosine (isoCMe): This analog is more stable and can be used in place of isoC.[12][13]

Frequently Asked Questions (FAQs)

Q1: Why is isoguanine prone to causing mutations in enzymatic reactions?

A1: Isoguanine (isoG) can exist in two tautomeric forms: a major keto form and a minor enol form.[14] The keto form correctly pairs with isocytosine (isoC) through three hydrogen bonds. However, the enol tautomer has a different hydrogen bonding pattern that allows it to form a stable base pair with thymine (T).[3][4] During DNA replication or PCR, if an isoG in the template strand transiently shifts to its enol form, the DNA polymerase may incorrectly incorporate a thymine opposite it, leading to a mutation in the newly synthesized strand.[1][6]

Q2: Which DNA polymerases are known to incorporate isoguanine?

A2: Several polymerases have been shown to incorporate isoG opposite an isoC template, including T7 RNA polymerase, AMV reverse transcriptase, and the Klenow fragment of DNA polymerase I.[1][2] However, their efficiency and fidelity can vary. Notably, T4 DNA polymerase does not effectively incorporate isoG.[1][2] The choice of polymerase can significantly impact the success of experiments involving the isoG-isoC unnatural base pair.

Q3: How does the solvent environment affect the tautomeric equilibrium of isoG?

A3: The tautomeric equilibrium of isoG is highly sensitive to its environment. In aqueous solutions, isoG predominantly exists in its keto form.[15] However, in less polar solvents, the equilibrium can shift towards the enol form.[6][15] This is an important consideration for in vitro experiments and for understanding the behavior of isoG within the microenvironment of a polymerase active site.[16][17]

Q4: What is the impact of a template isoG on polymerase fidelity?

A4: A template isoG can significantly decrease the fidelity of DNA synthesis. When a DNA polymerase encounters an isoG in the template, it may incorporate both isoC and T as the complementary base.[1] For example, with the Klenow fragment, isoG in a template can direct the incorporation of both isoC and T.[1][2] The ratio of correct (isoC) to incorrect (T) incorporation depends on the specific polymerase and the local sequence context.

Q5: Are there ways to create a more orthogonal isoG-isoC genetic system?

A5: Yes, several strategies aim to improve the orthogonality of the isoG-isoC pair. One approach is to chemically modify isoG to stabilize the keto tautomer and disfavor pairing with T.[4] Another strategy involves modifying the sugar backbone, such as using hexitol (B1215160) nucleic acids (HNA), which can alter the mispairing preferences.[3][13] Additionally, evolving polymerases specifically for the isoG-isoC pair can enhance both the efficiency and fidelity of its replication.

Quantitative Data Summary

The following table summarizes the misincorporation data for deoxyisoguanosine (d-isoG) in different nucleic acid backbones. This data highlights the challenge of tautomer-driven mispairing.

Backbone	Base Opposite d-isoG	Relative Incorporation Efficiency
DNA	T	High
G	Moderate
C	Low
Hexitol Nucleic Acid (HNA)	G	High
C	Moderate
T	Low

Data adapted from studies on base-pairing properties of isoG nucleosides. The mispairing order for d-isoG is T > G > C, while for h-isoG (HNA backbone) it is G > C > T.[13]

Experimental Protocols

Protocol 1: Single Nucleotide Insertion Assay to Determine Polymerase Fidelity

This protocol is designed to measure the relative efficiency of correct versus incorrect nucleotide insertion opposite a template isoG.

1. Materials:

• Thermocycler
• DNA polymerase (e.g., exo- Klenow fragment)
• 10X Polymerase Buffer
• 5'-radiolabeled primer (e.g., with ³²P)
• DNA template containing a single isoG at a defined position
• dNTP solutions (dATP, dCTP, dGTP, dTTP) and d-isoCTP solution of high purity
• Stop solution (e.g., 95% formamide, 20 mM EDTA, bromophenol blue, xylene cyanol)
• Denaturing polyacrylamide gel (e.g., 15-20%)
• Phosphorimager system

2. Method:

• Annealing: Anneal the 5'-radiolabeled primer to the isoG-containing template by mixing them in the polymerase buffer, heating to 95°C for 5 minutes, and then slowly cooling to room temperature.
• Reaction Setup: Prepare separate reaction tubes for each nucleotide to be tested (dCTP, dTTP, dATP, dGTP, and d-isoCTP). In each tube, combine the annealed primer/template complex, 10X polymerase buffer, and water.
• Initiation: Add the specific dNTP to each corresponding tube to a final concentration of, for example, 100 µM. Pre-incubate the tubes at the desired reaction temperature (e.g., 37°C) for 2 minutes.
• Enzymatic Reaction: Start the reaction by adding a pre-determined amount of DNA polymerase to each tube. Incubate for a specific time (e.g., 5-10 minutes), ensuring the reaction stays in the single-turnover regime.
• Termination: Stop the reaction by adding an equal volume of stop solution.
• Analysis: Denature the samples by heating at 95°C for 5 minutes and then place them on ice. Load the samples onto a denaturing polyacrylamide gel.
• Quantification: Run the gel until the primer and extended products are well-separated. Expose the gel to a phosphor screen and visualize using a phosphorimager. Quantify the bands corresponding to the unextended primer and the +1 extended product.
• Calculation of Fidelity: Calculate the percentage of primer extension for each dNTP. Fidelity can be expressed as the ratio of the extension efficiency of the correct nucleotide (d-isoCTP) to that of the incorrect nucleotide (e.g., dTTP).

Visualizations

Caption: Tautomeric equilibrium of isoguanine and its base-pairing outcomes.

Caption: Workflow for a single nucleotide insertion fidelity assay.

References

• 1. Enzymatic recognition of the base pair between isocytidine and isoguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Enzymatic recognition of the base pair between isocytidine and isoguanosine. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Tautomeric Equilibria of Nucleobases in the Hachimoji Expanded Genetic Alphabet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 7. Tautomeric equilibria of isoguanine and related purine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural insights into the origins of DNA polymerase fidelity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Khan Academy [khanacademy.org]
• 10. DNA Replication and Repair: DNA Proof-Reading and Repair | SparkNotes [sparknotes.com]
• 11. davuniversity.org [davuniversity.org]
• 12. academic.oup.com [academic.oup.com]
• 13. Isoguanine and 5-methyl-isocytosine bases, in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Keto-enol tautomerism | chemistry | Britannica [britannica.com]
• 15. Tautomerism of isoguanosine and solvent-induced keto-enol equilibrium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Unique tautomeric properties of isoguanine - PubMed [pubmed.ncbi.nlm.nih.gov]

solubility problems of isoguanosine in aqueous buffers

Welcome to the Technical Support Center for Isoguanosine (B3425122). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the solubility challenges associated with isoguanosine in aqueous buffers. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development activities.

Frequently Asked Questions (FAQs)

Q1: Why is my isoguanosine not dissolving in my neutral aqueous buffer (e.g., PBS pH 7.4)?

A1: Isoguanosine has very low solubility in neutral aqueous solutions. This is due to its chemical structure, which allows for strong intermolecular hydrogen bonding, leading to self-assembly and aggregation. At neutral pH, the molecule is in its least soluble form.

Q2: How does pH affect the solubility of isoguanosine?

A2: The solubility of isoguanosine is highly pH-dependent. Isoguanosine has two pKa values, approximately 3.4 and 9.8.[1] This means it can be protonated at acidic pH and deprotonated at alkaline pH.

• Acidic conditions (pH < 3.4): The molecule becomes protonated, increasing its polarity and solubility in aqueous solutions.

• Alkaline conditions (pH > 9.8): The molecule becomes deprotonated, forming a salt that is more soluble in water.

Q3: What is the expected solubility of isoguanosine in water?

Q4: Can I use organic solvents to dissolve isoguanosine?

A4: Yes, isoguanosine is slightly soluble in Dimethyl Sulfoxide (DMSO). Preparing a concentrated stock solution in DMSO is a common strategy. However, be mindful of the final concentration of DMSO in your aqueous buffer, as it can affect your experiment (typically, it should be kept below 0.5%). When diluting a DMSO stock into an aqueous buffer, do so slowly while vortexing to avoid precipitation.

Q5: My isoguanosine solution forms a gel. Why is this happening and how can I prevent it?

A5: Isoguanosine has a strong tendency to self-assemble into supramolecular structures, such as tetramers and decamers, which can lead to the formation of hydrogels, especially in the presence of certain cations like Na+.[2] To prevent this when a solution is desired, you can try to work at very low concentrations or adjust the pH to be in the acidic or alkaline range. If the gelling is persistent, consider using a different buffer system or adding a small percentage of an organic co-solvent like DMSO.

Troubleshooting Guide: Isoguanosine Precipitation

Encountering precipitation when working with isoguanosine is a common issue. This guide provides a systematic approach to troubleshoot and resolve these problems.

Problem: Precipitate forms immediately upon adding isoguanosine to a neutral buffer.

Possible Cause	Solution
Low intrinsic solubility at neutral pH.	Adjust the pH of the buffer to be acidic (e.g., pH 1.4-2.4) or basic (e.g., pH > 10).
Concentration is too high.	Reduce the target concentration of isoguanosine in your solution.

Problem: Precipitate forms after diluting a DMSO stock solution into an aqueous buffer.

Possible Cause	Solution
Rapid change in solvent polarity.	Add the DMSO stock solution dropwise to the aqueous buffer while vigorously vortexing or stirring.
Final concentration exceeds solubility limit.	Ensure the final concentration in the aqueous buffer is below the solubility limit at that specific pH and temperature.
Buffer components promoting aggregation.	Try a different buffer system (see table below for qualitative guidance).

Problem: Solution is initially clear but a precipitate or gel forms over time.

Possible Cause	Solution
Self-assembly and aggregation.	Store the solution at 4°C to slow down the aggregation kinetics. Use the solution as fresh as possible. Consider working at a lower concentration.
Temperature-dependent solubility.	If the solution was prepared warm, it might precipitate upon cooling to room temperature. Determine the solubility at your working temperature.
Cation-induced aggregation.	If your buffer contains high concentrations of certain cations (e.g., Na+), this might promote hydrogel formation.[2] Consider a buffer with different cations.

Quantitative Solubility Data

Quantitative solubility data for isoguanosine across a wide range of buffers and conditions is limited in the literature. The following tables summarize the available data and provide qualitative guidance.

Table 1: Solubility of Isoguanine (B23775) (Nucleobase) in Different Solvents

Solvent	Concentration	Temperature	Notes
Water	0.0625 mg/mL	Not Specified	Poorly soluble.
1 M NaOH	50 mg/mL	Not Specified	High solubility due to deprotonation.

Data for isoguanine is provided as an estimate for isoguanosine's behavior.

Table 2: pH-Dependent Solubility of Isoguanosine

pH Range	Species	Expected Solubility	Rationale
< 3.4	Protonated	Higher	Increased polarity due to protonation of the purine (B94841) ring.
3.4 - 9.8	Neutral	Very Low	Strong intermolecular hydrogen bonding leads to aggregation.
> 9.8	Deprotonated	Higher	Formation of a more soluble salt.

Table 3: Qualitative Solubility in Common Buffers

Buffer System	pH Range	Qualitative Solubility and Notes
Phosphate (B84403)	Acidic (e.g., 1.4, 2.4)	Isoguanosine has been successfully dissolved in acidic phosphate buffers.[1]
Phosphate (PBS)	7.4	Very poor solubility is expected. May promote hydrogel formation.[2]
TRIS	7.0 - 9.0	Poor solubility is expected in the neutral range. At higher pH within its buffering range, a slight increase in solubility may be observed.
HEPES	6.8 - 8.2	Poor solubility is expected.
Acetate	3.6 - 5.6	Should provide good solubility in the lower end of its pH range due to the acidic environment.

Experimental Protocols

Protocol 1: Preparation of Isoguanosine Solution using pH Adjustment

This protocol is adapted from purification procedures and is useful for preparing a fresh, highly pure solution that is then pH-adjusted for immediate use.

• Acidic Dissolution: Suspend the isoguanosine powder in a 0.1 M HCl solution. Use heat (e.g., up to 64°C) to aid dissolution.

• Neutralization and Precipitation (Optional Purification Step): Cool the acidic solution in an ice bath. Slowly add 0.1 M NaOH to neutralize the solution to pH 7. The purified isoguanosine will precipitate. This step is often used for purification.

• Redissolution for Experiments:

  • For acidic conditions: Use a suitable acidic buffer (e.g., 16 mM phosphate buffer at pH 1.4-2.4) to dissolve the isoguanosine directly.

  • For basic conditions: Dissolve the isoguanosine in a basic buffer (e.g., pH > 10).

  • For neutral conditions (low concentration): After purification and precipitation at pH 7, the solid can be washed and then dissolved in the desired neutral buffer, likely at a very low concentration. Sonication and gentle warming can assist dissolution.

Protocol 2: Preparation of Isoguanosine Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of isoguanosine powder.

• Dissolution: Add the appropriate volume of high-purity DMSO to achieve the target stock concentration (e.g., 10-20 mg/mL).

• Sonication/Warming: If necessary, sonicate the solution in a water bath or warm it gently (e.g., 37°C) to ensure complete dissolution.

• Storage: Store the DMSO stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Working Solution: Add the DMSO stock solution dropwise to your pre-warmed aqueous buffer while vortexing to achieve the final desired concentration. Ensure the final DMSO concentration is compatible with your experimental system.

Visual Guides

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]

minimizing secondary structure formation in isoG-rich sequences

Welcome to the technical support center for researchers working with isoguanine (B23775) (isoG)-rich oligonucleotides. This resource provides troubleshooting guides and answers to frequently asked questions regarding the challenges posed by secondary structure formation in these sequences.

Frequently Asked Questions (FAQs)

Q1: What are isoguanine (isoG) and isoG-rich sequences?

Isoguanine (isoG) is an isomer of guanine (B1146940) (G).[1] While not found in natural nucleic acids, it is used in synthetic biology and drug development.[1] Sequences that contain multiple isoG residues, particularly in consecutive runs, are referred to as isoG-rich sequences. These sequences have a strong propensity to form highly stable, four-stranded secondary structures.

Q2: What is an isoG-quartet and why is it problematic?

An isoG-quartet (also called an iG-tetrad) is a planar structure formed by the self-assembly of four isoguanine bases through hydrogen bonding.[2] Much like G-rich sequences form G-quadruplexes, runs of isoG can stack these quartets to form a four-stranded tetraplex structure.[2][3]

These structures are exceptionally stable; studies have shown that isoG-quartets can be even more stable than the G-quartets formed by natural guanine.[2][3] This high stability is the primary source of experimental challenges, as the structure can prevent enzymes like DNA polymerase from reading the template or block hybridization with complementary strands.[4][5]

Q3: Which common laboratory procedures are affected by isoG secondary structures?

The high stability of isoG-quartets can interfere with a variety of molecular biology techniques, including:

• PCR Amplification: Leads to low or no product yield, non-specific amplification, and polymerase pausing.[4][6]

• DNA Sequencing: Can cause early termination of sequencing reactions.

• Antisense Oligonucleotide Applications: The secondary structure of a target RNA or the oligonucleotide itself can interfere with binding and efficacy.[5][7]

• Aptamer Function: While isoG can be incorporated to modulate aptamer structure, unintended quartet formation can disrupt the required folding for target binding.[8][9][10]

• Oligonucleotide Synthesis and Purification: Can lead to synthesis failures, low crude yield, and difficulties during purification.[11][12]

Troubleshooting Guides

Guide 1: Poor Yield or Failure in PCR Amplification of isoG-Rich Templates

This is the most common issue encountered by researchers. The stable isoG-quartet structure prevents the polymerase from efficiently amplifying the target sequence.

Logical Workflow for Troubleshooting PCR Failure

Caption: A troubleshooting workflow for low PCR yield with isoG-rich templates.

Recommended Solutions

• Use PCR Additives to Disrupt Secondary Structures: The most effective first step is to add chemical agents that reduce the stability of secondary structures. A combination of Betaine and DMSO is often highly effective.[4][13]

  Additive	Recommended Final Concentration	Mechanism of Action & Notes	Citations
  Betaine	1.0 M - 2.5 M	Reduces the stability of GC and isoG-isoC pairs, lowering the melting temperature (Tm) of secondary structures.[14] Ensure you use Betaine monohydrate, not Betaine HCl.	[4][6][13]
  DMSO	2% - 8% (v/v)	A co-solvent that helps denature DNA and disrupts secondary structures.[14] Note: Concentrations above 10% can significantly inhibit Taq polymerase activity.[4]	[4][6][15]
  Formamide	1% - 5% (v/v)	Reduces the Tm of nucleic acid duplexes. Less commonly used than Betaine/DMSO combination.	[4]

• Optimize Thermocycling Conditions:

  • Increase Initial Denaturation: For templates with very stable secondary structures, increase the initial denaturation time to 2–4 minutes at 95°C.[16] For high-fidelity polymerases like Phusion, use an initial denaturation of 30 seconds at 98°C, which can be extended up to 3 minutes.[17]

  • Increase Cycling Denaturation Temperature: Use a higher denaturation temperature during cycling (e.g., 98°C instead of 95°C) to ensure the template fully melts in each cycle.[17][18]

  • Use a Two-Step PCR: If your primers have a high Tm (>68°C), you can use a two-step protocol where the annealing and extension steps are combined at a higher temperature (e.g., 72°C), minimizing the time available for secondary structures to re-form.[18]

• Incorporate Modified Nucleosides: If you are designing the template from scratch (e.g., for de novo gene synthesis), consider replacing some of the isoG bases with a non-pairing analogue or a modification that weakens quartet formation. For G-rich sequences, 7-deaza-dGTP is often used to reduce secondary structure stability.[4] While a direct isoG equivalent is not commercially standard, strategic placement of destabilizing modifications can be effective.[8][9]

Guide 2: Low Yield or Purity in isoG-Rich Oligonucleotide Synthesis

Low coupling efficiency during synthesis can result in a high percentage of shorter failure sequences (e.g., n-1 mers), complicating purification and downstream applications.

Recommended Solutions

• Ensure Anhydrous Conditions: Moisture is a critical enemy of efficient phosphoramidite (B1245037) coupling. Ensure all reagents, especially the acetonitrile, are anhydrous.[11]

• Verify Reagent Quality: Use fresh, high-purity phosphoramidites and activators. Degradation of these reagents is a common cause of synthesis failure.[11]

• Optimize Coupling Time: For modified bases like isoG, which may be bulkier or less reactive than standard amidites, increasing the coupling time can sometimes improve efficiency.

• Monitor Synthesis with DMT Cation Assay: Perform a DMT cation assay after each coupling cycle. A sudden drop in absorbance indicates a failure at that specific step, helping you pinpoint the problem.[11] An inefficient capping step following a failed coupling is a primary source of n-1 impurity.[11][12]

Guide 3: Unintended Folding or Dysfunction of isoG-Containing Aptamers

The placement of isoG within an aptamer sequence is critical. While it can be used to improve binding, it can also disrupt essential G-quadruplex structures.

Recommended Solutions

• Strategic Placement of isoG: Avoid placing isoG runs in regions known to require a G-quadruplex for aptamer function, unless the specific goal is to destabilize that structure. Thermodynamic analysis shows that substituting isoG into a G-tetrad significantly decreases the stability of the G-quadruplex.[8][9]

• Thermodynamic Characterization: Perform UV melting analysis and circular dichroism (CD) spectroscopy to confirm the folding and measure the thermodynamic stability of your modified aptamer compared to the unmodified version.[8][10] This allows you to quantify the effect of the isoG modification.

Data Table: Effect of isoG Substitution on G-Quadruplex Stability

The following data, adapted from studies on the Thrombin Binding Aptamer (TBA), illustrates how substituting guanosine (B1672433) (G) with an isoguanosine (B3425122) derivative (RNA-iG) at key positions destabilizes the native G-quadruplex structure. A more positive ΔΔG°₃₇ value indicates greater destabilization.

Aptamer Modification	Position of Substitution	ΔG°₃₇ (kcal/mol)	ΔΔG°₃₇ (Destabilization vs. Unmodified)	Citation
Unmodified TBA	-	-19.95	0.00	[8]
RNA-iG at G1	Terminal G-tetrad	-16.65	+3.30	[8]
RNA-iG at G10	Internal G-tetrad	-17.82	+2.13	[8]

Experimental Protocols

Protocol: PCR Amplification of an isoG-Rich DNA Template

This protocol provides a starting point for amplifying a difficult template known to form isoG-quartets.

1. Reagent Preparation:

• Prepare a master mix to ensure consistency. For a 50 µL reaction, components are listed below.

• Thaw Betaine (provided as a 5 M stock) and DMSO at room temperature. Vortex before use.

2. PCR Master Mix (50 µL Reaction):

Component	Volume	Final Concentration	Notes
5x High-Fidelity Buffer (GC-compatible)	10 µL	1x	Use a buffer designed for GC-rich templates.[17]
dNTPs (10 mM each)	1 µL	200 µM each
Forward Primer (10 µM)	2.5 µL	0.5 µM
Reverse Primer (10 µM)	2.5 µL	0.5 µM
Betaine (5 M stock)	10 µL	1.0 M	Crucial for disrupting secondary structure. [13]
DMSO	2.5 µL	5%	Use in combination with Betaine. [13]
DNA Template	1-5 µL	10-100 ng	Use high-quality, purified DNA.[19]
High-Fidelity DNA Polymerase	0.5 µL	1 unit	e.g., Phusion or similar.
Nuclease-Free Water	to 50 µL	-	Adjust volume accordingly.

3. Thermocycling Conditions:

Step	Temperature	Time	Cycles	Notes
Initial Denaturation	98°C	3 minutes	1	Extended time at high temp to melt isoG-quartets.[16][17]
Denaturation	98°C	10 seconds	\multirow{2}{*}{35}	High temp ensures complete separation.
Annealing/Extension	72°C	30 s / kb	Use a 2-step protocol for high Tm primers.[18]
Final Extension	72°C	5 minutes	1
Hold	4°C	Indefinite	-

4. Post-PCR Analysis:

• Run 5-10 µL of the PCR product on a 1-1.5% agarose (B213101) gel to check for the correct band size.

• If yield is still low, consider increasing the Betaine concentration to 1.5 M or 2.0 M and re-optimizing.[6]

Diagram: Factors Influencing isoG-Quartet Formation

Caption: Factors that promote or inhibit the formation of stable isoG-quartets.

References

• 1. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 2. Four-stranded DNA formed by isoguanine quartets: complex stoichiometry, thermal stability and resistance against exonucleases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoguanine quartets formed by d(T4isoG4T4): tetraplex identification and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. genelink.com [genelink.com]
• 5. Managing the sequence-specificity of antisense oligonucleotides in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. WO2023009396A2 - Structure-based design of antisense oligonucleotide drugs - Google Patents [patents.google.com]
• 8. Novel isoguanine derivative of unlocked nucleic acid—Investigations of thermodynamics and biological potential of modified thrombin binding aptamer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Novel isoguanine derivative of unlocked nucleic acid—Investigations of thermodynamics and biological potential of modified thrombin binding aptamer | PLOS One [journals.plos.org]
• 11. benchchem.com [benchchem.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. The enhancement of PCR amplification of a random sequence DNA library by DMSO and betaine: application to in vitro combinatorial selection of aptamers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. DMSO and Betaine Greatly Improve Amplification of GC-Rich Constructs in De Novo Synthesis | PLOS One [journals.plos.org]
• 16. neb.com [neb.com]
• 17. neb.com [neb.com]
• 18. Optimizing your PCR [takarabio.com]
• 19. Some Optimizing Strategies for PCR Amplification Success [creative-biogene.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to Mass Spectrometry of isoG-Containing Oligonucleotides

For researchers, scientists, and drug development professionals working with isoguanine (B23775) (isoG)-containing oligonucleotides, accurate and robust analytical methods are paramount. This guide provides a comprehensive comparison of mass spectrometry (MS) techniques for the analysis of these modified oligonucleotides, offering insights into performance, detailed experimental protocols, and expected fragmentation patterns to aid in method development and data interpretation.

The incorporation of isoguanine (isoG), an isomer of guanine, into oligonucleotides can impart unique structural and functional properties, making them valuable tools in diagnostics and therapeutics. However, the presence of this modified nucleobase presents distinct challenges for characterization by mass spectrometry. This guide will objectively compare the two most common ionization techniques, Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI), coupled with various mass analyzers and fragmentation methods, to provide a framework for selecting the optimal analytical strategy.

At a Glance: Comparing ESI-MS and MALDI-MS for isoG-Oligonucleotide Analysis

The choice between ESI-MS and MALDI-MS is a critical first step in the analytical workflow. Each technique offers distinct advantages and disadvantages for the analysis of modified oligonucleotides.

Feature	Electrospray Ionization (ESI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Ionization Process	Soft ionization of molecules in solution	Co-crystallization with a matrix followed by laser-induced desorption and ionization
Ion Formation	Produces multiply charged ions	Primarily produces singly charged ions
Coupling to LC	Easily coupled to liquid chromatography (LC) for online separation	Primarily an offline technique, though LC-MALDI is possible
Salt Tolerance	Low tolerance to non-volatile salts	Higher tolerance to salts and buffers
Sample Throughput	Lower, due to serial nature of LC-MS	Higher, suitable for rapid screening of multiple samples
Mass Accuracy	High mass accuracy and resolution achievable	Good mass accuracy, but can be lower than ESI on some instruments
Fragmentation	Readily coupled with tandem MS (MS/MS) for structural elucidation	Post-source decay (PSD) or tandem TOF can provide fragmentation data
Best Suited For	Detailed characterization, purity assessment, and quantification of isoG-oligonucleotides, especially when coupled with LC.	Rapid screening, molecular weight confirmation of synthetic products, and analysis of samples in complex mixtures.

In-Depth Analysis: Techniques and Performance

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is a powerful technique for the analysis of oligonucleotides, including those containing isoG. Its ability to produce multiply charged ions allows for the analysis of large molecules on mass analyzers with a limited m/z range.

Performance for isoG-Oligonucleotides:

• High Sensitivity and Accuracy: ESI-MS, particularly when coupled with high-resolution mass analyzers like Orbitrap or Time-of-Flight (TOF), can provide highly accurate mass measurements, enabling the confirmation of the elemental composition of isoG-containing oligonucleotides.

• Structural Elucidation through Tandem MS (MS/MS): ESI-MS is readily coupled with various fragmentation techniques, such as Collision-Induced Dissociation (CID) and Higher-energy Collisional Dissociation (HCD). This allows for detailed structural characterization, including sequencing and localization of the isoG modification.[1] For isoG-containing oligonucleotides, the fragmentation pattern may be influenced by the altered hydrogen bonding capacity of isoG compared to guanine.

• Purity Analysis with LC-MS: The seamless coupling of ESI-MS with liquid chromatography (LC) is a major advantage.[2] LC-MS allows for the separation of the target isoG-oligonucleotide from synthesis-related impurities, such as failure sequences (n-1, n+1) or incompletely deprotected species, prior to mass analysis. This is crucial for accurate purity assessment and quality control.

Challenges:

• Salt Adduction: ESI-MS is sensitive to the presence of non-volatile salts (e.g., sodium and potassium ions), which can form adducts with the oligonucleotide, complicating the mass spectrum. Careful sample desalting is therefore critical.

• Ion Suppression: The presence of co-eluting species or high concentrations of buffers can suppress the ionization of the target analyte, leading to reduced sensitivity.

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS)

MALDI-MS is a high-throughput technique that is well-suited for the rapid analysis of a large number of samples.

Performance for isoG-Oligonucleotides:

• Rapid Molecular Weight Confirmation: MALDI-TOF MS provides a fast and straightforward method to confirm the molecular weight of synthesized isoG-oligonucleotides.[3]

• Higher Salt Tolerance: Compared to ESI, MALDI is more tolerant to the presence of salts and other contaminants, which can simplify sample preparation.

• Analysis of Complex Mixtures: MALDI-MS can be useful for the analysis of complex mixtures, as it often produces simpler spectra with predominantly singly charged ions.

Challenges:

• Limited Fragmentation Information: While fragmentation can be observed through post-source decay (PSD) or in tandem TOF instruments, it is generally less controlled and provides less detailed structural information compared to ESI-MS/MS techniques.

• Matrix Interference: The choice of matrix is critical for successful MALDI analysis. For oligonucleotides, common matrices include 3-hydroxypicolinic acid (3-HPA). The presence of the isoG modification may require optimization of the matrix and sample preparation protocol to achieve optimal ionization.

• Difficulty Coupling with LC: While LC-MALDI systems exist, the online coupling of LC to MALDI-MS is not as straightforward as with ESI-MS.

Experimental Protocols

Protocol 1: LC-ESI-MS/MS for Detailed Characterization of an isoG-Containing Oligonucleotide

This protocol is designed for the detailed characterization and purity analysis of a synthesized isoG-containing oligonucleotide.

1. Sample Preparation:

• Dissolve the lyophilized oligonucleotide in nuclease-free water to a stock concentration of 100 µM.
• For analysis, dilute the stock solution to 1-10 µM in the initial mobile phase conditions.
• If high salt concentrations are expected from synthesis, perform an offline desalting step using a suitable method like ethanol (B145695) precipitation or a size-exclusion spin column.

2. Liquid Chromatography (LC) Conditions:

• Column: A reversed-phase column suitable for oligonucleotide analysis (e.g., C18, 1.7-3.5 µm particle size).
• Mobile Phase A: 10-20 mM Triethylammonium acetate (B1210297) (TEAA) or 10-20 mM Hexafluoroisopropanol (HFIP) with 0.1% Triethylamine (TEA) in water.
• Mobile Phase B: Acetonitrile or Methanol.
• Gradient: A linear gradient from 5-10% B to 40-50% B over 15-30 minutes.
• Flow Rate: 0.2-0.4 mL/min.
• Column Temperature: 50-60 °C to denature secondary structures.

3. ESI-MS Conditions:

• Ionization Mode: Negative ion mode is typically preferred for oligonucleotides due to the negatively charged phosphate (B84403) backbone.
• Mass Analyzer: High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).
• Scan Range: m/z 400-2000.
• Capillary Voltage: 3-4 kV.
• Sheath and Auxiliary Gas Flow: Optimize for stable spray and good desolvation.
• Capillary Temperature: 250-300 °C.

4. MS/MS Fragmentation (CID or HCD):

• Select the precursor ion corresponding to one of the charge states of the isoG-oligonucleotide.
• Apply a normalized collision energy (NCE) in the range of 20-40% (this will require optimization depending on the instrument and the oligonucleotide).
• Acquire the fragmentation spectrum to identify characteristic fragment ions for sequence confirmation.

Protocol 2: MALDI-TOF-MS for Rapid Screening of isoG-Oligonucleotide Synthesis

This protocol is suitable for rapid molecular weight confirmation of newly synthesized isoG-containing oligonucleotides.

1. Sample Preparation:

• Dissolve the oligonucleotide in nuclease-free water to a concentration of 10-50 µM.

2. Matrix Preparation:

• Prepare a saturated solution of 3-hydroxypicolinic acid (3-HPA) in 50% acetonitrile/water with 10 mg/mL ammonium (B1175870) citrate.

3. Sample Spotting:

• On a MALDI target plate, spot 1 µL of the matrix solution.
• Immediately add 1 µL of the oligonucleotide sample to the matrix spot and mix gently with the pipette tip.
• Allow the spot to air dry completely (co-crystallization).

4. MALDI-TOF-MS Analysis:

• Instrument: A MALDI-TOF mass spectrometer.
• Ionization Mode: Positive or negative ion mode (negative is often preferred for oligonucleotides).
• Laser: Nitrogen laser (337 nm) or other suitable laser.
• Laser Fluence: Adjust to the minimum necessary for good signal intensity to minimize fragmentation.
• Mass Range: Set appropriately to encompass the expected molecular weight of the isoG-oligonucleotide.
• Calibration: Calibrate the instrument using a standard oligonucleotide mixture of known molecular weights.

Visualizing the Workflow and Fragmentation

To better understand the analytical processes, the following diagrams illustrate a typical LC-MS workflow and the expected fragmentation pattern of an oligonucleotide.

References

• 1. Review of fragmentation of synthetic single-stranded oligonucleotides by tandem mass spectrometry from 2014 to 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. shodex.com [shodex.com]
• 3. promega.com [promega.com]

Validating the Incorporation of Isoguanine into DNA: A Comparative Guide to Methodologies

For researchers, scientists, and drug development professionals, the successful and accurate incorporation of modified nucleotides is a critical step in the development of novel therapeutic and diagnostic agents. Isoguanine (B23775) (isoG), an isomer of guanine, is a non-natural base that has garnered significant interest for its potential to expand the genetic alphabet. However, validating its precise incorporation into a DNA strand is paramount. This guide provides a comparative analysis of the primary methods used to validate isoG incorporation, with a focus on enzymatic and analytical techniques.

While direct enzymatic digestion using a restriction enzyme specific to an isoG-containing sequence would be an ideal validation method, there are currently no known commercially available restriction enzymes that recognize and cleave DNA at an isoguanine site. Therefore, researchers rely on a combination of other robust techniques to confirm the successful synthesis of isoG-modified DNA. This guide will compare the following three primary validation methodologies:

• Primer Extension Assay: An enzymatic method to assess the efficiency and fidelity of polymerase-mediated incorporation of a single isoG nucleotide.

• Sequencing Methods (Sanger and Pyrosequencing): To confirm the presence and position of isoG within a longer DNA sequence.

• Mass Spectrometry (LC-MS/MS): A highly sensitive analytical technique for the absolute quantification of isoG within a DNA sample.

Comparison of Validation Methods

The following table summarizes the key quantitative parameters of the different methods for validating isoG incorporation.

Feature	Primer Extension Assay	Sanger Sequencing	Pyrosequencing	Mass Spectrometry (LC-MS/MS)
Primary Output	Relative incorporation efficiency (%)	DNA sequence chromatogram	Pyrogram showing light intensity per nucleotide addition	Mass-to-charge ratio for isoG detection and quantification
Quantitative Analysis	Gel band intensity analysis	Peak height analysis (semi-quantitative for mixtures)	Quantitative analysis of light output	Absolute quantification using standards
Fidelity Assessment	High (can directly compare correct vs. incorrect incorporation)	Moderate (can detect misincorporation if the variant is >20% of the population)[1][2]	High (can quantify the percentage of different bases at a specific position)	Not directly applicable for sequence fidelity
Sensitivity	Picomole to femtomole range[3]	Low (detects variants >20% of the population)[1]	High (can detect low-frequency variants)	Very High (fmol to amol range)[4]
Throughput	Low to medium	Medium	High	Medium
Cost per Sample	Low	Medium	High	High
Instrumentation	Standard molecular biology equipment	DNA sequencer	Pyrosequencer	Liquid chromatograph and tandem mass spectrometer

Experimental Workflows and Protocols

Primer Extension Assay

This method directly measures the ability of a DNA polymerase to incorporate a single deoxyisoguanosine triphosphate (d-isoGTP) opposite a template base, typically its intended partner, isocytosine (B10225) (isoC).

Figure 1. Workflow for a primer extension assay to validate isoG incorporation.

• Primer-Template Design: Synthesize a DNA template strand containing an isocytosine (isoC) base at a known position. Design a shorter DNA primer that is complementary to the 3' end of the template, with its 5' end positioned just before the isoC base.

• Primer Labeling: Label the 5' end of the primer with a radioactive isotope (e.g., ³²P) using T4 polynucleotide kinase.

• Annealing: Anneal the radiolabeled primer to the DNA template by heating the mixture and allowing it to cool slowly.

• Extension Reaction: Set up parallel reactions containing the annealed primer-template, a DNA polymerase (e.g., Klenow fragment), and a mixture of dNTPs. One reaction will contain d-isoGTP, while control reactions will contain one of the four natural dNTPs to test for misincorporation.

• Gel Electrophoresis: Stop the reactions and separate the products on a denaturing polyacrylamide gel.

• Analysis: Visualize the gel using autoradiography. The presence of a band corresponding to the extended primer in the d-isoGTP reaction indicates successful incorporation. The intensity of the bands can be quantified to determine the relative incorporation efficiency. The fidelity of some polymerases for the isoG:isoC pair has been reported to be greater than 99% per PCR cycle.

Sequencing Methods

Sanger and pyrosequencing can be adapted to verify the presence of isoG in a synthesized DNA strand.

Modified Sanger sequencing can identify the location of an isoG base.

Figure 2. Workflow for Sanger sequencing of isoG-containing DNA.

• Template Preparation: The DNA fragment containing the putative isoG is used as a template for a cycle sequencing reaction.

• Reaction Setup: Two parallel sequencing reactions are prepared. Both contain the template, a sequencing primer, DNA polymerase, and the four standard fluorescently labeled dideoxynucleotide terminators (ddNTPs). One reaction also includes an excess of unlabeled deoxyisocytidine triphosphate (d-isoCTP).

• Cycle Sequencing: The reactions are subjected to PCR. In the reaction without d-isoCTP, the polymerase will pause or incorporate a natural ddNTP opposite the isoG, leading to a drop in the sequencing signal or a mixed peak at that position.

• Analysis: In the reaction containing d-isoCTP, the polymerase will preferentially incorporate the complementary unlabeled base opposite isoG, resulting in a clear drop in the fluorescent signal at the isoG position in the chromatogram, thus confirming its location.

Pyrosequencing quantitatively detects nucleotide incorporation through a light-generating enzymatic cascade.

Figure 3. Workflow for pyrosequencing of isoG-containing DNA.

• Template Preparation: A single-stranded DNA template containing isoG is prepared.

• Reaction Setup: The template is incubated with a sequencing primer, DNA polymerase, ATP sulfurylase, luciferase, and apyrase.

• Nucleotide Dispensation: The four natural dNTPs and d-isoCTP are dispensed sequentially into the reaction.

• Light Detection: When the correct nucleotide is incorporated, pyrophosphate (PPi) is released, which is converted to ATP and then to light by luciferase. The light signal is detected and is proportional to the number of incorporated nucleotides.

• Analysis: A pyrogram is generated, showing peaks of light corresponding to the incorporated nucleotides. A peak at the d-isoCTP dispensation step confirms the presence and quantity of isoG in the template.

Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and quantitative method for detecting modified nucleosides.

Figure 4. Workflow for LC-MS/MS analysis of isoG in DNA.

• DNA Hydrolysis: The DNA sample containing isoG is enzymatically digested to its constituent nucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.

• Chromatographic Separation: The resulting mixture of nucleosides is separated using high-performance liquid chromatography (HPLC).

• Mass Spectrometry Analysis: The separated nucleosides are introduced into a tandem mass spectrometer.

  • Ionization: The nucleosides are ionized, typically using electrospray ionization (ESI).

  • MS1 Analysis: The first mass analyzer selects the parent ion corresponding to the mass-to-charge ratio (m/z) of deoxyisoguanosine.

  • Fragmentation: The selected parent ion is fragmented by collision with an inert gas.

  • MS2 Analysis: The second mass analyzer detects the characteristic fragment ions of deoxyisoguanosine.

• Quantification: The amount of isoG is quantified by comparing the signal intensity to that of a stable isotope-labeled internal standard.

Conclusion

Validating the incorporation of isoguanine into DNA is a critical quality control step in synthetic biology and drug development. While direct enzymatic digestion at the isoG site is not currently feasible due to the lack of specific enzymes, a combination of other powerful techniques provides robust validation. Primer extension assays are excellent for assessing the efficiency and fidelity of single incorporation events. Sequencing methods, particularly pyrosequencing, offer confirmation of isoG's presence and position within a sequence with high fidelity. For ultimate sensitivity and absolute quantification, LC-MS/MS stands as the gold standard. The choice of method will depend on the specific experimental question, the required level of quantification, and the available resources.

References

• 1. researchgate.net [researchgate.net]
• 2. acgs.uk.com [acgs.uk.com]
• 3. Simple, quantitative primer-extension PCR assay for direct monitoring of microRNAs and short-interfering RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of N7-alkylguanines in DNA by isotope-dilution LC-tandem MS coupled with automated solid-phase extraction and its application to a small fish model - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Thermal Stability of isoG-isoC vs. G-C Base Pairs: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuances of DNA stability is paramount. The substitution of canonical base pairs with non-canonical counterparts can significantly impact the thermal properties of DNA duplexes, a critical consideration in the design of novel diagnostics and therapeutics. This guide provides an objective comparison of the thermal stability of isoguanine-isocytosine (isoG-isoC) versus the natural guanine-cytosine (G-C) base pair, supported by experimental data and detailed protocols.

Executive Summary

Both guanine-cytosine (G-C) and isoguanine-isocytosine (isoG-isoC) base pairs are held together by three hydrogen bonds, conferring high thermal stability to DNA duplexes. Experimental evidence suggests that the thermal stability of the isoG-isoC pair is comparable to, and in some contexts, can even exceed that of the G-C pair. This makes the isoG-isoC pair a valuable tool for enhancing the stability of DNA nanostructures and other synthetic DNA constructs. A direct comparison within a 12-mer DNA duplex showed that the replacement of a G-C pair with an isoG-isoC pair resulted in an identical melting temperature (Tm) of 52 °C, underscoring their comparable stabilizing effects in a standard duplex context.[1]

Quantitative Data on Thermal Stability

The melting temperature (Tm) is the temperature at which 50% of double-stranded DNA dissociates into single strands and is a direct measure of its thermal stability. The following table summarizes key experimental findings comparing the thermal stability of duplexes containing G-C and isoG-isoC base pairs.

Duplex Context	Base Pair Composition	Melting Temperature (Tm) (°C)	Reference
12-mer DNA Duplex	Contains G-C pairs	52	[1]
12-mer DNA Duplex	G-C pair replaced with isoG-isoC	52	[1]
DNA Nanostructure (Lattice)	A-T pairs in sticky ends	42 ± 1	[2]
DNA Nanostructure (Lattice)	A-T pairs in sticky ends replaced with isoG-isoC	53 ± 1	[2]

Hydrogen Bonding Patterns

The stability of both G-C and isoG-isoC base pairs stems from their ability to form three hydrogen bonds. However, the spatial arrangement of these bonds differs, as illustrated in the diagrams below.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Unraveling Duplex Stability: A Comparative Guide to isoguanosine (isoG) and Locked Nucleic Acid (LNA)

For Researchers, Scientists, and Drug Development Professionals

In the realm of nucleic acid therapeutics and diagnostics, enhancing the stability of DNA and RNA duplexes is paramount for improving efficacy, specificity, and longevity of these molecules. Chemical modifications to nucleosides are a cornerstone of this endeavor. This guide provides an in-depth, objective comparison of two powerful modifications for increasing duplex stability: the unnatural base pair isoguanosine (B3425122) (isoG) and 5-methylisocytosine (B103120) (isoC), and the conformationally constrained Locked Nucleic Acid (LNA).

Executive Summary

Both isoguanosine and Locked Nucleic Acid significantly increase the thermal stability of nucleic acid duplexes compared to their unmodified counterparts. LNA modifications, which lock the ribose sugar in an A-form helical conformation, have been extensively studied and demonstrate a predictable, sequence-dependent increase in melting temperature (Tm). The substitution of a canonical Watson-Crick base pair with an isoG-isoC pair, which forms three hydrogen bonds, also imparts substantial thermal stability. While direct comparative studies under identical conditions are limited, the existing data suggests that both are highly effective tools for stabilizing duplexes. The choice between them may depend on the specific application, desired sequence context, and the required balance between stability and enzymatic recognition.

At a Glance: isoG vs. LNA

Feature	isoguanosine (isoG)	Locked Nucleic Acid (LNA)
Modification Type	Unnatural base	Modified sugar
Mechanism of Stabilization	Forms a third hydrogen bond with 5-methylisocytosine (isoC), enhancing base pairing strength.	A methylene (B1212753) bridge between the 2'-O and 4'-C atoms of the ribose sugar "locks" it in an A-type helix conformation, pre-organizing the strand for duplex formation and improving stacking interactions.[1][2]
Pairing Partner	5-methylisocytosine (isoC)	Standard Watson-Crick bases (A, T, C, G)
Reported Duplex Stability Increase	Significant increase in Tm. For example, replacing A-T pairs with isoG-isoC pairs in DNA nanostructures increased the lattice melting temperature by approximately 11°C.	Increase in Tm of +2 to +10°C per LNA modification, depending on the sequence context and the nature of the duplex (DNA/DNA or DNA/RNA).[3][4]

Quantitative Data on Duplex Stability

The following tables summarize the quantitative data on the increase in duplex stability conferred by isoG and LNA modifications as reported in various studies. It is crucial to note that the experimental conditions (e.g., sequence context, salt concentration, oligonucleotide concentration) vary between studies, which can influence the observed melting temperatures.

Table 1: Thermal Stability of Duplexes Containing isoguanosine (isoG)

Sequence Context	Modification	ΔTm (°C)	Reference
DNA nanostructure sticky ends	All A/T base pairs replaced with isoG/isoC	+11	[5]
DNA duplex	Single d-isoCMe:d-isoG pair vs. C:G pair	Slightly more stable	[3]
RNA duplex (5'-GC-3'/3'-CG-5' context)	G-C pair replaced with iG-iC pair	Addition of 0.6 kcal/mol stabilizing free energy per replacement	[6]

Table 2: Thermal Stability of Duplexes Containing Locked Nucleic Acid (LNA)

Sequence Context	Modification	ΔTm per modification (°C)	Reference
DNA/DNA duplex	Single LNA-T	+4 to +8	[4]
DNA/RNA duplex	Single LNA-T	+2 to +6	[4]
General DNA/DNA	Single LNA	+2 to +9.6	[7]
General DNA/RNA	Single LNA	+1 to +8	[3]

Mechanism of Action and Structural Impact

To visualize the structural differences and their impact on duplex formation, the following diagrams illustrate the key features of isoG and LNA.

Caption: Comparison of isoG-isoC base pairing and LNA structure.

The stabilization from isoG arises from the formation of a third hydrogen bond between the isoG and isoC bases, creating a more stable base pair than the canonical A-T pair and comparable to the G-C pair. In contrast, LNA's stabilizing effect is conformational. The methylene bridge restricts the flexibility of the ribose sugar, pre-organizing the nucleotide into the ideal geometry for A-form duplex formation. This reduces the entropic penalty of hybridization and enhances stacking interactions.[1][2]

Experimental Protocols

The thermal stability of oligonucleotide duplexes is primarily determined by measuring the melting temperature (Tm) using UV-Vis spectrophotometry. The following is a generalized protocol for such an experiment.

Thermal Denaturation (Melting Temperature, Tm) Analysis by UV-Vis Spectrophotometry

Objective: To determine the melting temperature (Tm) of a nucleic acid duplex, which is the temperature at which 50% of the duplex molecules have dissociated into single strands.

Materials:

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder (Peltier device).

• Quartz cuvettes with a defined path length (e.g., 1 cm).

• Synthesized and purified oligonucleotides (unmodified and modified).

• Melting buffer (e.g., 100 mM NaCl, 10 mM sodium phosphate, 0.1 mM EDTA, pH 7.0).

Procedure:

• Oligonucleotide Preparation:

  • Resuspend the lyophilized single-stranded oligonucleotides in the melting buffer to a desired stock concentration (e.g., 100 µM).

  • Determine the precise concentration of the stock solutions by measuring the absorbance at 260 nm at a known temperature (e.g., 25°C).

  • Prepare the duplex sample by mixing equimolar amounts of the complementary strands in a final volume of melting buffer. The final oligonucleotide concentration for Tm measurements is typically in the low micromolar range (e.g., 1-5 µM).

• Annealing:

  • Heat the duplex solution to a temperature well above the expected Tm (e.g., 95°C) for 5 minutes to ensure complete denaturation.

  • Slowly cool the solution to room temperature to allow for proper annealing of the complementary strands.

• UV Melting Measurement:

  • Transfer the annealed duplex solution to a quartz cuvette and place it in the temperature-controlled holder of the spectrophotometer.

  • Equilibrate the sample at a starting temperature well below the expected Tm (e.g., 20°C).

  • Monitor the absorbance at 260 nm while increasing the temperature at a constant rate (e.g., 0.5°C or 1°C per minute) to a temperature well above the Tm (e.g., 90°C).

• Data Analysis:

  • Plot the absorbance at 260 nm as a function of temperature. This will generate a sigmoidal melting curve.

  • The Tm is determined as the temperature at the midpoint of the transition, which corresponds to the peak of the first derivative of the melting curve.

References

• 1. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 2. The ups and downs of nucleic acid duplex stability: structure-stability studies on chemically-modified DNA:RNA duplexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Beyond ribose and phosphate: Selected nucleic acid modifications for structure–function investigations and therapeutic applications [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Comparison of the thermodynamics and base-pair dynamics of a full LNA:DNA duplex and of the isosequential DNA:DNA duplex. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biomers.net | Modifications Increasing Duplex Stability - biomers.net Oligonucleotides [biomers.net]

The Guiding Principles of Aptamer Advancement: A Functional Comparison of Isoguanine-Modified Aptamers

For researchers, scientists, and drug development professionals, the landscape of aptamer technology is one of constant evolution. The quest for aptamers with superior binding affinity, specificity, and in vivo stability has led to a diverse array of chemical modifications. Among these, the introduction of isoguanine (B23775) (isoG), an isomer of guanine (B1146940), presents a unique approach to expanding the chemical and functional repertoire of these oligonucleotide ligands. This guide provides an objective comparison of the functional performance of aptamers containing isoG versus those with other common modifications, supported by experimental data and detailed methodologies.

Executive Summary

The incorporation of modified nucleotides is a cornerstone of modern aptamer development, aiming to overcome the limitations of natural DNA and RNA. Isoguanine, with its distinct hydrogen bonding pattern, offers the potential for enhanced target recognition and stability. This guide systematically evaluates isoG-containing aptamers against a panel of widely used modifications, including 2'-fluoro (2'-F), 2'-O-methyl (2'-OMe), and locked nucleic acid (LNA), across key performance metrics: binding affinity, nuclease resistance, and thermodynamic stability. While direct head-to-head comparisons are often study-specific, this guide synthesizes available data to provide a comprehensive overview for informed decision-making in aptamer design and application.

Data Presentation: A Comparative Analysis of Aptamer Modifications

The following tables summarize quantitative data from various studies to facilitate a clear comparison of different aptamer modifications.

Table 1: Binding Affinity (Kd) Comparison

Modification	Aptamer Target	Kd (Unmodified)	Kd (Modified)	Fold Improvement	Reference
isoG	Cocaine	~80 µM	230 nM - 18.7 µM	Up to 17-fold	[1]
2'-Fluoro (2'-F)	Thrombin	-	-	~4-fold	[2]
2'-Amino (2'-NH2)	IFN-γ	>1 µM	1.8 nM	>550-fold	[3]
2'-O-Methyl (2'-OMe)	-	-	-	Variable	[4]
Locked Nucleic Acid (LNA)	Avidin	-	4.20 nM	8.5-fold	[2]
SOMAmers (modified dU)	PCSK9	-	High Affinity	Significant

Note: Direct comparison of fold improvement can be misleading due to different aptamers and targets. The data presented is for illustrative purposes to show the potential of each modification.

Table 2: Nuclease Resistance Comparison

Modification	Aptamer Type	Half-life (Unmodified)	Half-life (Modified)	Assay Conditions	Reference
isoG	d(T4isoG4T4)	Less Stable	More Stable vs. d(T4G4T4)	Exonuclease Hydrolysis
2'-Fluoro (2'-F)	Thrombin-binding aptamer	-	Up to 7-fold higher	10% FBS
2'-Amino (2'-NH2)	RNA ligand	< 8 min	>1000-fold more stable	90% Human Serum
2'-O-Methyl (2'-OMe)	DNA aptamer	-	Resistant to 3' exonuclease and S1 nuclease	-
Phosphorothioate (PS)	DNA aptamer	-	Increased resistance	-
Inverted dT (3' cap)	DNA aptamer	-	Significantly more stable	5% and 10% FBS

Table 3: Thermodynamic Stability (Tm) Comparison

Modification	Duplex/Structure	ΔTm per modification (°C)	Reference
isoG:5-Me-isoC	DNA Duplex	~+2.0
2'-O-Methyl (2'-OMe)	L-RNA Duplex	~+1.6 to +1.9
Locked Nucleic Acid (LNA)	DNA Duplex	Variable, generally increases

Functional Deep Dive: isoG vs. Other Modifications

Binding Affinity

The primary goal of many aptamer modifications is to enhance binding affinity to the target molecule.

• Isoguanine (isoG): The altered hydrogen bonding capacity of isoG, particularly its ability to form a stable base pair with isocytosine (B10225) (isoC), can introduce novel interactions with a target. In some cases, substituting guanine with inosine (B1671953) (a nucleoside of hypoxanthine, which has a similar base-pairing face to isoG) has been shown to significantly improve binding affinity. For instance, a 17-fold improvement in the Kd for a cocaine-binding aptamer was observed with inosine substitutions. This suggests that modifying the purine (B94841) core at this position can be a powerful strategy for affinity enhancement.

• Other Modifications:

  • 2'-Fluoro (2'-F) and 2'-Amino (2'-NH2): These modifications at the 2' position of the ribose sugar can enhance binding affinity by promoting a C3'-endo sugar pucker, which is favorable for A-form helices often involved in aptamer structures, and by providing additional contact points for target interaction. 2'-NH2 modifications have shown dramatic improvements in affinity, in some cases over 500-fold.

  • Locked Nucleic Acid (LNA): LNA modifications "lock" the ribose ring in a C3'-endo conformation, pre-organizing the aptamer structure for target binding and often leading to significant affinity gains.

  • SOMAmers: These aptamers contain nucleotides with bulky hydrophobic modifications at the 5-position of uracil, which can participate in hydrophobic interactions with protein targets, often resulting in very high affinities.

Nuclease Resistance

A critical hurdle for the in vivo application of aptamers is their susceptibility to degradation by nucleases.

• Isoguanine (isoG): Studies have shown that oligonucleotides containing isoG can exhibit increased resistance to exonuclease hydrolysis compared to their guanine-containing counterparts. The structural changes induced by isoG may hinder recognition by nucleases.

• Other Modifications:

  • 2'-Modifications (2'-F, 2'-OMe): These are among the most effective and widely used strategies to confer nuclease resistance. The modification at the 2' position sterically hinders the approach of nucleases.

  • Phosphorothioate (PS) linkages: Replacing a non-bridging oxygen with sulfur in the phosphate (B84403) backbone renders the linkage more resistant to nuclease cleavage.

  • 3'-Capping: The addition of an inverted thymidine (B127349) (3'-3' linkage) or other blocking groups at the 3'-end effectively protects against 3'-exonucleases, which are a major source of degradation in serum.

Thermodynamic Stability

The thermal stability of an aptamer can be crucial for its function, particularly for applications that involve temperature fluctuations.

• Isoguanine (isoG): The isoG:isoC base pair is thermodynamically more stable than the natural G:C base pair, with a reported increase in melting temperature (Tm) of approximately 2°C per substitution. This enhanced stability can be advantageous in stabilizing aptamer structures.

• Other Modifications:

  • 2'-O-Methyl (2'-OMe) and LNA: Both modifications significantly increase the thermal stability of duplexes and structured motifs within aptamers. LNA generally provides the largest increase in Tm.

Experimental Protocols

Synthesis of isoG and other Modified Phosphoramidites

The synthesis of modified oligonucleotides relies on the solid-phase phosphoramidite (B1245037) method. The key starting materials are the corresponding modified nucleoside phosphoramidites.

General Phosphoramidite Synthesis Cycle: The standard synthesis cycle involves four steps:

• De-blocking (Detritylation): Removal of the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside.

• Coupling: Activation of the incoming phosphoramidite and its reaction with the 5'-hydroxyl group of the support-bound nucleoside.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

• Oxidation: Conversion of the unstable phosphite (B83602) triester linkage to a stable phosphate triester.

The synthesis of specific modified phosphoramidites, such as for isoG, involves multi-step organic synthesis to prepare the modified nucleoside, followed by phosphitylation to generate the reactive phosphoramidite monomer.

Systematic Evolution of Ligands by Exponential Enrichment (SELEX) for isoG-Containing Aptamers

The SELEX process is used to isolate aptamers with high affinity and specificity for a target from a large random library of oligonucleotides. For aptamers containing unnatural base pairs like isoG:isoC, the protocol requires modifications.

Key Steps in ExSELEX (Genetic Alphabet Expansion SELEX):

• Library Design and Synthesis: A DNA library is synthesized containing the natural bases (A, T, C, G) and the unnatural base (e.g., isoC). The random region is flanked by constant primer binding sites.

• Selection: The library is incubated with the target molecule. Unbound sequences are washed away, and the bound sequences are eluted.

• Amplification: The eluted sequences are amplified by PCR. This step requires a DNA polymerase that can efficiently and faithfully replicate the unnatural base pair. The PCR reaction mixture includes the triphosphates of the four natural bases and the triphosphate of the complementary unnatural base (e.g., d-isoGTP).

• Strand Separation: The double-stranded PCR product is converted to single-stranded DNA for the next round of selection.

• Iterative Rounds: The process of selection and amplification is repeated for several rounds with increasing stringency to enrich for high-affinity aptamers.

Binding Affinity Measurement (Kd Determination)

Several biophysical techniques can be used to determine the dissociation constant (Kd), a measure of binding affinity.

Microscale Thermophoresis (MST):

• A fluorescently labeled aptamer is kept at a constant concentration.

• The unlabeled target molecule is titrated in a series of dilutions.

• The samples are loaded into capillaries and subjected to a microscopic temperature gradient.

• The movement of the fluorescently labeled aptamer along this gradient changes upon binding to the target.

• The change in thermophoretic movement is plotted against the target concentration, and the data is fitted to a binding equation to determine the Kd.

Nuclease Resistance Assay

• The modified aptamer and an unmodified control aptamer are incubated in a solution containing nucleases (e.g., human serum, fetal bovine serum, or specific exonucleases) at a physiological temperature (e.g., 37°C).

• Aliquots are taken at various time points (e.g., 0, 1, 4, 8, 24 hours).

• The reaction is quenched, and the integrity of the aptamer is analyzed by denaturing polyacrylamide gel electrophoresis (PAGE).

• The percentage of intact aptamer at each time point is quantified, and the half-life is calculated.

Thermal Denaturation (Tm Measurement)

• The aptamer is dissolved in a buffer solution.

• The UV absorbance (typically at 260 nm) is monitored as the temperature is gradually increased.

• As the aptamer unfolds (melts), the UV absorbance increases (hyperchromic effect).

• The melting temperature (Tm) is the temperature at which 50% of the aptamer is in its folded state. It is determined from the midpoint of the melting curve.

Visualizing the Concepts

Caption: Workflow for modified aptamer development.

Caption: Aptamer blocking a signaling pathway.

Conclusion

The choice of chemical modification is a critical determinant of an aptamer's functional properties and its ultimate success in a given application. Isoguanine represents a compelling, though less explored, modification that can enhance thermodynamic stability and potentially improve binding affinity through novel interactions. However, more established modifications like 2'-F, 2'-OMe, and LNA offer a wealth of data supporting their efficacy in dramatically improving nuclease resistance and, in many cases, binding affinity. The optimal modification strategy is often target- and application-dependent. This guide serves as a foundational resource for researchers to navigate the complex landscape of aptamer modifications and to design oligonucleotides with tailored functionalities for therapeutic and diagnostic advancement.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Chemical Modifications of Aptamers | Encyclopedia MDPI [encyclopedia.pub]
• 3. The development of isoguanosine: from discovery, synthesis, and modification to supramolecular structures and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09427J [pubs.rsc.org]
• 4. Systematic optimization and modification of a DNA aptamer with 2′-O-methyl RNA analogues - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Fidelity of DNA Polymerases with Isoguanine Triphosphate

For researchers, scientists, and drug development professionals venturing into the realm of synthetic biology and expanded genetic alphabets, the fidelity of DNA polymerases with unnatural base pairs is a critical parameter. Isoguanine (isoG), an isomer of guanine, paired with isocytosine (B10225) (isoC), represents one of the most studied unnatural base pairs. The accurate incorporation of isoG triphosphate (isoGTP) by DNA polymerases is fundamental to the integrity of synthetic genetic information. This guide provides a comparative analysis of the fidelity of common DNA polymerases with isoGTP, supported by experimental data and detailed protocols.

Performance Comparison of DNA Polymerases

The fidelity of a DNA polymerase is its ability to correctly insert a nucleotide complementary to the template strand. With unnatural nucleotides like isoGTP, fidelity can be compromised by factors such as the tautomerization of the isoG base, which can lead to mispairing with natural bases, most notably thymine[1]. While direct quantitative comparisons of error rates for various polymerases with isoGTP are not extensively documented in a single study, we can infer their potential performance based on their known fidelity with natural nucleotides and data from studies on other unnatural base pairs.

High-fidelity polymerases, such as Pfu and KOD, possess a 3'→5' exonuclease activity, or "proofreading," which allows them to remove misincorporated nucleotides[2][3]. This function is crucial for correcting errors and maintaining the integrity of the DNA sequence. In contrast, polymerases like Taq lack this proofreading ability and inherently have a higher error rate[4][5].

The table below summarizes the known error rates of common DNA polymerases with natural dNTPs, which serves as a baseline for their expected performance with isoGTP. It also includes reported fidelity data for some unnatural base pairs to provide context.

DNA Polymerase	Proofreading (3'→5' Exo)	Error Rate (per base per duplication) with Natural dNTPs	Reported Fidelity with Unnatural Base Pairs (UBPs)
Taq	No	~1 in 9,000 to 1 in 40,000 (~2.5 x 10⁻⁵ to 1.1 x 10⁻⁴)	94.4% per round with dP-dZ pair
Pfu	Yes	~1 in 770,000 (1.3 x 10⁻⁶)	Generally higher fidelity than non-proofreading enzymes
KOD	Yes	Higher fidelity than Pfu (specific error rate varies by manufacturer)	High fidelity expected due to proofreading
T7	No (exonuclease activity is separate)	~1 in 20,000 (5 x 10⁻⁵)	High-fidelity variants are often engineered

Note: The fidelity with isoGTP is expected to be lower than with natural dNTPs for all polymerases due to the chemical properties of isoG. For the isoG-isoC pair, selectivities of up to 98% per PCR cycle have been reported under optimized conditions.

Experimental Protocols

Determining the fidelity of a DNA polymerase with isoGTP requires a carefully designed assay. A common method is a primer extension and sequencing-based fidelity assay.

Key Experiment: Primer Extension and Sequencing-Based Fidelity Assay

Objective: To quantify the misincorporation rate of isoGTP opposite a template containing its complementary base (isoC) and natural bases.

Methodology:

• Template-Primer Design:

  • Synthesize a DNA oligonucleotide template containing a known sequence with a single isoC base at a defined position. Include flanking regions of natural DNA bases.

  • Design a complementary primer that anneals upstream of the isoC base, with its 3' end positioned just before the site of incorporation.

  • For sequencing, include universal priming sites outside the region of interest.

• Primer Labeling (Optional):

  • For visualization on a gel, the 5' end of the primer can be labeled with a radioactive isotope (e.g., ³²P) or a fluorescent dye.

• Primer Annealing:

  • Mix the template and primer in a 1:1.5 molar ratio in an annealing buffer (e.g., 10 mM Tris-HCl, pH 7.5, 50 mM NaCl).

  • Heat the mixture to 95°C for 5 minutes and then slowly cool to room temperature to allow for proper annealing.

• Primer Extension Reaction:

  • Prepare reaction mixtures containing the annealed template-primer, the DNA polymerase to be tested, the corresponding polymerase buffer, and a defined concentration of dNTPs and isoGTP.

  • To test for misincorporation, set up reactions with isoGTP and only one, two, or three of the natural dNTPs.

  • A control reaction should contain all four natural dNTPs and no isoGTP. Another control should contain dGTP instead of isoGTP to assess incorporation opposite isoC.

  • Incubate the reactions at the optimal temperature for the polymerase for a set amount of time to allow for primer extension.

• Reaction Quenching:

  • Stop the reactions by adding a solution containing EDTA to chelate the Mg²⁺ ions necessary for polymerase activity.

• Product Purification:

  • Purify the extended DNA products using a suitable method, such as spin column purification or ethanol (B145695) precipitation, to remove unincorporated nucleotides and polymerase.

• Amplification of Products (for sequencing):

  • Amplify the purified products using PCR with high-fidelity polymerase and primers corresponding to the universal priming sites. This step generates enough material for sequencing.

• Sequencing and Data Analysis:

  • Sequence the amplified products using a high-throughput sequencing method (e.g., Illumina or PacBio).

  • Align the sequencing reads to the known template sequence.

  • Calculate the misincorporation frequency by dividing the number of reads with a mismatched base (an isoG opposite a natural base) at the target position by the total number of reads covering that position.

Experimental Workflow and Signaling Pathways

The logical flow of the fidelity assay can be visualized as follows:

Caption: Workflow for DNA polymerase fidelity assay with isoGTP.

Conclusion

The choice of DNA polymerase significantly impacts the fidelity of incorporating the unnatural base isoG. While high-fidelity, proofreading polymerases like Pfu and KOD are expected to offer superior performance over non-proofreading enzymes like Taq, the inherent chemical properties of isoG present a challenge to all polymerases. The provided experimental protocol offers a robust framework for researchers to quantitatively assess the fidelity of their chosen polymerase with isoGTP, enabling the selection of the most suitable enzyme for their specific application in synthetic biology and drug development. Further research and engineering of DNA polymerases will be crucial for improving the efficiency and fidelity of replication with expanded genetic alphabets.

References

• 1. Non-Natural Nucleotides as Probes for the Mechanism and Fidelity of DNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Pfu DNA Polymerase [promega.kr]
• 4. PCR fidelity of pfu DNA polymerase and other thermostable DNA polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fidelity of DNA polymerases in the detection of intraindividual variation of mitochondrial DNA - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing the Purity of Synthetic Isoguanosine

For researchers and drug development professionals, ensuring the purity of synthetic nucleoside analogues like isoguanosine (B3425122) is a critical step in guaranteeing experimental reproducibility and the safety and efficacy of potential therapeutics. This guide provides an objective comparison of common analytical methods for assessing isoguanosine purity, supported by experimental data and detailed protocols.

Comparison of Analytical Methods for Purity Assessment

The selection of an analytical technique for purity determination depends on the specific requirements of the analysis, such as the need for quantitation, identification of unknown impurities, and throughput. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most prevalent and powerful techniques for this purpose.

Analytical Method	Principle	Advantages	Disadvantages	Typical Purity Range
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their affinity to a stationary phase. Purity is determined by the relative area of the main peak.	- Robust and reproducible- Quantitative- Widely available	- May not separate all co-eluting impurities- Limited structural information for unknown impurities	95-99%[1]
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Combines the separation power of HPLC with the mass analysis capability of mass spectrometry.	- High sensitivity and selectivity- Provides molecular weight information for impurity identification- Can quantify known impurities using standards	- More complex instrumentation- Matrix effects can influence ionization and quantitation	>99%
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information based on the magnetic properties of atomic nuclei.	- Provides unambiguous structure elucidation of the main compound and impurities- Quantitative NMR (qNMR) can determine absolute purity	- Lower sensitivity compared to MS- Requires higher sample concentrations	>98%
Elemental Analysis (EA)	Measures the percentage of carbon, hydrogen, and nitrogen.	- Confirms the elemental composition of the bulk material	- Does not provide information on the nature of impurities	N/A
Thermogravimetric Analysis (TGA)	Measures changes in physical and chemical properties as a function of increasing temperature.	- Determines the presence of residual solvents and water	- Not specific for identifying organic impurities	N/A

Quantitative Data Summary

A recent study on the large-scale synthesis of high-purity isoguanosine (termed isoG-M) provides a direct comparison with a commercially available isoguanosine (isoG-S).[1]

Parameter	isoG-M (Synthesized)	isoG-S (Commercial)	Analytical Method
Purity	95.97%	95.39%	HPLC[1]
Weight Loss (at 400 °C)	40.40%	39.63%	TGA[1]
Elemental Analysis (C, H, N)	Identical to isoG-C (Calculated)	Identical to isoG-C (Calculated)	Elemental Analyzer[1]

Experimental Workflows and Protocols

A general workflow for assessing the purity of a synthetic nucleoside analogue like isoguanosine involves sample preparation, chromatographic separation, and data analysis.

Caption: General workflow for purity assessment of synthetic isoguanosine.

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is adapted from methodologies used for the analysis of nucleosides.[2][3]

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the synthetic isoguanosine sample.

• Dissolve the sample in 2 mL of deionized water to a concentration of 0.5 mg/mL.[3]

• Vortex the solution until the sample is completely dissolved.

• Filter the solution through a 0.22 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 20 mM ammonium (B1175870) acetate (B1210297) buffer, pH 5.4.[2]

• Mobile Phase B: HPLC-grade methanol.[2]

• Gradient:

  • 0-16 min: 0% to 25% B

  • 16-17 min: 25% to 0% B

  • 17-30 min: Hold at 0% B[2]

• Flow Rate: 0.5 mL/min.[2][3]

• Detection Wavelength: 254 nm.[1]

• Injection Volume: 10 µL.[3]

3. Data Analysis:

• The purity is calculated based on the area percentage of the main isoguanosine peak relative to the total peak area in the chromatogram.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Impurity Identification

This protocol provides a general framework for the identification of potential impurities.

1. Sample Preparation:

• Prepare the sample as described in the HPLC protocol.

2. LC Conditions:

• Use similar LC conditions as in the HPLC protocol to ensure comparable retention times.

3. MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Mode: Full scan to detect all ions, followed by product ion scan (MS/MS) of the major peaks (other than the main isoguanosine peak) to obtain fragmentation patterns.

• Collision Energy: Optimize for fragmentation of potential impurities.

4. Data Analysis:

• The mass-to-charge ratio (m/z) of the parent and fragment ions are used to propose structures for the impurities. This is often aided by knowledge of the synthetic route and potential side reactions.

Potential Impurities in Synthetic Isoguanosine

Impurities in synthetic isoguanosine can arise from starting materials, intermediates, by-products of the synthesis, and degradation products.[4][5] A common synthetic route to isoguanosine involves the diazotization of 2,6-diaminopurine (B158960) riboside.[1]

Caption: Potential impurities from the synthesis of isoguanosine.

Potential impurities may include:

• Unreacted starting material: 2,6-diaminopurine riboside.

• Isomeric impurities: Guanosine, which has the same molecular weight but different chromatographic behavior.

• By-products: From side reactions during the diazotization process.

• Degradation products: Formed during purification or storage.

Conclusion

A multi-faceted approach is recommended for the comprehensive assessment of synthetic isoguanosine purity. HPLC provides a robust method for routine quality control and quantification. For in-depth analysis and impurity identification, LC-MS/MS is indispensable. NMR and other techniques like TGA and elemental analysis serve as complementary methods to provide a complete purity profile. The choice of methodology should be tailored to the specific needs of the research or drug development stage, ensuring the use of high-purity isoguanosine for reliable and reproducible results.

References

• 1. Large‐Scale Synthesis of High‐Purity Isoguanosine and Resolution of its Crystal Structure by Microcrystal Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. protocols.io [protocols.io]
• 3. HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.lgcstandards.com [documents.lgcstandards.com]

The Impact of Purine Modifications on DNA Triplex Stability: A Comparative Analysis

For researchers, scientists, and drug development professionals, the engineering of triplex-forming oligonucleotides (TFOs) with enhanced stability and specificity is a critical endeavor in the pursuit of novel antigene therapies and diagnostic tools. The strategic modification of purine (B94841) nucleosides within the TFO sequence has emerged as a powerful approach to augment the thermodynamic stability of the resulting triplex structures. This guide provides a comparative analysis of various purine-modified nucleosides, summarizing their effects on triplex formation and presenting supporting experimental data and protocols.

The formation of a DNA triplex involves the binding of a TFO to the major groove of a DNA duplex, creating a three-stranded structure. The stability of this structure is highly dependent on factors such as pH, ionic strength, and the base composition of the TFO and the target duplex. Chemical modifications to the TFO, particularly to the purine bases, can significantly enhance triplex stability, primarily by increasing the number of hydrogen bonds, improving stacking interactions, and reducing electrostatic repulsion. This guide focuses on a comparative analysis of several key purine modifications: 8-amino-purines, 8-oxo-purines, 7-deaza-purines, and N6-methyladenine.

Comparative Analysis of Triplex Stability with Modified Purines

The stability of a DNA triplex is commonly assessed by measuring its melting temperature (Tm), the temperature at which half of the triplex structures dissociate. An increase in Tm (ΔTm) upon modification indicates enhanced stability. The following tables summarize the quantitative effects of different purine modifications on triplex thermal stability.

Modification	Base Triad	ΔTm (°C) per modification	Conditions	Reference
8-Amino-adenine	8-amino-A•A:T	+2.5 to +5.0	pH 7.0	[1]
8-Amino-guanine	8-amino-G•G:C	+3.0 to +7.0	pH 7.0	[1]
8-Oxo-adenine	8-oxo-A•G:C	pH-dependent stabilization	pH > 7.0	[2]
7-Deaza-guanine	7-deaza-G•G:C	~ +1.0 to +2.0	Neutral pH
N6-Methyladenine	m6A•A:T	Destabilizing in some contexts	Neutral pH	[3][4]

Table 1: Comparative thermal stability (ΔTm) of triplexes containing purine-modified nucleosides. The ΔTm values represent the change in melting temperature per modification compared to the unmodified triplex.

Oligonucleotide Sequence (TFO)	Modification	Tm (°C) at pH 5.5	Tm (°C) at pH 6.5
5'-TTCTTCTCCTCTTCCT-3'	Unmodified (ODN)	36.8	<20
5'-TTCTTCTCCTCTTCCT-3'	2'-O-Methyl (ORN)	50.9	36.1
5'-TTCTTCTCCTCTTCCT-3'	Phosphorothioate (PS-ODN)	24.7	Not Determined

Table 2: Melting temperatures (Tm) of various modified triplex-forming oligonucleotides. Data from a comparative study highlights the significant stabilizing effect of 2'-O-methyl modifications over the unmodified and phosphorothioate-modified oligonucleotides[5].

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to enable researchers to reproduce and build upon these findings.

Thermal Melting Analysis (UV-Vis Spectroscopy)

Thermal melting analysis is a fundamental technique to determine the thermal stability of DNA triplexes.

Protocol:

• Sample Preparation: Dissolve the purified oligonucleotides (TFO and target duplex) in a buffer solution (e.g., 10 mM sodium cacodylate, 0.2 mM EDTA, pH 7.0) to a final concentration of 1-5 µM for each strand. The salt concentration (e.g., NaCl or MgCl2) should be adjusted to the desired level[6].

• Annealing: Heat the sample to 95°C for 10 minutes, then slowly cool to room temperature (e.g., 0.5°C/min) to facilitate triplex formation. Incubate at 4°C overnight to ensure complete hybridization[6].

• Data Acquisition: Use a UV-Vis spectrophotometer equipped with a temperature controller. Monitor the absorbance at 260 nm (or 280 nm for G-rich sequences) as the temperature is increased from a starting temperature (e.g., 20°C) to a final temperature (e.g., 95°C) at a controlled rate (e.g., 0.5-1.0°C/min)[6][7].

• Data Analysis: The melting temperature (Tm) is determined as the temperature at the maximum of the first derivative of the melting curve (dA/dT vs. T)[6].

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to detect the formation of triplex DNA by observing the reduced electrophoretic mobility of the triplex compared to the duplex DNA.

Protocol:

• Probe Labeling: The target DNA duplex is typically labeled with a radioactive isotope (e.g., ³²P) or a fluorescent dye for detection[8][9].

• Binding Reaction: Incubate the labeled DNA duplex (at a low concentration, e.g., 1-10 nM) with varying concentrations of the TFO in a binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM NaCl, 10 mM MgCl₂) for a sufficient time to reach equilibrium (can range from minutes to hours) at a specific temperature (e.g., 37°C)[8][9].

• Electrophoresis: Load the samples onto a native polyacrylamide gel (e.g., 10-15%). Run the gel at a constant voltage in a cold room or with a cooling system to prevent denaturation of the triplex[8][9].

• Detection: Visualize the bands by autoradiography (for radioactive labels) or fluorescence imaging (for fluorescent labels). A "shifted" band that migrates slower than the free duplex indicates the formation of a triplex[8].

Circular Dichroism (CD) Spectroscopy

CD spectroscopy provides information about the secondary structure of the DNA and can confirm the formation of a triplex structure.

Protocol:

• Sample Preparation: Prepare the triplex sample in a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0) at a concentration that gives an absorbance of ~1.0 at 260 nm in a 1 cm path-length cuvette[10][11].

• Instrument Setup: Use a CD spectropolarimeter. Set the instrument parameters, for example, a wavelength range of 220-340 nm, a bandwidth of 1.0 nm, and a scan speed of 100 nm/min[10][11].

• Data Acquisition: Record the CD spectrum of the buffer alone as a baseline. Then, record the spectrum of the triplex sample. Subtract the buffer baseline from the sample spectrum[10][11].

• Data Analysis: The resulting CD spectrum is characteristic of the DNA conformation. Triplex formation is often associated with a distinct CD signature that differs from that of the duplex and single-stranded DNA[10][11].

Surface Plasmon Resonance (SPR)

SPR is a powerful technique for real-time, label-free analysis of the kinetics (association and dissociation rates) of triplex formation.

Protocol:

• Chip Preparation: Immobilize one of the interacting partners (typically the biotinylated DNA duplex) onto a streptavidin-coated sensor chip[12][13].

• Binding Analysis: Inject the TFO (analyte) at various concentrations over the sensor surface and monitor the change in the SPR signal (measured in Resonance Units, RU) in real-time. This provides the association phase data[12][13].

• Dissociation Analysis: After the association phase, flow buffer over the chip to monitor the dissociation of the TFO from the duplex. This provides the dissociation phase data[12][13].

• Data Analysis: Fit the sensorgram data to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD)[12][13].

Visualizing the Path to Enhanced Triplex Stability

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts and workflows in the analysis of purine-modified nucleosides for triplex formation.

Caption: Pathway of triplex formation enhanced by purine-modified nucleosides.

Caption: Workflow for the comparative analysis of modified TFOs.

Caption: Key purine modifications and their stabilization mechanisms in triplex DNA.

Conclusion

The modification of purine nucleosides within triplex-forming oligonucleotides represents a highly effective strategy for enhancing the stability of triplex structures. As demonstrated by the compiled data, 8-amino-purines and 2'-O-methyl modifications, in particular, offer significant improvements in thermal stability. The choice of modification will ultimately depend on the specific target sequence and the desired application. The experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers working to advance the field of antigene technology. By providing a framework for the systematic evaluation of modified TFOs, this guide aims to facilitate the development of more potent and specific gene-targeting agents.

References

• 1. researchgate.net [researchgate.net]
• 2. A Guide to Circular Dichroism in DNA and RNA Structural Analysis - Creative Proteomics [iaanalysis.com]
• 3. Thermal Stability Changes in Telomeric G-Quadruplex Structures Due to N6-Methyladenine Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermal Stability Changes in Telomeric G-Quadruplex Structures Due to N6-Methyladenine Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative stability of eight different triple helices formed by differently modified DNA or RNA pyrimidine strands and a DNA hairpin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. licorbio.com [licorbio.com]
• 9. Electrophoretic Mobility Shift Assay (EMSA) for Detecting Protein-Nucleic Acid Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quadruplex DNA Structure Characterization by Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Detection and kinetic studies of triplex formation by oligodeoxynucleotides using real-time biomolecular interaction analysis (BIA) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]

Isoguanine's Impact on DNA Duplex Stability: A Comparative Guide to Thermal Melting Analysis

The introduction of artificial nucleobases into synthetic oligonucleotides is a cornerstone of advanced molecular biology and drug development, enabling the expansion of the genetic alphabet and the creation of novel therapeutic and diagnostic tools. Among these, isoguanine (B23775) (isoG) stands out for its ability to form a stable, non-canonical base pair with 5-methylisocytosine (B103120) (misoC), mimicking the three-hydrogen-bond structure of the natural guanine-cytosine (G:C) pair. This guide provides a comparative analysis of the effect of isoG incorporation on the thermal stability of DNA, measured by its melting temperature (Tm), and offers detailed protocols for researchers engaged in this analysis.

Comparative Thermal Stability: isoG vs. Natural Base Pairs

The thermal stability of a DNA duplex is a critical parameter, reflecting the strength of the interactions between its strands. The melting temperature (Tm) is the temperature at which half of the duplex DNA dissociates into single strands. The incorporation of an isoG:misoC pair into a DNA duplex has been shown to result in a thermal stability comparable to, and in some cases slightly greater than, a natural G:C pair. This enhanced stability is attributed to the three hydrogen bonds formed between isoG and misoC, along with favorable stacking interactions within the helix.[1][2]

The following table summarizes experimental data comparing the melting temperatures of DNA duplexes containing a central C:G pair versus an isoC(Me):isoG pair.

Entry	Duplex Sequence (5' to 3')	Complementary Strand (3' to 5')	Tm (°C)	ΔTm vs. C:G (°C)
1	GGT AGC AC C GGT G	CCA TCG TG G CCA C	55.4	Ref.
2	GGT AGC AisoG C GGT G	CCA TCG TmisoC G CCA C	56.1	+0.7

Data sourced from Dhammika et al. (2015). Conditions: 4 μM of each strand in a buffer containing 0.1 M NaCl, 20 mM KH2PO4 (pH 7.5), and 0.1 mM EDTA.[1]

As the data indicates, the substitution of a central G:C pair with an isoG:misoC pair results in a slight increase in the melting temperature, confirming the high stability of this artificial base pair.[1]

Experimental Protocols

Detailed Methodology for DNA Melting Temperature (Tm) Analysis

This protocol describes the standard method for determining the Tm of oligonucleotides using UV-Vis spectrophotometry.[3]

1. Oligonucleotide Preparation and Annealing:

• Synthesize and purify the desired oligonucleotides, including the reference sequence and the isoG-containing sequence, along with their respective complementary strands.

• Quantify the concentration of each oligonucleotide strand using UV absorbance at 260 nm.

• Prepare equimolar solutions of the complementary strands (e.g., 4 μM of each strand) in the annealing buffer (0.1 M NaCl, 20 mM KH₂PO₄ pH 7.5, 0.1 mM EDTA).

• To anneal the duplexes, heat the solutions to 95°C for 5 minutes and then allow them to cool slowly to room temperature over several hours.

2. UV-Vis Spectrophotometry:

• Use a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

• Transfer the annealed oligonucleotide solutions to quartz cuvettes.

• Set the spectrophotometer to monitor the absorbance at 260 nm.

• Equilibrate the samples at a low starting temperature (e.g., 20°C).

• Increase the temperature in a stepwise manner (e.g., 0.5°C or 1°C per minute) up to a final temperature where the duplex is fully denatured (e.g., 95°C).

• Record the absorbance at each temperature point.

3. Data Analysis:

• Plot the absorbance at 260 nm as a function of temperature. This will generate a sigmoidal melting curve.

• The melting temperature (Tm) is determined by finding the temperature at the inflection point of the curve. This is most accurately calculated as the maximum of the first derivative of the melting curve (dA/dT vs. Temperature).

• Compare the Tm values of the isoG-containing duplex with the natural DNA duplex to determine the effect of the modification.

Visualization of Base Pairing

The stability of both the G:C and isoG:misoC base pairs is derived from the formation of three intermolecular hydrogen bonds. The specific arrangement of hydrogen bond donors and acceptors is what defines their pairing specificity.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoguanine and 5-Methyl-Isocytosine Bases, In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Guanine - Wikipedia [en.wikipedia.org]

Harnessing Circular Dichroism to Elucidate Isoguanine-Induced DNA Tetreplex Formation

A Comparative Guide for Researchers

In the expanding field of nucleic acid chemistry and synthetic biology, the exploration of non-canonical DNA structures is paramount for the development of novel diagnostics and therapeutics. Isoguanine (isoG), an isomer of guanine, is of particular interest due to its capacity to self-assemble into tetrameric structures, known as isoG-quartets, which can induce unique DNA conformations. Circular dichroism (CD) spectroscopy stands out as a rapid and sensitive technique to characterize these structural transitions. This guide provides a comparative analysis, supported by experimental data, on the use of CD spectroscopy to confirm the formation of isoG-induced DNA tetraplexes, contrasting them with the more common guanine-quadruplexes (G-quadruplexes).

Comparative Analysis of CD Spectra

The distinct stacking arrangements of nucleobases within different DNA secondary structures give rise to characteristic CD spectral signatures. While B-form DNA typically exhibits a positive band around 275 nm and a negative band around 245 nm, G-quadruplex and isoG-tetraplex structures show markedly different profiles.[1]

A study by Seela et al. provides a direct comparison between a DNA oligonucleotide containing a G-tract, d(T4G4T4), which forms a G-quadruplex, and an analogous sequence containing isoG, d(T4isoG4T4), which forms an isoG-tetraplex.[2] The CD spectrum of the G-quadruplex formed by d(T4G4T4) is characterized by a strong positive ellipticity around 270 nm and a trough at 240 nm, which is a typical signature for a parallel G-quadruplex structure.[2] In stark contrast, the isoG-containing oligonucleotide d(T4isoG4T4) displays a significantly different CD spectrum, indicating a distinct secondary structure. Its spectrum is defined by a strong positive band at 305 nm and a negative band at 240 nm.[2] This substantial shift in the main positive peak is a clear indicator of the formation of an isoG-tetraplex, arising from the unique electronic properties and stacking geometry of the isoG-quartets.

The table below summarizes the key quantitative data from the CD spectra, highlighting the diagnostic differences between the two structures.

DNA Oligonucleotide	Conformation	Positive Peak Maximum (λ)	Negative Peak Minimum (λ)
d(T4G4T4)	G-Quadruplex	~270 nm	~240 nm
d(T4isoG4T4)	isoG-Tetraplex	~305 nm	~240 nm

Table 1: Comparison of Circular Dichroism spectral features of G-quadruplex and isoG-tetraplex forming DNA oligonucleotides. Data sourced from Seela et al. (1996).[2]

Experimental Protocols

The following is a detailed methodology for conducting CD spectroscopy to analyze isoG-induced DNA conformation, based on established protocols for oligonucleotide structural analysis.

1. Oligonucleotide Synthesis and Purification:

• The DNA oligonucleotides, both the isoG-modified sequence (e.g., d(T4isoG4T4)) and the unmodified control (e.g., d(T4G4T4)), are synthesized using standard phosphoramidite (B1245037) chemistry.

• Following synthesis, the oligonucleotides are deprotected and purified, typically by high-performance liquid chromatography (HPLC), to ensure high purity, which is critical for accurate spectroscopic measurements.

2. Sample Preparation:

• The purified oligonucleotides are dissolved in a suitable buffer, for instance, a sodium phosphate (B84403) buffer containing NaCl. The presence of cations like Na⁺ or K⁺ is often crucial for the formation and stabilization of tetraplex structures.

• The concentration of the oligonucleotide solution is accurately determined by UV-Vis spectrophotometry at 260 nm, using the calculated molar extinction coefficient for the specific sequence.

3. Circular Dichroism Spectroscopy:

• CD spectra are recorded on a spectropolarimeter.

• The oligonucleotide solution is placed in a quartz cuvette with a defined path length (e.g., 1 cm).

• Spectra are typically recorded at a controlled temperature (e.g., 20°C) over a wavelength range of 220 nm to 350 nm.

• Instrument parameters such as scanning speed, bandwidth, and response time are optimized to achieve a good signal-to-noise ratio.

• A baseline spectrum of the buffer alone is recorded and subtracted from the sample spectra to correct for any background signal.

4. Data Analysis:

• The raw data, usually in millidegrees (mdeg), is converted to molar ellipticity ([θ]) to normalize for concentration and path length, allowing for comparison between different samples. The molar ellipticity is calculated using the formula: [θ] = (mdeg) / (10 * c * l), where c is the molar concentration of the oligonucleotide and l is the path length of the cuvette in cm.

• The resulting spectra are plotted as molar ellipticity versus wavelength. The wavelengths of the positive and negative maxima and minima are identified to characterize the DNA conformation.

Visualizing the Workflow and a Priori Knowledge

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical framework for interpreting the CD spectral data.

Caption: Experimental workflow for CD analysis of DNA conformation.

Caption: Correlation of CD spectra with DNA conformations.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]

A Comparative Guide to the Enzymatic Incorporation of Isoguanine and Other Unnatural Nucleobases

For Researchers, Scientists, and Drug Development Professionals

The expansion of the genetic alphabet through the incorporation of unnatural nucleobases into DNA and RNA is a rapidly advancing field with significant implications for diagnostics, therapeutics, and synthetic biology. The ability of DNA and RNA polymerases to accept and utilize modified nucleotides is paramount to the success of these endeavors. This guide provides a comparative analysis of the enzymatic incorporation of isoguanine (B23775) (isoG), a key player in alternative hydrogen-bonding systems, with other prominent unnatural nucleobases.

Introduction to Unnatural Base Pairs (UBPs)

The canonical A-T and G-C base pairs form the foundation of genetic information storage and transfer. Unnatural base pairs (UBPs) are designed to function alongside these natural pairs, offering expanded chemical and functional diversity. The successful implementation of a UBP hinges on its efficient and faithful enzymatic incorporation into a growing nucleic acid chain. Key performance metrics include:

• Incorporation Efficiency (kcat/KM): This value reflects how efficiently a polymerase utilizes an unnatural nucleoside triphosphate as a substrate. Higher values indicate a more efficient incorporation.

• Fidelity (Selectivity): This measures the polymerase's ability to selectively incorporate the correct unnatural base opposite its partner in the template strand, while discriminating against mispairings with natural bases. It is often expressed as a percentage of correct incorporations.

This guide focuses on comparing isoG, which forms a three-hydrogen-bond pair with isocytosine (B10225) (isoC), to other classes of UBPs, primarily those based on hydrophobic and alternative hydrogen-bonding interactions.

Performance Comparison of Unnatural Nucleobases

The following tables summarize the quantitative data on the enzymatic incorporation of isoG and other representative unnatural nucleobases. It is important to note that the data are compiled from various studies using different polymerases and experimental conditions. Therefore, direct comparisons should be made with caution.

Table 1: Comparison of Incorporation Efficiency and Fidelity of Various Unnatural Base Pairs

Unnatural Base Pair	Pairing Principle	DNA Polymerase	Incorporation Efficiency (kcat/KM) (M⁻¹min⁻¹)	Fidelity/Selectivity (%)	Reference
isoG:isoC	Alternative H-bonding	Klenow Fragment	Moderate (data varies)	~98% in PCR	[1]
d5SICS:dNaM	Hydrophobic	Klenow Fragment	~1.4 x 10⁷ (dSICS incorporation)	>99.9%	[2]
Ds:Px	Hydrophobic	Deep Vent (exo+)	High (qualitative)	>99.9% in PCR	[3][4]
7-azaindole:isocarbostyril	Hydrophobic	Klenow Fragment	~2.7 x 10⁵	High vs. natural bases, low vs. self-pair	[5]
2,4-difluorotoluene: 4-methylbenzimidazole	Hydrophobic	Klenow Fragment	~200-fold lower than natural pair	Moderate	[5]

Note: The efficiency and fidelity of isoG incorporation can be influenced by the tautomeric form of the base, which can lead to mispairing with thymine[6]. The use of modified polymerases and optimized reaction conditions can improve the performance of all UBP systems.

Experimental Methodologies

The quantitative data presented in this guide are primarily derived from single-nucleotide incorporation assays. Below is a generalized protocol for a steady-state kinetic analysis.

Protocol: Steady-State Kinetic Analysis of Single-Nucleotide Incorporation

1. Materials:

• Purified DNA polymerase (e.g., Klenow fragment of E. coli DNA polymerase I)

• 5'-radiolabeled primer (e.g., with ³²P)

• Template DNA oligonucleotide containing the unnatural base at a specific position

• Natural deoxynucleoside triphosphates (dNTPs: dATP, dGTP, dCTP, dTTP)

• Unnatural deoxynucleoside triphosphate (e.g., isoguanosine (B3425122) triphosphate)

• Reaction buffer (typically contains Tris-HCl, MgCl₂, DTT, and BSA)

• Quenching solution (e.g., 95% formamide, 20 mM EDTA)

• Denaturing polyacrylamide gel (e.g., 20%)

• Phosphorimager system for visualization and quantification

2. Procedure:

• Primer-Template Annealing: Anneal the 5'-radiolabeled primer to the template oligonucleotide by heating to 95°C for 5 minutes and then slowly cooling to room temperature.

• Reaction Setup: Prepare reaction mixtures on ice. For each concentration of the dNTP to be tested, combine the annealed primer-template duplex, DNA polymerase, and reaction buffer.

• Initiation of Reaction: Initiate the reaction by adding the dNTP of interest and immediately transferring the mixture to the desired reaction temperature (e.g., 37°C).

• Time Course and Quenching: At various time points, quench the reaction by adding an aliquot of the reaction mixture to the quenching solution.

• Gel Electrophoresis: Separate the reaction products (unextended primer and extended primer) on a denaturing polyacrylamide gel.

• Data Acquisition: Visualize the gel using a phosphorimager and quantify the intensity of the bands corresponding to the unextended and extended primer.

• Data Analysis:

  • Calculate the percentage of primer extension at each time point for each dNTP concentration.

  • Plot the initial velocity of the reaction (product formed per unit time) against the dNTP concentration.

  • Fit the data to the Michaelis-Menten equation to determine the kinetic parameters Vmax (or kcat) and KM. The incorporation efficiency is then calculated as kcat/KM.

Fidelity Measurement: To determine fidelity, the incorporation efficiency of the correct unnatural nucleotide is compared to the efficiency of incorporating the four natural (incorrect) nucleotides opposite the unnatural template base.

Signaling Pathways and Experimental Workflows

Unnatural base pairs are not merely academic curiosities; they have practical applications. The isoG-isoC pair, for instance, is the cornerstone of Promega's Plexor™ technology, a real-time quantitative PCR (qPCR) method.

Plexor™ qPCR Technology Workflow

The Plexor™ system utilizes the specific pairing of isoC and isoG for signal generation. One PCR primer is synthesized with a 5'-isoC residue and a fluorescent reporter. The reaction mix contains dabcyl-labeled isoguanosine triphosphate (dabcyl-isoGTP). During PCR, the dabcyl-isoGTP is incorporated opposite the isoC in the primer extension product, bringing the quencher (dabcyl) into close proximity with the reporter and quenching its fluorescence. The decrease in fluorescence is proportional to the amount of amplified DNA.

Caption: Workflow of the Plexor™ qPCR system utilizing the isoG-isoC unnatural base pair.

General Experimental Workflow for UBP Incorporation

The following diagram illustrates a generalized workflow for studying the enzymatic incorporation of any unnatural nucleobase.

Caption: A generalized experimental workflow for evaluating the enzymatic incorporation of an unnatural base pair.

Conclusion

The enzymatic incorporation of unnatural nucleobases is a critical step in expanding the functional capacity of nucleic acids. Isoguanine, as part of the isoG-isoC pair, represents a well-established system based on alternative hydrogen bonding. While it has found utility in applications like qPCR, challenges such as tautomerism can affect its fidelity. In contrast, unnatural base pairs based on hydrophobic interactions, such as d5SICS-dNaM and Ds-Px, have demonstrated remarkably high fidelity and efficiency in PCR, often exceeding that of the isoG-isoC pair[2][3].

The choice of an unnatural base pair for a specific application will depend on a variety of factors, including the desired chemical functionality, the required fidelity of replication, and the compatibility with specific polymerases and enzymatic processes. The continued development and characterization of novel unnatural nucleobases and engineered polymerases will undoubtedly lead to even more powerful tools for molecular biology and synthetic genetics.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Discovery, Characterization, and Optimization of an Unnatural Base Pair for Expansion of the Genetic Alphabet - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly specific unnatural base pair systems as a third base pair for PCR amplification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High Fidelity, Efficiency and Functionalization of Ds-Px Unnatural Base Pairs in PCR Amplification for a Genetic Alphabet Expansion System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Non-Natural Nucleotides as Probes for the Mechanism and Fidelity of DNA Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unnatural Base Pairs for Synthetic Biology [jstage.jst.go.jp]

Safety & Regulatory Compliance

Navigating the Safe Disposal of isoG Nucleoside-1: A Procedural Guide

Immediate Safety and Handling Protocols

Before beginning any disposal process, it is imperative to handle isoG Nucleoside-1 with the appropriate personal protective equipment (PPE). The minimum required PPE includes:

• Safety Goggles or Face Shield: To protect against splashes and aerosols.

• Chemical-Resistant Gloves (e.g., Nitrile): To prevent skin contact.

• Laboratory Coat: To protect clothing and skin.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. Ensure that eyewash stations and safety showers are readily accessible.[1]

Hazard Identification and Risk Assessment

Based on the available safety data for the related compound, isoguanine (B23775), isoG Nucleoside-1 should be handled as a substance that may cause skin and serious eye irritation.[2] Although not classified as a hazardous substance according to the Globally Harmonized System (GHS) in all forms, it is crucial to treat it with caution.[3] The toxicological properties of many novel nucleoside analogs have not been thoroughly investigated; therefore, it is essential to treat this compound as potentially hazardous.

Hazard Classification (Based on Isoguanine)	Precautionary Statements
Skin Irritation (Category 2)[2]	P264: Wash thoroughly after handling.[2]
Eye Irritation (Category 2A)[2]	P280: Wear protective gloves / eye protection / face protection.[2]
P302+P352: If on skin: Wash with plenty of water.[2]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P332+P313: If skin irritation occurs: Get medical advice/attention.
P337+P313: If eye irritation persists: Get medical advice/attention.

This data is based on the safety information for isoguanine and should be used as a guideline for isoG Nucleoside-1 in the absence of specific data.

Step-by-Step Disposal Procedure

The disposal of isoG Nucleoside-1 should follow standard operating procedures for hazardous chemical waste. This involves a systematic approach to collection, labeling, storage, and transfer.

Experimental Protocol for Waste Segregation and Collection

• Designate a Waste Container: Use a dedicated, leak-proof container with a secure screw-top cap for the collection of all isoG Nucleoside-1 waste. The container material must be compatible with the chemical.

• Collect All Forms of Waste: This includes:

  • Unused or expired pure isoG Nucleoside-1 powder.

  • Contaminated solutions containing isoG Nucleoside-1.

  • Any materials used for cleaning spills (e.g., absorbent pads, wipes).

  • Contaminated labware such as pipette tips, tubes, and flasks.

• Do Not Mix Waste Streams: Avoid mixing isoG Nucleoside-1 waste with other incompatible chemical waste. If the nucleoside is part of a multi-hazardous waste (e.g., containing radioactive isotopes or biological agents), specific institutional protocols must be followed.[4]

Labeling and Storage

• Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE ." The label must also include:

  • The full chemical name: "isoG Nucleoside-1 Waste" (or the specific chemical name if known).

  • The approximate concentration and quantity of the waste.

  • The date of waste accumulation.

  • The name of the principal investigator or laboratory contact.

• Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[5][6]

  • The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or bin) to prevent the spread of potential leaks.

  • Ensure the storage area is secure and away from general laboratory traffic.

  • Store the waste container away from incompatible materials, such as strong oxidizing agents.[1]

Final Disposal

• Contact Environmental Health and Safety (EHS): Dispose of the hazardous waste container through your institution's EHS department or a licensed hazardous waste disposal contractor.[7]

• Follow Institutional Procedures: Adhere to your institution's specific procedures for waste pickup requests. Do not dispose of isoG Nucleoside-1 waste down the sink or in regular trash.[2]

Logical Workflow for Disposal

The logical flow of the disposal process is crucial for ensuring safety and compliance.

Caption: Workflow for the proper disposal of isoG Nucleoside-1 waste.

Disclaimer: The toxicological properties of isoG Nucleoside-1 have not been thoroughly investigated. Therefore, it is essential to treat this compound as potentially hazardous and to follow all institutional and regulatory guidelines for chemical waste disposal. Always consult your institution's specific safety protocols and your Environmental Health and Safety (EHS) department for guidance.

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. orf.od.nih.gov [orf.od.nih.gov]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. research.columbia.edu [research.columbia.edu]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling isoG Nucleoside-1

Essential Safety and Handling Guide for isoG Nucleoside-1

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of specialized compounds like isoG Nucleoside-1 is paramount. This guide provides immediate, essential safety protocols, operational procedures, and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE) for Handling isoG Nucleoside-1:

PPE Category	Item	Specification/Recommendation
Eye Protection	Safety Goggles	Must be worn at all times to protect against splashes. Should be tight-fitting.[1][2]
Face Shield	Recommended when handling larger quantities or when there is a significant risk of splashing to provide an additional layer of protection for the entire face.[3]
Hand Protection	Nitrile Gloves	Minimum requirement for handling. Should be disposed of after each use or if contamination is suspected.
Double Gloving	Recommended to minimize the risk of exposure due to potential tears or degradation of the inner glove.
Body Protection	Laboratory Coat	A standard lab coat is required to protect skin and personal clothing from contamination.[4][5]
Chemical-Resistant Apron	Recommended when working with significant quantities of the compound.
Respiratory Protection	Fume Hood	All handling of solid isoG Nucleoside-1 or solutions should be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.
N95 Respirator	Consider using an N95 respirator if working outside of a fume hood is unavoidable, especially when handling the powdered form.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination.

1. Preparation and Pre-Handling:

• Designated Area: All work with isoG Nucleoside-1 should be performed in a designated and clearly marked area within the laboratory.

• Fume Hood: Ensure the chemical fume hood is functioning correctly before commencing any work.

• Gather Materials: Assemble all necessary equipment, including PPE, weighing materials, solvents, and waste containers, within the fume hood to avoid unnecessary movement in and out of the containment area.

2. Handling the Compound:

• Weighing: If working with the solid form, carefully weigh the required amount on a tared weigh paper or in a suitable container within the fume hood.

• Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Storage: isoG Nucleoside-1 should be stored according to the manufacturer's recommendations, typically at room temperature in the continental US, though this may vary.[6] For long-term storage, refrigeration or freezing is generally recommended for solids, while stock solutions should be stored in tightly sealed vials at -20°C.[7]

3. Post-Handling:

• Decontamination: Thoroughly decontaminate the work area, including the fume hood surface and any equipment used, with an appropriate cleaning agent.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed first, followed by the lab coat and then eye protection.

• Hand Washing: Wash hands thoroughly with soap and water immediately after handling the compound and removing PPE.

Disposal Plan

Proper disposal of isoG Nucleoside-1 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: All solid waste, including contaminated gloves, weigh papers, and pipette tips, should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions containing isoG Nucleoside-1 should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour any solutions down the drain.

• Container Disposal: Empty containers that held isoG Nucleoside-1 should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

• Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines and procedures.

Visual Guidance

To further clarify the procedural flow and safety hierarchy, the following diagrams are provided.

Caption: Experimental workflow for handling isoG Nucleoside-1.

Caption: Hierarchy of controls for laboratory safety.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. epa.gov [epa.gov]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]